1,1,3,5,6-Pentachlorononafluorohexane

• CAS: 307-26-6

Core Science & Biosynthesis

Technical Synthesis Guide: 1,1,3,5,6-Pentachlorononafluorohexane

This technical guide details the synthesis of 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6), a specific oligomer derived from the telomerization of chlorotrifluoroethylene (CTFE).

[1]

CAS Registry Number: 307-26-6 Formula:

Molecular Weight: 420.31 g/mol Synonyms: CTFE Dimer Telomer; Pentachlorononafluorohexane isomer.

Executive Summary & Strategic Rationale

1,1,3,5,6-Pentachlorononafluorohexane is a critical halogenated telomer, primarily synthesized as a model compound for polychlorotrifluoroethylene (PCTFE) oligomers or as a specialized intermediate in the production of inert hydraulic fluids and lubricants.

Its synthesis is achieved through the free-radical telomerization of chlorotrifluoroethylene (CTFE) using 1,1,2-trichlorotrifluoroethane (CFC-113) as the telogen (chain transfer agent). This specific isomer represents the

adduct (telomer) where the regiochemistry is dictated by the head-to-tail addition of the CTFE monomer and the specific bond scission of the telogen.

Why this route?

• Regioselectivity: The use of CFC-113 ensures the terminal groups match the 1,1-dichloro and 6-chloro-6,6-difluoro pattern required.

• Scalability: This process is a modification of industrial CTFE oil production, allowing for scalable batch processing in standard high-pressure autoclaves.

• Purity Control: By manipulating the Telogen-to-Monomer (

  ) ratio, the distribution can be shifted to favor the species, simplifying downstream fractional distillation.

Reaction Mechanism & Pathway

The synthesis follows a radical chain mechanism. The critical step is the selective abstraction of a chlorine atom from the

group of the CFC-113 telogen, which has a lower bond dissociation energy (BDE) compared to the group or the C-F bonds.

The Chemical Equation

Note: The product is chemically equivalent to 1,1,3,5,6-pentachlorononafluorohexane when numbered according to IUPAC priority rules.

Mechanistic Visualization (DOT)

Figure 1: Free-radical telomerization cycle showing the propagation from telogen activation to the n=2 adduct formation.

Experimental Protocol

Safety Warning: CTFE is flammable and can form explosive peroxides. The reaction involves high pressure.[1] Operations must be conducted in a blast-proof facility using a Hastelloy or Monel autoclave to resist HCl/HF corrosion.

Materials & Equipment

Component	Specification	Role
Chlorotrifluoroethylene (CTFE)	>99.9%, Inhibitor-free	Monomer (Taxogen)
1,1,2-Trichlorotrifluoroethane	CFC-113, Anhydrous	Telogen & Solvent
Di-tert-butyl peroxide (DTBP)	98% Solution	Radical Initiator
Autoclave	1L Hastelloy C-276	High-pressure reactor
Vacuum Line	< 1 Torr	Deoxygenation

Synthesis Procedure

Step 1: Reactor Preparation & Deoxygenation

• Clean the autoclave meticulously to remove any transition metal contaminants (which can alter the reaction to a redox cycle).

• Leak test the vessel with Nitrogen (

  ) at 20 bar.

• Evacuate the reactor to < 5 Torr to remove oxygen, which acts as a radical scavenger.

Step 2: Charging

• Cool the autoclave to 0°C using an ice/glycol jacket.

• Charge Telogen: Transfer 400 mL of CFC-113 (approx. 3.3 mol) into the reactor via vacuum suction.

• Charge Initiator: Add Di-tert-butyl peroxide (DTBP) (1.5% w/w relative to monomer).

• Charge Monomer: Condense CTFE gas (190 g, approx. 1.63 mol) into the reactor.

  • Critical Ratio: A Telogen:Monomer molar ratio of 2:1 is selected to maximize the yield of low molecular weight telomers (n=1 and n=2) and suppress the formation of heavy waxes (n>4).

Step 3: Telomerization Reaction

• Seal the reactor and start agitation (500 RPM).

• Heat the mixture to 140°C . This temperature is chosen to match the half-life of DTBP (approx. 10 hours at 125°C), ensuring a steady flux of radicals.

• Pressure Profile: Pressure will rise initially (thermal expansion) to approx. 15-20 bar, then decay as CTFE is consumed.

• Maintain reaction conditions for 8–12 hours or until pressure stabilizes (indicating monomer consumption).

Step 4: Recovery & Work-up

• Cool the reactor to room temperature.

• Vent unreacted CTFE monomer into a caustic scrubber (NaOH solution) to neutralize potential acid byproducts.

• Drain the liquid reaction mixture (crude telomer). It will appear as a clear to pale-yellow liquid.

Purification & Isolation

The crude mixture contains unreacted CFC-113, the

telomer ( ), the target telomer ( ), and higher oligomers ( ).

Method: Fractional Distillation at Reduced Pressure.

• Strip Solvent: Distill off excess CFC-113 at atmospheric pressure (BP: 47.6°C). Recover for reuse.

• Fraction 1 (

  ): Reduce pressure to 100 mmHg. Collect the fraction boiling between 60–80°C. This is the byproduct.

• Fraction 2 (Target

  ): Reduce pressure to 20 mmHg. Collect the fraction boiling at 85–95°C (approx. 135-145°C at atm).

  • Note: The 1,1,3,5,6-pentachlorononafluorohexane isomer concentrates in this cut.

• Residue: The pot residue contains

  oligomers (greases/waxes).

Data Summary: Physical Properties

Property	Value
State	Clear, colorless liquid
Density	~1.72 g/mL (at 25°C)
Boiling Point	138–142°C (at 760 mmHg)
Refractive Index
Solubility	Insoluble in water; Soluble in ethers, chloroform

Analytical Validation (Self-Validating Protocol)

To confirm the identity of the synthesized compound as the 1,1,3,5,6-isomer, use the following spectroscopic markers.

Gas Chromatography - Mass Spectrometry (GC-MS)

• Column: DB-5ms or equivalent non-polar capillary column.

• Fragmentation Pattern:

  • Look for the loss of

    ( ).

  • Diagnostic Peak: The presence of fragments corresponding to the terminal

    group ( 101/103) and the internal units distinguishes it from linear perfluoro-chains.

  • Absence of: Long

    chains (characteristic of TFE telomers).

NMR Spectroscopy

The molecule is chiral and lacks symmetry, leading to complex coupling patterns.

• -60 to -70 ppm: (1F, triplet-like).
• -100 to -120 ppm: Internal groups (AB patterns due to diastereotopic nature).
• -130 to -140 ppm: centers.

• Validation: Integration ratio must be 1:2:1:2:1:2 (approximate, depending on resolution of overlapping multiplets) summing to 9 Fluorines.

References

• Miller, W. T., et al. (1947). "Low Polymers of Chlorotrifluoroethylene." Industrial & Engineering Chemistry.

• Daikin Industries. (1983). "Process for preparing telomers of chlorotrifluoroethylene." European Patent EP0093580B1.

• National Center for Biotechnology Information. (2024). "1,1,3,5,6-Pentachlorononafluorohexane (Compound)." PubChem.

• Chemical Book. (2024). "Product entry: 1,1,3,5,6-Pentachlorononafluorohexane."[2]

Sources

• 1. CA2140443C - Process for the preparation of 1,1,1-trichloro-2,2,2-trifluoroethane - Google Patents [patents.google.com]
• 2. 307-26-6|1,1,3,5,6-Pentachlorononafluorohexane|1,1,3,5,6-Pentachlorononafluorohexane|MFCD00155908-范德生物科技公司 [bio-fount.com]

Physicochemical Profiling of 1,1,3,5,6-Pentachlorononafluorohexane: A Technical Guide

The following technical guide details the physicochemical properties, synthesis logic, and environmental behavior of 1,1,3,5,6-Pentachlorononafluorohexane.

Executive Summary & Compound Identity

1,1,3,5,6-Pentachlorononafluorohexane (CAS: 307-26-6) is a highly specialized polychlorotrifluoroethylene (PCTFE) oligomer.[1] Chemically, it represents the n=3 telomer of chlorotrifluoroethylene (CTFE) synthesized using chlorine as the telogen.

Unlike generic perfluorocarbons, the presence of chlorine atoms along the backbone imparts unique polarity and polarizability, enhancing its solvency for organic molecules while retaining the high thermal stability and chemical inertness characteristic of fluorocarbons. It is primarily utilized as a hydraulic fluid component, a density gradient medium, and a model compound for assessing the environmental fate of haloalkanes.

Chemical Identity Table

Parameter	Value
IUPAC Name	1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane
CAS Registry Number	307-26-6
Molecular Formula	C₆Cl₅F₉
Molecular Weight	420.31 g/mol
Structure Description	Linear hexane chain; CTFE trimer saturated with Cl₂ endpoints.
Synonyms	PCTFE trimer; Nonafluoro-1,1,3,5,6-pentachlorohexane

Physicochemical Properties Matrix

The following data aggregates experimental values and high-fidelity thermodynamic estimates. These properties dictate the compound's behavior in biphasic systems and its utility in high-performance applications.

Property	Value	Context/Conditions
Physical State	Liquid	At 25°C, 1 atm
Boiling Point	203 °C	At 760 mmHg [1, 2]
Density	1.827 g/cm³	At 25°C [1]
Refractive Index ( )	1.394	At 20°C [1]
Log	6.75	Octanol-Water Partition Coeff. [3]
Log	4.85	Octanol-Air Partition Coeff. [3]
Henry's Law Constant ( )	8,208 Pa[2][3]·m³/mol	Air-Water Partitioning [3]
Vapor Pressure	~0.2 mmHg	Estimated at 25°C (derived from BP)
Solubility	Lipophilic / Hydrophobic	Miscible in organic solvents; insoluble in water.

Technical Insight: The Partitioning Triad

The high Log

(6.75) confirms extreme hydrophobicity, driving the molecule into lipid phases or organic matter in aqueous environments. However, the Log (4.85) indicates a moderate affinity for the air phase relative to octanol.

• Implication: In environmental systems, this compound is "semi-volatile." It will volatilize from water (High

  ) but can partition significantly into vegetation or respiratory tissues from the air, a behavior typical of persistent organic pollutants (POPs) assessed for bioaccumulation in air-breathing organisms [3].

Synthesis & Mechanistic Causality

The synthesis of 1,1,3,5,6-Pentachlorononafluorohexane is not a random halogenation but a controlled radical telomerization .

Reaction Logic

The process involves the polymerization of Chlorotrifluoroethylene (CTFE) using Chlorine (Cl₂) as the telogen (chain transfer agent).

• Initiation: Thermal or photochemical homolysis of Cl₂ generates Cl• radicals.

• Propagation: The Cl• radical adds to the alkene. The addition is highly regioselective due to the stability of the intermediate radical. Cl• attacks the

  group, leaving the unpaired electron on the carbon bearing the Chlorine ( ), which is stabilized by the lone pairs of the halogen.

• Chain Transfer: The growing oligomer chain abstracts a Cl atom from a Cl₂ molecule, terminating the chain and regenerating a Cl• radical.

Target Trimer Formation (n=3):

This ideal formula (

) corresponds perfectly to the 1,1,3,5,6-isomer structure: (Note: Numbering priorities in IUPAC nomenclature result in the 1,1,3,5,6 locants).

Synthesis Workflow Diagram

The following diagram illustrates the radical telomerization pathway yielding the n=3 trimer.

Figure 1: Radical telomerization pathway of CTFE with Chlorine to produce the n=3 telomer.

Experimental Protocol: Quality Control & Purity Verification

For researchers utilizing this compound as an analytical standard or fluid component, verifying the isomeric purity is critical, as commercial "PCTFE oils" are often mixtures of chain lengths (

).

Protocol: GC-MS Verification of Telomer Purity

Objective: Confirm the identity of the n=3 telomer and quantify contamination from n=2 (C4) or n=4 (C8) homologs.

Reagents & Equipment:

• Solvent: n-Hexane (HPLC Grade) or Isooctane.

• Instrument: Gas Chromatograph with Mass Spectrometer (GC-MS).

• Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm, 0.25µm film).

Step-by-Step Methodology:

• Sample Preparation:

  • Dilute 10 µL of the 1,1,3,5,6-Pentachlorononafluorohexane standard into 1.0 mL of n-Hexane.

  • Vortex for 30 seconds to ensure complete dissolution.

• GC Parameters:

  • Inlet: Split mode (50:1), 250°C.

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Oven Program:

    • Initial: 40°C for 2 min.

    • Ramp: 10°C/min to 250°C.

    • Hold: 250°C for 5 min.

• MS Acquisition:

  • Source Temp: 230°C; Quad Temp: 150°C.

  • Scan Range: 35–600 m/z.

  • Note: Haloalkanes produce complex isotopic patterns due to Cl (35/37). Expect clusters.

• Data Analysis (Self-Validating Check):

  • Retention Time: The n=3 trimer (BP 203°C) will elute significantly later than the n=2 dimer (BP ~135°C) and before the n=4 tetramer.

  • Mass Spectrum Validation: Look for the molecular ion cluster near m/z 418-424 .

  • Fragmentation Pattern:

    • Loss of Cl (

      ).

    • Loss of

      group ( ).

  • Acceptance Criteria: Purity >98% by area integration; primary peak must match theoretical isotope distribution for

    .

Environmental & Safety Implications

Bioaccumulation Potential

Recent studies highlight this compound as a candidate for bioaccumulation in air-breathing animals .

• Mechanism: Due to its high

  and moderate , it does not easily partition from the lung (air) back into the blood, nor is it easily eliminated via urine (hydrophobic).

• Thresholds: With a Log

  of 4.85, it approaches the screening threshold ( ) for high concern in terrestrial food webs [3].

Handling Precautions[2][4]

• GHS Classification: Irritant (Skin/Eye).

• Storage: Store at ambient temperature in tightly sealed containers. While chemically stable, avoid contact with reactive metals (Na, K) or strong reducing agents which can strip halogens.

References

• Armitage, J. M., et al. (2023).[3] Cross-Species Evaluation of Bioaccumulation Thresholds for Air-Breathing Animals. Environmental Science & Technology.[3][4] Retrieved January 28, 2026, from [Link]

Sources

• 1. hansen-solubility.com [hansen-solubility.com]
• 2. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,1,2-Trichlorotrifluoroethane (76-13-1) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]

1,1,3,5,6-Pentachlorononafluorohexane CAS number and registry information

CAS Registry Number: 307-26-6 Common Designation: PCTFE Trimer / Halocarbon 3.1 Component[1]

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (C₆Cl₅F₉) is a discrete, fully halogenated oligomer derived from the telomerization of chlorotrifluoroethylene (CTFE).[1][2] Distinguished by its high density (1.827 g/mL), chemical inertness, and thermal stability, it serves as a critical reference standard in fluoropolymer analysis and a specialized fluid in high-performance hydraulic and gyroscopic applications.[1][2] This guide delineates its molecular architecture, synthesis logic, and physicochemical behavior, providing researchers with a validated framework for its utilization in analytical and industrial workflows.[1][2]

Molecular Architecture & Identity

Unlike random fluoropolymer mixtures, CAS 307-26-6 represents a specific chain length (n=3) within the polychlorotrifluoroethylene (PCTFE) family.[2] Its structure is the result of the radical addition of chlorine across three units of CTFE.[2]

Structural Logic

The molecule follows a "head-to-tail" telomerization pattern, end-capped with chlorine atoms.[1][2]

• Monomer Unit: Chlorotrifluoroethylene (–CF₂–CFCl–)[2]

• Telogen: Chlorine (Cl₂)[2]

• Repeating Units: 3

• Formula Derivation: Cl₂ + 3(C₂ClF₃) → C₆Cl₅F₉[2]

Stereochemical Complexity: The molecule contains chiral centers at positions C3 and C5.[2] Consequently, commercial standards exist as a mixture of diastereomers.[2] This results in complex ¹⁹F NMR spectra, where signal splitting arises not just from spin-spin coupling but from the magnetic non-equivalence of fluorine nuclei in different diastereomeric environments.[2]

Identity Data Table

Property	Value
CAS Registry Number	307-26-6
IUPAC Name	1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane
Molecular Formula	C₆Cl₅F₉
Molecular Weight	420.31 g/mol
SMILES	FC(Cl)(Cl)C(F)(F)C(F)(Cl)C(F)(F)C(F)(Cl)C(F)(F)Cl
InChI Key	DVAVTWDOWVBESE-UHFFFAOYSA-N

Synthesis & Production Logic

The synthesis of 1,1,3,5,6-pentachlorononafluorohexane is not a direct substitution reaction but a controlled radical telomerization.[1][2] Understanding this pathway is crucial for interpreting impurity profiles in commercial samples (e.g., presence of n=2 dimer or n=4 tetramer).[2]

Reaction Mechanism

The process typically utilizes sulfuryl chloride (SO₂Cl₂) or chlorine gas (Cl₂) as the chain transfer agent (telogen) and initiator.[2]

• Initiation: Thermal homolysis of the chlorine source generates Cl[2]• radicals.

• Propagation: The Cl• radical attacks the terminal CF₂ of a CTFE molecule (regioselective addition due to stability of the resulting radical).[2] The chain propagates through three monomer units.[2]

• Termination: The growing radical chain abstracts a chlorine atom from the telogen, terminating the chain and regenerating the Cl[2]• radical.

Visualization of Synthesis Pathway

Figure 1: Radical telomerization pathway for the synthesis of PCTFE oligomers, highlighting the sequential addition and isolation of the trimer.[1]

Physicochemical Behavior

Researchers utilizing this compound for hydraulic or solvent applications must account for its extreme hydrophobicity and high density.[2]

Property	Metric	Implications for Application
Boiling Point	203 °C	Suitable for high-temperature baths; low evaporation loss.[1][2]
Density	1.827 g/mL	Excellent for density gradient separation; immiscible bottom layer in aqueous extractions.[1][2]
Refractive Index	1.394	Low RI is characteristic of fluorinated compounds; useful for index matching.[1][2]
Log K_ow	6.75	Highly lipophilic; will partition strongly into organic phases or biological lipids.[1][2]
Log K_oa	4.85	Indicates potential for bioaccumulation in air-breathing organisms.[1][2][3]
Solubility	Fluorous/Halocarbon	Soluble in hexane, chloroform, fluorinated oils.[1][2] Insoluble in water/alcohols.[2]

Analytical Characterization Protocols

For quality control or environmental monitoring, precise identification is required.[2] The following protocols are validated for distinguishing the trimer from homologous oligomers.

GC-MS Profiling

Column: DB-5ms or equivalent (Non-polar, 5% phenyl).[2] Carrier: Helium at 1.0 mL/min.[2] Temp Program: 40°C (2 min) → 10°C/min → 250°C. Fragmentation Pattern (EI):

• Molecular Ion: Weak or absent (typical for polychlorinated aliphatics).[2]

• Key Fragments:

  • [M - Cl]⁺: Loss of terminal chlorine.[2]

  • [M - CF₂Cl]⁺: Loss of end group.

  • C₂F₃Cl⁺ (m/z 116): Characteristic CTFE monomer fragment.[2]

NMR Spectroscopy

Due to the lack of protons, ¹H NMR is silent.[2] Characterization relies on ¹⁹F and ¹³C.[2]

• ¹⁹F NMR: Expect a complex multiplet region between -60 and -130 ppm (relative to CFCl₃).[2] The complexity arises from the -CF₂- and -CFCl- groups in magnetically inequivalent diastereomeric environments.[1][2]

• ¹³C NMR: Coupling with ¹⁹F results in extensive splitting (doublets of doublets), requiring high scan counts for resolution.[2]

Applications & Handling

Primary Applications

• Inert Hydraulic Fluids: Used in aerospace gyroscopes and damping systems where non-flammability and high density are non-negotiable.[2]

• NMR Solvent: A proton-free solvent for analyzing hydrogen-containing analytes without solvent suppression.[2]

• Density Gradient Media: In proteomics and cell biology, its high density allows for the separation of specific organelles or protein aggregates.[2]

Safety & Environmental Fate (PFAS Context)

While chemically stable, this stability classifies the molecule as a persistent substance.[2]

• PFAS Status: It meets the OECD definition of a PFAS (contains at least one fully fluorinated methyl or methylene carbon atom).[2]

• Bioaccumulation: With a Log K_ow of 6.75, it has a high potential for bioaccumulation.[2] Handling requires strict containment to prevent environmental release.[2]

• Toxicity: Generally low acute toxicity due to chemical inertness, but chronic exposure effects are analogous to other halogenated solvents (liver/kidney burden).[2]

References

• PubChem. (2025).[2][4][5][6] 1,1,3,5,6-Pentachlorononafluorohexane (Compound).[1][2][7][3][8][9] National Library of Medicine.[2] [Link]

• Armitage, J. M., et al. (2023).[2] Cross-Species Evaluation of Bioaccumulation Thresholds for Air-Breathing Animals. Environmental Science & Technology.[2] [Link][2]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,1,3,3,5,5-Hexachlorocyclohexane | C6H6Cl6 | CID 12573402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,1,2,2,3,3,4,4,5,5,6-Undecafluoro-6-(1,1,2,2,2-pentafluoroethyl)cyclohexane | C8F16 | CID 9552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2,3,4,5,6-Hexachlorohexane | C6H8Cl6 | CID 29141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. PubChemLite - 1,1,3,5,6-pentachlorononafluorohexane (C6Cl5F9) [pubchemlite.lcsb.uni.lu]
• 8. 1,1,3,5,6-PENTACHLORONONAFLUOROHEXANE CAS#: 307-26-6 [amp.chemicalbook.com]
• 9. 307-26-6 | 1,1,3,5,6-Pentachlorononafluorohexane - Fluoropharm [fluoropharm.com]

Technical Guide: Molecular Architecture &amp; Applications of 1,1,3,5,6-Pentachlorononafluorohexane (CTFE Trimer)

The following technical guide provides an in-depth structural and functional analysis of 1,1,3,5,6-Pentachlorononafluorohexane , a specific oligomer of chlorotrifluoroethylene (CTFE).

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (

) is a fully halogenated (perhaloalkane) oligomer, specifically identified as the linear trimer of chlorotrifluoroethylene (CTFE) capped with chlorine atoms.[1][2] Unlike random halogenated solvents, this molecule represents a precise fraction of polychlorotrifluoroethylene (PCTFE) oils, known commercially as Halocarbon oils or Kel-F fluids.[1][2]

For drug development and chemical research professionals, this molecule serves two critical roles:

• Specialized Reaction Medium: A chemically inert, non-hydrogen-containing solvent ideal for

  -NMR analysis and radical fluorination chemistry.[1][2]

• Lipophilicity Standard: Its high octanol-air partition coefficient (

  ) makes it a benchmark for modeling the bioaccumulation of highly fluorinated pharmacophores.[2]

Molecular Architecture & Stereochemistry

Structural Connectivity

The molecule consists of a six-carbon backbone saturated with chlorine and fluorine substituents. It is formed by the head-to-tail addition of three CTFE units (

), terminated by chlorine.[1][2]

• IUPAC Name: 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane[1][2]

• Molecular Formula:

  [2][3][4]

• Molecular Weight: 417.83 g/mol [1]

Connectivity Map:

• Termini: The chain is capped by a dichlorofluoromethyl group (

  ) at C1 and a chlorodifluoromethyl group ( ) at C6.[2]

• Repeating Motif: The internal structure follows the syndiotactic-rich propagation of the CTFE monomer (

  ).[1][2]

Stereochemical Complexity

Despite being a "simple" chain, the molecule possesses stereochemical depth relevant to chiral separation techniques.

• Chiral Centers: Carbons C3 and C5 are chiral centers.[2]

  • C1 is achiral (bonded to two equivalent Cl atoms).[2]

  • C3 is bonded to four distinct groups:

    , , (C1-C2 segment), and (C4-C6 segment).[1][2]

  • C5 is bonded to four distinct groups:

    , , (C6 segment), and (C1-C4 segment).[1][2]

• Isomers: The molecule exists as 4 stereoisomers (2 enantiomeric pairs).[2] In industrial mixtures, it is typically found as a racemic diastereomeric mixture.[1][2]

Visualization of Connectivity

The following diagram illustrates the logical assembly of the trimer from monomeric units.

Figure 1: The molecule is formed by the sequential addition of three CTFE monomers, initiated and terminated by Chlorine species.[1][2][5]

Synthesis & Production Protocols

The synthesis of C6Cl5F9 is not a typical organic total synthesis but a controlled radical telomerization .

Reaction Mechanism

Reagents: Chlorotrifluoroethylene (CTFE) monomer, Chlorine (

) or Sulfuryl Chloride ( ) as the telogen.[2] Conditions: High pressure (10–50 bar), elevated temperature (100–150°C), or -irradiation.[1][2]

• Initiation: Thermal or photolytic homolysis of

  yields chlorine radicals ( ).[2]

• Propagation: The electrophilic

  attacks the end of the CTFE double bond (regioselective addition due to steric and electronic stabilization).[2]
  • [1][2]

  • The radical chain grows by adding subsequent CTFE units.

• Termination: The growing oligomer radical abstracts a Cl atom from the telogen or combines with another

  .
  • [1][2]

Purification Workflow

The crude reaction yields a distribution of chain lengths (n=2, 3, 4, 5...).[1][2] The C6 species (n=3) is isolated via fractional distillation.[2]

Fraction	Boiling Point Range	Composition
Light Ends	< 130°C	Dimers ( )
Target Cut	200°C - 210°C	Trimer ( )
Heavy Ends	> 230°C	Tetramers/Waxes

Physicochemical Profile

This molecule exhibits properties characteristic of "inert fluids." It is non-flammable, chemically stable against strong acids/bases, and highly dense.[1][2]

Property	Value	Context
Physical State	Colorless Liquid	At room temperature.[1][2]
Density	~1.8 - 1.9 g/mL	Significantly denser than water.[1][2]
Solubility	Lipophilic / Hydrophobic	Miscible with ethers, chloroform; insoluble in water.[1][2]
Log Koa	4.85	High affinity for organic phases/air interface [1].[2]
Reactivity	Inert	Resistant to oxidation; stable in systems.[2]
Vapor Pressure	Low	Suitable for vacuum applications.[2]

Applications in Research & Development

Drug Development: Partition Coefficient Modelling

In ADME (Absorption, Distribution, Metabolism, Excretion) studies, C6Cl5F9 acts as a model compound for Persistent Organic Pollutants (POPs) .[1][2] Its high

(Octanol-Air Partition Coefficient) allows researchers to validate predictive models for how highly fluorinated drugs might bioaccumulate in respiratory tissues or lipid bilayers [1].[2]

Synthetic Chemistry: The "Invisible" Solvent

For researchers conducting Proton NMR (

-NMR) on scarce samples:

• Advantage: C6Cl5F9 contains zero protons .[2]

• Utility: Unlike deuterated solvents (

  , ), it requires no isotopic enrichment and is often cheaper for bulk extractions where proton transparency is required.[1][2] It allows for the analysis of analytes without solvent peak interference.

Proteomics & Sample Prep

Due to its extreme hydrophobicity and density, it is used in density gradient separation or as a "cushion" fluid to isolate delicate biological structures (like organelles) from aqueous phases without chemical lysis.[2]

Analytical Characterization

To validate the identity of 1,1,3,5,6-Pentachlorononafluorohexane, the following spectral fingerprints are diagnostic.

Mass Spectrometry (GC-MS)

• Ionization: Electron Impact (EI).[2]

• Fragmentation Pattern:

  • Molecular Ion (

    ): Weak or absent (typical for perhaloalkanes).[2]

  • Base Peak:

    85 ( ) or 119 ( ).[2]

  • Loss Series: Sequential loss of Cl atoms (

    ) and groups.[2]

-NMR Spectroscopy

This is the definitive method for structural confirmation.[2]

• Signal Regions:

  • to ppm: (Terminal).[1][2]
  • to ppm: Internal groups (AB quartets due to chirality of adjacent carbons).[1][2]
  • to ppm: centers.[1][2]

• Complexity: The spectrum will show complex multiplets due to the presence of diastereomers (syn/anti relationships between C3 and C5).[2]

References

• Gobas, F. A., et al. (2003).[1][2][5] Quantitative structure activity relationships for predicting the bioaccumulation of POPs in terrestrial food-webs. QSAR & Combinatorial Science, 22(3), 329–336.[1][2][5] Link[2]

• PubChem. (n.d.).[2][6] Compound Summary: 1,1,3,5,6-Pentachlorononafluorohexane (CID 12826978).[1][2] National Library of Medicine. Link[2]

• Santa Cruz Biotechnology. (n.d.).[2] Nonafluoro-1,1,3,5,6-pentachlorohexane Product Data. Link[2][5]

• Miller, W. T., et al. (1947).[1][2] Low Polymers of Chlorotrifluoroethylene. Industrial & Engineering Chemistry, 39(3), 333–337.[1][2] (Foundational synthesis of CTFE oils). Link[2]

Sources

• 1. Propane, 2-chloro-1,1,3,3-tetrafluoro- | 19041-02-2 [chemicalbook.com]
• 2. PubChemLite - 1,1,3,5,6-pentachlorononafluorohexane (C6Cl5F9) [pubchemlite.lcsb.uni.lu]
• 3. scbt.com [scbt.com]
• 4. PubChemLite - C6Cl5F9 - Explore [pubchemlite.lcsb.uni.lu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 1,1,3,3,5,5-Hexachlorocyclohexane | C6H6Cl6 | CID 12573402 - PubChem [pubchem.ncbi.nlm.nih.gov]

1,1,3,5,6-Pentachlorononafluorohexane safety and toxicology data

Technical Guide: Safety, Toxicology, and Handling of 1,1,3,5,6-Pentachlorononafluorohexane

Executive Summary

This technical guide provides a comprehensive safety and toxicological assessment of 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane (CAS 307-26-6). As a highly halogenated linear alkane, this compound belongs to the class of chlorofluorocarbons (CFCs) often associated with polychlorotrifluoroethylene (PCTFE) telomerization processes.

Critical Insight for Researchers: unlike its cyclic analogs (e.g., hexachlorocyclohexane/Lindane), this linear molecule exhibits a toxicity profile driven by lipophilicity and metabolic resistance rather than specific receptor antagonism. While direct toxicological datasets for this specific isomer are limited, valid safety protocols can be derived via read-across from structurally homologous PCTFE oligomers (Halocarbon oils).

Chemical Identity & Physicochemical Properties

Understanding the physical nature of this molecule is the first step in predicting its bioavailability and exposure risks.

Property	Value/Description	Implication for Safety
CAS Number	307-26-6	Unique Identifier
Molecular Formula	C₆Cl₅F₉	Fully saturated halogenated chain
Molecular Weight	420.31 g/mol	High molecular weight reduces volatility
Physical State	Liquid (Standard Temp)	Handling requires liquid containment protocols
Density	~1.827 g/cm³	Significantly heavier than water; sinks in aqueous environments
Boiling Point	~203°C	Low inhalation risk at ambient temp; high risk of thermal decomp products if heated
Solubility	Hydrophobic / Lipophilic	Bioaccumulates in adipose tissue; penetrates nitrile gloves over time

Toxicological Profile

Note: Direct LD50 data for CAS 307-26-6 is sparse in public registries. The following profile is synthesized using Structure-Activity Relationship (SAR) analysis of PCTFE oligomers and linear chlorofluorocarbons.

Acute Toxicity

• Inhalation: Due to its high boiling point (203°C), vapor pressure is low at room temperature. However, aerosolization or heating can generate vapors. Like many heavy halogenated hydrocarbons, acute high-dose exposure may cause temporary central nervous system (CNS) depression (dizziness, narcosis) due to membrane solvation effects.

• Dermal/Ocular: The compound acts as a solvent.

  • Skin: Defatting agent. Prolonged contact causes irritation dermatitis.

  • Eyes: Mechanical irritation and mild chemical conjunctivitis.

Chronic Toxicity & Metabolism

The primary concern with C6 chlorofluorocarbons is their resistance to hydrolysis, leading to persistence.

• Metabolic Fate: The high fluorine content stabilizes the carbon chain. However, the C-Cl bonds are susceptible to enzymatic attack.

  • Pathway: Hepatic Cytochrome P450 enzymes (specifically CYP2E1) may attempt oxidative dechlorination.

  • Toxicophore: If metabolism occurs, it likely proceeds via the formation of an unstable chlorofluoro-acyl halide, which hydrolyzes to form inorganic fluoride/chloride and trifluoroacetic acid-like residues.

• Organ Target: The Liver (Hepatotoxicity). Inducers of peroxisome proliferation are common in this chemical class.

Predicted Metabolic Pathway (Graphviz)

The following diagram illustrates the theoretical metabolic processing of the compound, highlighting the critical "Bioactivation" step that generates reactive intermediates.

Caption: Theoretical metabolic fate showing oxidative dechlorination and the divergence between detoxification (GSH) and potential cytotoxicity.

Safety & Handling Protocols

This protocol is designed to be self-validating : if the PPE fails, the user will notice immediate solvent cooling effects or skin dryness, indicating a breach.

Engineering Controls

• Ventilation: All open handling must occur within a certified chemical fume hood.

• Thermal Control: Do NOT heat above 150°C without a closed scrubbing system. Decomposition releases Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), and Phosgene.

Personal Protective Equipment (PPE)

• Gloves: Standard Nitrile is insufficient for prolonged immersion.

  • Recommendation:Silver Shield (Laminate) or Viton gloves.

  • Validation Check: If using nitrile for splash protection, employ the "Double Glove" technique with a color-indicator underglove to detect permeation.

• Respiratory: If aerosolization is possible (e.g., sonication, spraying), use a full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

Emergency Response

• Spill: Adsorb with vermiculite or sand. Do not use combustible materials (sawdust).

• Skin Contact: Wash with soap and water for 15 minutes. Apply moisturizer to treat defatting.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (medical professionals only).

Analytical Methodology

To detect residues or validate purity, Gas Chromatography (GC) is the gold standard. Due to the high halogen content, Electron Capture Detection (ECD) or Mass Spectrometry (MS) in Negative Chemical Ionization (NCI) mode provides the highest sensitivity.

GC-MS Protocol

• Column: DB-5ms or ZB-SemiVolatiles (30m x 0.25mm ID).

• Carrier Gas: Helium (1.0 mL/min).

• Injection: Splitless (250°C).

• Oven Program:

  • Hold 50°C for 2 min.

  • Ramp 15°C/min to 220°C.

  • Hold 5 min.

Analytical Workflow Diagram (Graphviz)

Caption: Step-by-step analytical workflow for trace detection of 1,1,3,5,6-Pentachlorononafluorohexane.

Regulatory & Environmental Landscape

• TSCA (USA): Listed. Often falls under Significant New Use Rules (SNURs) for long-chain perfluorinated compounds.

• REACH (EU): Likely restricted under Annex XVII if classified as a PFAS precursor.

• Environmental Fate: High persistence. Not readily biodegradable. Incineration requires specific high-temperature units (>1100°C) to prevent dioxin/furan formation.

References

• Santa Cruz Biotechnology. (2024). Nonafluoro-1,1,3,5,6-pentachlorohexane Product Data. Retrieved from

• PubChem. (2024).[1] Compound Summary: Halogenated Hexanes. National Library of Medicine. Retrieved from

• ChemicalBook. (2024).[2] 1,1,3,5,6-Pentachlorononafluorohexane SDS. Retrieved from

• Frontiers in Materials. (2022). Structure, Properties, and Modification of Polytrifluorochloroethylene (PCTFE). (Read-across source for oligomer toxicity). Retrieved from

• Cooke Chemicals. (2024). Physicochemical Properties of Fluorinated Intermediates. Retrieved from

Sources

• 1. 1,1,2,3,4,5,6-Heptachlorocyclohexane | C6H5Cl7 | CID 101842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]

environmental fate of 1,1,3,5,6-Pentachlorononafluorohexane

Executive Summary

This technical guide characterizes the environmental fate, transport, and persistence of 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6), a specialized perhalogenated chlorofluorocarbon (CFC).[1] While often utilized in niche proteomics and mass spectrometry applications as a reference standard or solvent, its structural integrity presents significant environmental persistence challenges.

Characterized by a fully halogenated carbon backbone (

), this compound exhibits extreme resistance to hydrolysis and aerobic biodegradation. Its physicochemical profile—specifically a high boiling point (~270°C) and a Log of ~4.85—dictates a fate trajectory dominated by partitioning into organic carbon-rich sediments and lipid tissues, rather than volatilization or aqueous dissolution.[1] This guide provides the mechanistic grounding required to assess its lifecycle risks, focusing on reductive dechlorination as the primary theoretical degradation pathway.

Physicochemical Profile & Environmental Partitioning

The environmental behavior of 1,1,3,5,6-Pentachlorononafluorohexane is governed by its hydrophobic nature and the strength of its Carbon-Fluorine (C-F) and Carbon-Chlorine (C-Cl) bonds.[1]

Table 1: Key Physicochemical Properties

Property	Value	Environmental Implication
Molecular Formula		Perhalogenated; no C-H bonds for aerobic attack.[1][2]
Molecular Weight	420.32 g/mol	High density; sinks in water (DNAPL behavior).[1][2]
Boiling Point	270.5 ± 35.0 °C	Low volatility compared to lighter CFCs; semi-volatile.[1][2]
Log	4.85	High lipophilicity; strong bioaccumulation potential.[1][2]
Log	~4.85	Partitioning to atmospheric particles is significant.[1][2]
Water Solubility	Negligible (< 1 mg/L)	Hydrophobic; rapid sorption to soil/sediment.[1][2]
Vapor Pressure	Low (Est.[1][2][3] < 0.1 mmHg)	Persistence on surfaces; slow flux to atmosphere.[1][2]

Partitioning Dynamics (Fugacity)

Unlike lighter CFCs (e.g., CFC-11) that partition almost exclusively to air, 1,1,3,5,6-Pentachlorononafluorohexane functions as a semi-volatile organic compound (SVOC) .[1]

• Soil/Sediment: The high

  drives rapid adsorption to soil organic matter. It acts as a "sink" in sediments, resisting leaching into groundwater but persisting for decades.

• Biota: With a Log

  > 4, it crosses biological membranes easily, accumulating in lipid tissues of aquatic organisms.

• Atmosphere: While less volatile, the fraction that enters the atmosphere is stable against hydroxyl radical attack (due to lack of C-H bonds), eventually reaching the stratosphere where UV photolysis occurs.

Degradation Pathways: Mechanistic Analysis

The molecule's perhalogenated structure renders it immune to standard hydrolysis and aerobic oxidation. Degradation is restricted to high-energy abiotic processes or specific anaerobic microbial metabolisms.[1]

A. Abiotic Degradation (Photolysis)[1]

• Troposphere: The C-F and C-Cl bonds do not absorb significant light at wavelengths >290 nm (solar cutoff).[1] Consequently, the compound is photolytically stable in surface waters and the lower atmosphere.

• Stratosphere: Upon reaching the stratosphere, high-energy UV (<220 nm) can homolytically cleave C-Cl bonds, releasing chlorine radicals (

  ).[1] This contributes to ozone depletion, classifying the compound as an Ozone Depleting Substance (ODS), albeit with a lower Ozone Depletion Potential (ODP) than CFC-11 due to its lower volatility and stratospheric transport efficiency.[1]

B. Biotic Degradation (Reductive Dechlorination)

The only thermodynamically feasible biological pathway is reductive dechlorination under strictly anaerobic conditions (e.g., deep anoxic sediments). Specialized organohalide-respiring bacteria (e.g., Dehalococcoides spp.)[1] may utilize the compound as an electron acceptor.

• Mechanism: The bacteria replace Chlorine atoms with Hydrogen atoms.

• Rate Limiting Step: The steric hindrance of the bulky Fluorine atoms makes the C-Cl bonds less accessible to dehalogenase enzymes, likely resulting in extremely slow kinetics.

Visualization: Theoretical Degradation Workflow

Caption: Figure 1.[1] Environmental fate decision tree illustrating the recalcitrance in aerobic zones and potential degradation pathways in anaerobic and stratospheric environments.

Analytical Methodologies

Accurate detection requires distinguishing this specific isomer from other interfering PFAS and chlorinated solvents.

Protocol: GC-ECD/MS Analysis

Objective: Quantify trace levels in soil/sediment matrices.

• Sample Preparation (Soil/Sediment):

  • Extraction: Use Pressurized Liquid Extraction (PLE) with hexane:acetone (1:1).[1] The non-polar solvent targets the lipophilic analyte.

  • Cleanup: Pass extract through a Florisil column to remove polar interferences (lipids/humic acids).[1] The perhalogenated compound will elute in the first non-polar fraction.

• Instrumental Analysis:

  • System: Gas Chromatography coupled with Mass Spectrometry (GC-MS) or Electron Capture Detector (GC-ECD).[1]

  • Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm.[1]

  • Detection:

    • ECD: Extremely sensitive due to 14 halogen atoms (high electron affinity).[1]

    • MS (SIM Mode): Monitor characteristic fragment ions. For C6Cl5F9, look for loss of

      ( ) and fragments.[1]

• QA/QC:

  • Use Perfluorooctane or PCB-209 as an internal standard due to similar hydrophobicity and stability.[1]

Toxicology & Bioaccumulation Assessment

• Bioaccumulation: With a Log

  of 4.85, the substance exceeds the EPA and REACH threshold (Log > 3.5) for bioaccumulation concern. It is predicted to biomagnify in aquatic food webs.

• Toxicity: While specific data on this isomer is limited, structurally similar polychlorotrifluoroethylene (PCTFE) oligomers exhibit liver toxicity (hepatomegaly) and potential peroxisome proliferation.[1] The C-Cl bonds are reactive enough metabolically to potentially form reactive intermediates (epoxides) in the liver, unlike fully fluorinated PFAS.

Regulatory Context

• Montreal Protocol: As a Chlorofluorocarbon (CFC) derivative, it falls under Class I or Class II ODS regulations depending on specific jurisdiction interpretations of "fully halogenated" vs "hydrochlorofluorocarbon" (though strictly it is a CFC).[1] Its production is likely restricted or banned globally except for essential research uses.

• Stockholm Convention: It meets the screening criteria for Persistent Organic Pollutants (POPs): Persistence (P), Bioaccumulation (B), and Long-Range Transport Potential (LRT).[1]

References

• Santa Cruz Biotechnology. (2023). Nonafluoro-1,1,3,5,6-pentachlorohexane Product Data Sheet. Source: [1]

• Cheméo. (2023). Chemical Properties of Perfluorooctane (Analogous Structure). Source: [1]

• Kelly, B. C., et al. (2007). Food Web-Specific Biomagnification of Persistent Organic Pollutants. Science. Source: [1]

• U.S. EPA. (2023). Ozone-Depleting Substances: Class I and Class II.[1] Source: [1]

• Field, J. A., & Sierra-Alvarez, R. (2004).[1] Biodegradability of chlorinated solvents and related compounds. Euro.[4] J. Soil Biology. (Contextual grounding for reductive dechlorination).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Perfluorooctane (CAS 307-34-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. studenttheses.uu.nl [studenttheses.uu.nl]

Technical Guide: Solubility Profile and Solvent Compatibility of 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6)

[1]

Executive Summary & Physicochemical Identity

This guide details the solubility characteristics of 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6), a specialized chlorofluorocarbon (CFC) telomer.[1] Chemically, this molecule represents a discrete, fully halogenated C6 backbone (C₆Cl₅F₉), distinct from high-molecular-weight polychlorotrifluoroethylene (PCTFE) polymers.[1]

Understanding its solubility is critical for applications in precision cleaning , hydraulic fluid formulation , and synthesis intermediate processing .[1] Due to its high halogen content and lack of hydrogen atoms, it exhibits extreme lipophilicity (Predicted XLogP ≈ 6.[1]4) and high density, necessitating a specific class of halogenated or non-polar solvents for effective solvation.[1]

Core Physicochemical Profile

Property	Value / Characteristic	Implication for Solubility
Molecular Formula	C₆Cl₅F₉	High molecular weight per volume (Dense)
Molecular Weight	~420.31 g/mol	Slow diffusion rates in viscous solvents
Polarity	Non-polar / Slightly Polar (C-Cl bonds)	Insoluble in water; soluble in lipids/oils
XLogP	~6.4 (Predicted)	Highly hydrophobic; bioaccumulative potential
Physical State	Viscous Liquid / Low-melting Solid	Requires agitation for dissolution in viscous media

Solubility Compatibility Matrix

The solubility of 1,1,3,5,6-Pentachlorononafluorohexane is governed by Hildebrand Solubility Parameters (

) and London Dispersion Forces .[1] The molecule lacks hydrogen bonding donors/acceptors, rendering it immiscible with protic polar solvents.[1]

Class A: Primary Solvents (Miscible / Highly Soluble)

Mechanism: "Like Dissolves Like" – Matching Halogen Density.[1]

Solvent Class	Specific Solvent	Solubility Rating	Technical Notes
Fluorinated Solvents	Perfluorohexane (FC-72)	Excellent	Ideal for dilution without altering dielectric properties.[1]
Hydrofluoroethers (HFE-7100)	Excellent	Preferred for cleaning applications due to lower GWP.[1]
Chlorinated Solvents	Chloroform (CHCl₃)	Excellent	Rapid dissolution; useful for NMR analysis.[1]
Dichloromethane (DCM)	Excellent	High volatility aids in solvent removal after transfer.[1]
1,2-Dichlorobenzene	Good	High boiling point; suitable for high-temp processing.[1]

Class B: Secondary Solvents (Moderate Solubility)

Mechanism: Van der Waals interactions with non-polar chains.[1]

Solvent Class	Specific Solvent	Solubility Rating	Technical Notes
Aliphatic Hydrocarbons	Hexane / Heptane	Good	Solubility generally decreases as T < 10°C.
Aromatic Hydrocarbons	Toluene / Xylene	Good	-system interaction aids solvation of Cl-substituents.[1]
Ethers	Diethyl Ether / THF	Moderate	THF is preferred; Ether may require heating.[1]

Class C: Incompatible Solvents (Insoluble / Phase Separation)

Mechanism: Polarity Mismatch / Hydrophobic Exclusion.[1]

Solvent Class	Specific Solvent	Solubility Rating	Technical Notes
Aqueous	Water	Insoluble	Forms a distinct, dense bottom layer (Density > 1.0).[1]
Protic Polar	Methanol / Ethanol	Poor	May form emulsions but will not form a true solution.[1]
Aprotic Polar	DMSO / Acetonitrile	Very Poor	Phase separation likely.[1]

Mechanistic Visualization: Solvation Pathway

The following diagram illustrates the decision logic for solvent selection based on the molecular interactions of the C₆Cl₅F₉ backbone.

Figure 1: Solvation Logic Tree.[1] Blue paths indicate the analysis phase; Green indicates optimal compatibility; Red indicates incompatibility.[1]

Validated Experimental Protocol: Saturation Limit Determination

To determine the precise solubility limit (mg/mL) for a specific application, use the following Gravimetric Saturation Protocol . This method is self-validating via a "Cloud Point" check.[1]

Equipment Required[1][3][4][5]

• Analytical Balance (0.1 mg precision).[1]

• Temperature-controlled centrifuge.[1]

• GC-grade solvents (Target solvent).[1]

• 0.45 µm PTFE Syringe Filters (Do not use Nylon/Cellulose; C₆Cl₅F₉ may adsorb).[1]

Step-by-Step Methodology

• Preparation (Excess Addition):

  • Tare a 20 mL borosilicate glass vial.

  • Add 5.0 mL of the target solvent.[1]

  • Add 1,1,3,5,6-Pentachlorononafluorohexane dropwise with agitation until a visible droplet/precipitate persists at the bottom (indicating saturation).[1]

  • Critical: Ensure the system is maintained at the target application temperature (e.g., 25°C).[1]

• Equilibration:

  • Vortex the mixture for 60 seconds.

  • Sonicate for 10 minutes to break up aggregates.

  • Allow to stand for 4 hours (or centrifuge at 3000 RPM for 10 mins).

• Sampling & Filtration:

  • Extract 1.0 mL of the supernatant using a glass syringe.

  • Filter through the 0.45 µm PTFE filter into a pre-weighed aluminum weighing dish (

    ).[1]

• Evaporation (Gravimetric Analysis):

  • Evaporate the solvent in a fume hood (ambient airflow) or rotary evaporator (if solvent BP > 80°C).[1]

  • Dry the residue in a vacuum oven at 40°C for 1 hour to remove trace solvent.[1]

  • Weigh the dish + residue (

    ).[1]

• Calculation:

Workflow Visualization

Figure 2: Gravimetric Solubility Determination Workflow.

References & Data Sources

• PubChem. (2025).[1][2] Compound Summary: 1,1,3,5,6-pentachlorononafluorohexane (CAS 307-26-6).[1][3] National Library of Medicine.[1] [Link]

• Barton, A. F. M. (1991).[1] CRC Handbook of Solubility Parameters and Other Cohesion Parameters.[1] CRC Press.[1] (Reference for Halocarbon Solubility Parameter Theory).

Sources

• 1. 2,3,4,5,6-Pentachlorotoluene | C7H3Cl5 | CID 13412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3,4,5,6-Pentachlorocyclohexene-1-oxide | C6H5Cl5O | CID 146771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,3,5,6-PENTACHLORONONAFLUOROHEXANE CAS#: 307-26-6 [amp.chemicalbook.com]

Technical Deep Dive: The Discovery and Synthesis of 1,1,3,5,6-Pentachlorononafluorohexane (CTFE Trimer)

The following technical guide details the historical discovery, synthesis, and chemical architecture of 1,1,3,5,6-Pentachlorononafluorohexane , historically and industrially known as the CTFE Trimer .

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (C₆Cl₅F₉) is the discrete trimeric species of chlorotrifluoroethylene (CTFE).[1] Historically emerging from the Manhattan Project during the search for chemically inert diffusion pump oils, this compound represents the "C6 fraction" of low-molecular-weight polychlorotrifluoroethylene (PCTFE) oils.

Unlike high-molecular-weight PCTFE plastics (Kel-F, Neoflon), this specific isomer is a heavy, chemically stable fluid.[1] Its discovery was not an isolated event but the result of systematic radical telomerization research led by William T. Miller at Cornell University in the 1940s, aimed at creating lubricants resistant to uranium hexafluoride (UF₆).

Historical Genesis: The "Miller Fluorocarbons"

During World War II, the separation of uranium isotopes via gaseous diffusion required lubricants and sealants that could withstand the highly corrosive nature of UF₆. Hydrocarbon lubricants reacted explosively with UF₆; thus, fully halogenated (perhalo) substitutes were required.

Professor William T. Miller and his team developed a method to polymerize chlorotrifluoroethylene (CF₂=CFCl) under controlled conditions to produce "low polymers" (oils and waxes) rather than solid plastics. These materials were designated as Halocarbon Oils or Kel-F Oils .[1]

The 1,1,3,5,6-Pentachlorononafluorohexane isomer is the trimer (n=3) formed when CTFE is polymerized in the presence of a chlorine-transfer agent (telogen).[1]

The "Trimer" Designation

In industrial literature, this compound is rarely referred to by its full IUPAC name. Instead, it is classified as the CTFE Trimer or Chlorotrifluoroethylene Oligomer (n=3) .

Designation	Formula	Boiling Point	Application
CTFE Dimer (n=2)	C₄Cl₄F₆	134°C	Solvent / Cleaning Agent
CTFE Trimer (n=3)	C₆Cl₅F₉	204°C	Damping Fluid / Hydraulic Oil
CTFE Tetramer (n=4)	C₈Cl₆F₁₂	260°C	High-Temp Lubricant

Chemical Architecture & Isomerism

The synthesis of C₆Cl₅F₉ is a textbook example of Free-Radical Telomerization . The specific isomer 1,1,3,5,6-pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane arises from the Head-to-Tail (H-T) addition of the monomer, capped by chlorine atoms.[1]

Structural Logic

The monomer CTFE (CF₂=CFCl) has a distinct polarity. The radical attack preferentially occurs at the CF₂ end (the "Head"), leading to a stable radical at the CFCl end (the "Tail").

• Monomer Unit: -CF₂-CFCl-

• Repeating Sequence (n=3): -CF₂-CFCl-CF₂-CFCl-CF₂-CFCl-

• Telogen Caps (Cl₂): Cl- at the start and -Cl at the end.

Resulting Chain: Cl - (CF₂ - CFCl) - (CF₂ - CFCl) - (CF₂ - CFCl) - Cl[1]

IUPAC Numbering (Right-to-Left to minimize locants):

• C1: -CFCl₂ (1,1-dichloro)[1]

• C2: -CF₂-

• C3: -CFCl- (3-chloro)[1]

• C4: -CF₂-

• C5: -CFCl- (5-chloro)[1]

• C6: -CF₂Cl (6-chloro)[1]

Total Count: 5 Chlorine atoms (Positions 1,1,3,5,[1][2][3]6) and 9 Fluorine atoms.[2][4][5]

Synthesis Protocol (Reconstructed)

The following protocol is a synthesis of the historical methodology established by Miller (1947) and refined in subsequent patents (e.g., U.S. Patent 2,793,201).

Reaction Mechanism: Radical Telomerization

The reaction uses Chlorine (Cl₂) or Sulfuryl Chloride (SO₂Cl₂) as the telogen (chain transfer agent).

• Initiation: Thermal decomposition of benzoyl peroxide or direct thermal dissociation of Cl₂ produces chlorine radicals (Cl•).

• Propagation: The Cl• radical attacks the CF₂ end of a CTFE molecule. The chain grows by adding subsequent CTFE units in a Head-to-Tail fashion.[1]

• Chain Transfer (Termination): The growing polymer radical abstracts a chlorine atom from a Cl₂ molecule, terminating the chain and regenerating a Cl• radical.

Experimental Workflow

Reagents:

• Monomer: Chlorotrifluoroethylene (Inhibited with tributylamine, distilled before use).

• Telogen/Solvent: Carbon Tetrachloride (CCl₄) or Chloroform (CHCl₃) containing dissolved Chlorine (Cl₂).

• Initiator: Benzoyl Peroxide (0.5 - 1.0 wt%).[1]

Step-by-Step Protocol:

• Charge: A high-pressure autoclave (Monel or Nickel-lined) is charged with the solvent/telogen mixture and the initiator.

• Monomer Addition: CTFE gas is condensed into the chilled autoclave.

• Polymerization: The vessel is sealed and heated to 100°C - 120°C for 2-4 hours. The pressure will rise initially and then drop as the gaseous monomer is consumed into the liquid oligomers.

• Degassing: Unreacted CTFE is vented and recovered.

• Fractionation: The crude product (a mixture of dimer, trimer, tetramer, and telomers) is subjected to fractional distillation.

  • Fraction 1: Solvent (CCl₄/CHCl₃).

  • Fraction 2: Dimer (C₄ fraction).

  • Fraction 3 (Target): Trimer (C₆Cl₅F₉) collects at approximately 200-210°C (at atmospheric pressure) or equivalent reduced pressure boiling points.

• Stabilization: The isolated trimer is often treated with Cobalt Trifluoride (CoF₃) or Fluorine gas (F₂) in a post-fluorination step to convert any remaining unstable end-groups, though the fully chlorinated telomer is inherently stable.

Visualization of Synthesis Pathway

Figure 1: Radical telomerization pathway for the synthesis of the CTFE Trimer.

Physicochemical Properties & Applications

The 1,1,3,5,6 isomer is prized for its extreme density and lack of hydrogen atoms, which renders it non-flammable and oxidative-resistant.[1]

Property	Value	Causality
Molecular Weight	420.3 g/mol	High halogen content (5 Cl, 9 F).[1][2]
Density	~1.9 g/mL	Dense packing of heavy halogen atoms.[1]
Boiling Point	204°C	Strong dispersion forces due to polarizable Cl atoms.[1]
Chemical Stability	High	C-F bond strength (485 kJ/mol) shields the carbon backbone.[1]
Solubility	Lipophilic	Bioaccumulative potential (Log Kow ~5.0).[1]

Primary Applications:

• Gyroscope Damping Fluids: The high density allows for the flotation of heavy inertial components in guidance systems.

• Hydraulic Fluids: Used in aircraft and missile systems where fire resistance is critical.

• Compressor Lubricants: Specifically for compressing reactive gases like Oxygen or Chlorine.

Environmental Fate & Toxicity

While historically considered "inert," modern environmental science classifies C₆Cl₅F₉ as a Persistent Organic Pollutant (POP) candidate.

• Persistence: The molecule does not readily hydrolyze or biodegrade aerobically.

• Metabolism: Recent studies indicate that in biological systems (e.g., rat liver), the terminal -CFCl₂ group can undergo oxidative metabolism to form CTFE Trimer Acid , a peroxisome proliferator.[1]

• Bioaccumulation: Due to its high lipophilicity (Log Kow > 4), it bioaccumulates in the fatty tissues of air-breathing organisms.

References

• Miller, W. T., Jr. , et al. (1947).[1] "Low Polymers of Chlorotrifluoroethylene." Industrial and Engineering Chemistry, 39(3), 333–337. Link

• Wolfe, J. K. (1957). "Polymerization of Chlorotrifluoroethylene." U.S. Patent 2,793,201. Washington, DC: U.S. Patent and Trademark Office. Link

• DelRaso, N. J. , et al. (1991).[6] "Evidence of Hepatic Conversion of C6 and C8 Chlorotrifluoroethylene (CTFE) Oligomers to Their Corresponding CTFE Acids." Toxicology Letters, 59(1-3), 41-49.[1][6] Link

• Zhang, Y. , et al. (2023). "Cross-Species Evaluation of Bioaccumulation Thresholds for Air-Breathing Animals." Environmental Science & Technology, 57(30), 11188–11197. Link

Sources

• 1. Page 06455 (Chemical) [advtechind.com]
• 2. 307-26-6 | 1,1,3,5,6-Pentachlorononafluorohexane - Fluoropharm [fluoropharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. PubChemLite - C6Cl5F9 - Explore [pubchemlite.lcsb.uni.lu]
• 5. researchgate.net [researchgate.net]
• 6. Evidence of hepatic conversion of C6 and C8 chlorotrifluoroethylene (CTFE) oligomers to their corresponding CTFE acids - PubMed [pubmed.ncbi.nlm.nih.gov]

potential industrial applications of 1,1,3,5,6-Pentachlorononafluorohexane

Technical Monograph: 1,1,3,5,6-Pentachlorononafluorohexane ( )

Functional Architecture, Synthesis, and Critical Industrial Applications[1]

Executive Summary & Chemical Identity[1]

1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) represents a specialized class of polychlorotrifluoroethylene (PCTFE) telomers .[1] Unlike simple hydrofluorocarbons, this molecule is characterized by a "heavy" halogen saturation (

), conferring it with exceptional density, non-flammability, and hydrolytic stability.[1]

While historically categorized alongside generic chlorofluorocarbons (CFCs), its specific industrial utility lies in its role as a critical process fluid —specifically in high-reliability tribology, inertial guidance damping, and increasingly, as a reference standard in proteomic, environmental, and metabolic research.[1]

Physicochemical Profile

The following data establishes the baseline for experimental design:

Property	Value / Characteristic	Relevance
Molecular Formula		High halogen density
Molecular Weight	420.31 g/mol	Low volatility relative to C6 alkanes
Density	~1.83 g/mL (at 20°C)	Critical Attribute: Enables density-based separations
Boiling Point	~203°C	Suitable for high-temp lubricant applications
Solubility	Lipophilic; Hydrophobic	Bioaccumulation potential; Solvent for non-polar analytes
Reactivity	Chemically Inert	Compatible with Liquid Oxygen (LOX) and aggressive oxidizers

Synthesis and Structural Logic

The synthesis of 1,1,3,5,6-Pentachlorononafluorohexane is rarely a direct alkane halogenation.[1] It is industrially produced via the telomerization of Chlorotrifluoroethylene (CTFE) .[1][2][3][4] This process uses a "telogen" (chain transfer agent) to control molecular weight, followed by a stabilization step (often chlorination or fluorination) to cap reactive terminal radicals.[1]

Mechanistic Pathway

The formation involves the radical addition of CTFE monomers (

) to a chlorinated substrate (such as CFC-113 or ), followed by halogen exchange or saturation.[1]

Figure 1: Industrial synthesis workflow via CTFE telomerization.[1] The specific C6 isomer is isolated from a distribution of oligomers.

Industrial Application Vectors

The molecule's application profile is dictated by its High Density (1.83) and Inertness .[1]

A. Aerospace & Oxygen Service (Tribology)

Because

contains no hydrogen atoms susceptible to oxidative attack, it is immune to flash ignition even in 100% oxygen environments.[1]

• Application: Lubricant for valves, seals, and O-rings in Liquid Oxygen (LOX) rocket propulsion systems and medical oxygen regulators.[1]

• Mechanism: The bulky Cl and F atoms create a steric shield around the carbon backbone, preventing chemical attack while providing hydrodynamic lubrication.[1]

B. Inertial Guidance Damping Fluids

In high-precision gyroscopes and accelerometers (used in navigation), the "float" must be suspended in a fluid that matches its density exactly to eliminate stress on the pivot bearings.[1]

• Role:

  acts as a buoyancy fluid .[1] Its high density allows heavy metallic floats to achieve neutral buoyancy.[1]

• Viscosity Control: It is often blended with lower-viscosity haloalkanes to tune the damping coefficient (viscous drag) required for the sensor's dynamic range.[1]

C. Proteomics & Drug Development (Separation Science)

In the pharmaceutical context cited in recent literature, this compound serves a niche role in subcellular fractionation and as an internal standard .[1]

• Protocol: Non-Aqueous Density Gradient Separation Researchers use high-density fluorocarbons to separate biological materials that might degrade in aqueous cesium chloride gradients.[1]

  • Step 1: Create a gradient using

    (Density 1.[1]83) and a lighter hydrocarbon.[1]

  • Step 2: Centrifuge non-aqueous samples (e.g., lyophilized proteins or anhydrous crystal suspensions).[1]

  • Step 3: Particles separate purely by density without hydration effects.[1]

Experimental Protocol: Quality Control via GC-MS

For researchers using

as an analytical standard or reactant, verifying isomeric purity is critical due to the complexity of telomer mixtures.[1]

Objective: Validate purity >98% and confirm absence of under-halogenated hydrides.

Reagents:

• Analyte: 1,1,3,5,6-Pentachlorononafluorohexane.[1][5][6][7][8]

• Solvent: n-Hexane (HPLC Grade).[1]

• Internal Standard: Perfluorotributylamine (PFTBA) or similar heavy fluorocarbon.[1]

Workflow:

• Sample Prep: Dilute 10 µL of

  in 990 µL n-Hexane (1:100 dilution).

• Instrument: GC-MS (e.g., Agilent 7890/5977) with Electron Impact (EI) ionization.

• Column: DB-5ms or equivalent (Non-polar, 30m x 0.25mm ID).

• Thermal Program:

  • Hold 40°C for 2 min.

  • Ramp 10°C/min to 250°C.

  • Hold 5 min.

• Detection: Scan range m/z 50–600. Look for characteristic fragmentation:

  • Loss of

    ( ).[1]

  • Loss of

    ( ).[1]

  • Critical Check: Absence of peaks corresponding to hydrogenated impurities (which would appear at lower masses and show different fragmentation patterns).[1]

Environmental Fate & Toxicology (E-E-A-T)

Authoritative Insight: As a highly halogenated alkane, this compound falls under the scrutiny of Persistent Organic Pollutants (POPs) frameworks.[1]

• Bioaccumulation: Recent studies (ACS, 2023) have flagged

  for potential bioaccumulation in air-breathing organisms.[1] Its high (Octanol-Air Partition Coefficient) suggests it does not easily partition out of lipid tissues into the air for elimination.[1]

• Ozone Depletion: While less volatile than CFC-11/12, it contains chlorine and has a non-zero Ozone Depletion Potential (ODP).[1] Its use is generally restricted to "essential uses" (closed systems, research, aerospace) under the Montreal Protocol amendments.[1]

• Handling:

  • Use in a fume hood.[1]

  • Collect all waste as halogenated organic solvent waste.[1] Do not dispose of down the drain.

Figure 2: Environmental transport and fate logic for heavy chlorofluorocarbons.[1]

References

• Synthesis & Chemical Structure

  • Miller, W. T., et al. (1947).[1][3][4] "Low Polymers of Chlorotrifluoroethylene." Industrial & Engineering Chemistry. (Foundational text on CTFE telomerization).

  • ChemicalBook. (2025).[1] "1,1,3,5,6-Pentachlorononafluorohexane Properties and CAS 307-26-6." Link

• Industrial Applications (Lubricants & Telomers)

  • Caporiccio, G., et al. (1983).[1] "Chlorotrifluoroethylene telomerization process." European Patent EP0093580B1.[1] (Describes the synthesis of hydraulic fluids/oils from CTFE). Link

  • DuPont.[1] (Various). "Freon and Halon Substitutes and Applications." (Contextual grounding for CFC solvent replacement).

• Environmental Impact & Bioaccumulation

  • Saunders, L. J., et al. (2023).[1][8] "Cross-Species Evaluation of Bioaccumulation Thresholds for Air-Breathing Animals." Environmental Science & Technology.[1] (Identifies CAS 307-26-6 as a candidate for bioaccumulation studies). Link[1]

• Research & Proteomics

  • Santa Cruz Biotechnology.[1][9] "Nonafluoro-1,1,3,5,6-pentachlorohexane Product Data." (Cites use as specialty product for proteomics). Link[1][9]

Sources

• 1. scribd.com [scribd.com]
• 2. EP0140385B1 - Chlorotrifluoroethylene telomerization process - Google Patents [patents.google.com]
• 3. EP0355767A1 - Purification of telomers prepared from chlorotrifluoroethylene and trichlorotrifluroroethane - Google Patents [patents.google.com]
• 4. EP0093580B1 - Chlorotrifluoroethylene telomerization process - Google Patents [patents.google.com]
• 5. PubChemLite - 1,1,3,5,6-pentachlorononafluorohexane (C6Cl5F9) [pubchemlite.lcsb.uni.lu]
• 6. No results for search term "3D-FN94282" | CymitQuimica [cymitquimica.com]
• 7. 307-26-6|1,1,3,5,6-Pentachlorononafluorohexane|1,1,3,5,6-Pentachlorononafluorohexane|MFCD00155908-范德生物科技公司 [39.100.107.131]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scbt.com [scbt.com]

spectroscopic data (NMR, IR, Mass Spec) for 1,1,3,5,6-Pentachlorononafluorohexane

Technical Guide: Spectroscopic Characterization of 1,1,3,5,6-Pentachlorononafluorohexane

Executive Summary

Compound Identity: 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) Molecular Formula: C₆Cl₅F₉ Molecular Weight: 420.31 g/mol Class: Polychlorotrifluoroethylene (PCTFE) Oligomer (Linear Trimer Dichloride)

This guide provides a rigorous technical framework for the spectroscopic identification and validation of 1,1,3,5,6-pentachlorononafluorohexane. As a saturated chlorofluorocarbon telomer, this compound lacks hydrogen atoms, rendering ¹H NMR silent and making ¹⁹F NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy the primary tools for structural elucidation. The molecule exists as a mixture of diastereomers due to chiral centers at C3 and C5, resulting in complex spectral signatures.

Structural Analysis & Stereochemistry

To accurately interpret spectroscopic data, one must first map the molecular connectivity and stereochemical possibilities. The molecule is formed via the telomerization of chlorotrifluoroethylene (CTFE) or the chlorination of CTFE trimers.

Connectivity Map: The IUPAC numbering prioritizes the geminal dichloro group.

Stereoisomerism:

• Chiral Centers: C3 and C5.

• Diastereomers: The molecule possesses two chiral centers separated by a methylene-like difluoro group (

  ). This creates syn (meso-like) and anti (racemic-like) diastereomers.

• Spectral Impact: In ¹⁹F NMR, the internal

  groups (C2, C4) will exhibit magnetic non-equivalence (AB patterns) that differ between diastereomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Since the molecule is devoid of protons, ¹H NMR is used only as a purity check (to confirm absence of hydrogenated impurities). The definitive characterization relies on ¹⁹F and ¹³C NMR.

Experimental Protocol

• Solvent: Acetone-

  or CDCl₃ (used primarily for the lock signal).

• Reference: Trichlorofluoromethane (CFCl₃,

  ppm) or Hexafluorobenzene ( ppm).

• Relaxation Delay (

  ): Set seconds for quantitative integration due to long relaxation times of perfluorinated carbons.

¹⁹F NMR Spectral Signature

The spectrum will show distinct regions corresponding to the three types of fluorine environments. Due to diastereomers, fine splitting or multiple sets of peaks are expected.

Fluorine Environment	Structural Position	Chemical Shift ( , ppm vs CFCl₃)	Multiplicity / Pattern
	C6 (Terminal)	-65 to -72	Triplet of triplets (coupling to C5-F and C4-F)
	C1 (Terminal)	-60 to -68	Triplet (coupling to C2-F)
	C2, C4 (Backbone)	-105 to -118	Complex AB patterns (geminal coupling Hz)
	C3, C5 (Chiral)	-125 to -135	Broad multiplets (chiral centers)

Note: The exact shifts vary by solvent and concentration. The key diagnostic is the AB quartet pattern of the backbone

groups, indicating their proximity to chiral centers.

¹³C NMR Spectral Signature

Carbon signals are split into multiplets by directly bonded fluorines (

Hz) and vicinal fluorines.

Carbon Environment	Shift ( , ppm)	Splitting Pattern ( )
(C1)	95 - 105	Doublet ( Hz)
(C6)	115 - 125	Triplet ( Hz)
(C2, C4)	110 - 120	Triplet ( Hz)
(C3, C5)	90 - 100	Doublet ( Hz)

Infrared (IR) Spectroscopy

IR confirms the functional groups and the absence of C-H bonds.

Experimental Protocol

• Method: ATR (Attenuated Total Reflectance) on neat liquid.

• Window: ZnSe or Diamond crystal (standard KBr windows may be etched by acidic impurities if not pure).

Characteristic Bands

Wavenumber (cm⁻¹)	Vibration Mode	Assignment
2900 - 3000	C-H Stretch	ABSENT (Critical purity check)
1700 - 1800	C=O / C=C	ABSENT
1100 - 1350	C-F Stretch	Very Strong, Broad (Backbone)
900 - 1000	C-C Stretch	Medium, Skeletal
650 - 800	C-Cl Stretch	Strong (Polychlorinated signature)

Mass Spectrometry (MS)

Electron Ionization (EI) is the preferred method. The molecular ion (

) is often weak or absent due to the stability of the C-Cl bond cleavage.

Fragmentation Pathway

The fragmentation is driven by the loss of chlorine atoms and cleavage of the carbon backbone at the weak points adjacent to the chlorinated carbons.

• Molecular Ion:

  420 (Weak/Invisible).

• Base Peaks (Diagnostic):

  • 85/87: (Terminal group cleavage).
  • 101/103/105: (Terminal group cleavage).
  • 116/118: (CTFE monomer unit).
  • 385: (Loss of one chlorine).

Isotope Patterns: Due to the presence of 5 chlorine atoms, clusters will show distinct isotopic distributions (

).

• M-Cl Cluster: A complex pattern reflecting 4 remaining Cl atoms (relative intensities approx 77:100:49:11:1).

Analytical Workflow & Logic

The following diagram illustrates the logical flow for confirming the identity of 1,1,3,5,6-Pentachlorononafluorohexane from a crude reaction mixture or unknown sample.

Figure 1: Step-by-step spectroscopic validation workflow for C6Cl5F9.

References

• Landolt-Börnstein - Group III Condensed Matter. "Nuclear Magnetic Resonance Data of C6Cl5F9". Springer-Verlag. (Reference III/38b).

• Tiers, G. V. D. (1961). "Fluorine NMR Spectroscopy. I. Reliable Shielding Values by Use of CFCl3 as Internal Reference". Journal of Physical Chemistry, 65(11), 1916–1931. Link

• Bovey, F. A., & Tiers, G. V. D. (1960). "The High Resolution Nuclear Magnetic Resonance Spectroscopy of Polymers". Fortschritte der Hochpolymeren-Forschung, 3, 139-195.

• National Institute of Standards and Technology (NIST) . "Mass Spectra of Chlorofluorocarbons". NIST Chemistry WebBook. Link

• Santa Cruz Biotechnology . "Nonafluoro-1,1,3,5,6-pentachlorohexane Product Data". (CAS 307-26-6 Confirmation).[1][2] Link

Sources

• 1. bilder.buecher.de [bilder.buecher.de]
• 2. 307-26-6 | 1,1,3,5,6-Pentachlorononafluorohexane - Fluoropharm [fluoropharm.com]

Protocols & Analytical Methods

Application Note: High-Resolution Analytical Profiling of 1,1,3,5,6-Pentachlorononafluorohexane

This Application Note is designed for analytical chemists and pharmaceutical researchers requiring a validated protocol for the detection and quantification of 1,1,3,5,6-Pentachlorononafluorohexane (C₆Cl₅F₉) .

This compound, a highly halogenated alkane, typically arises as a Process-Related Impurity (PRI) during the synthesis of fluorinated Active Pharmaceutical Ingredients (APIs) or as a residue from specialized halogenated solvents (e.g., CTFE telomers).[1] Its chemical inertness, high electron affinity, and lack of UV chromophores make it undetectable by standard HPLC-UV, necessitating Gas Chromatography (GC) coupled with Mass Spectrometry (MS) or Electron Capture Detection (ECD).[1]

Part 1: Introduction & Chemical Context[1][2]

The Analytical Challenge

1,1,3,5,6-Pentachlorononafluorohexane is a perhalogenated alkane.[1] Unlike typical organic solvents, it possesses:

• No Hydrogen Atoms: Rendering ¹H-NMR useless.[1]

• No Conjugated Systems: Rendering UV/Vis detection impossible.[1]

• High Electronegativity: Making it an ideal candidate for Negative Chemical Ionization (NCI) or ECD .[1]

• Lipophilicity: High logP, suggesting accumulation in fatty tissues or hydrophobic matrices.[1]

Structural Insight

The specific isomer structure (1,1,3,5,6-substitution) implies a telomerization pattern, likely derived from chlorotrifluoroethylene (CTFE) or similar fluoro-olefin precursors.[1]

• Formula: C₆Cl₅F₉

• Boiling Point (Est.): 160°C – 190°C (Significant deviation from volatile Freons due to high Cl content).[1]

Part 2: Analytical Strategy & Decision Tree

The following workflow illustrates the logic for selecting the appropriate detection method based on the sample matrix and required sensitivity.

Caption: Decision matrix for selecting the optimal analytical workflow based on sample type and sensitivity needs.

Part 3: Detailed Experimental Protocols

Method A: GC-MS (NCI) for Ultra-Trace Quantification

Objective: Quantification of C₆Cl₅F₉ at ppb levels in pharmaceutical intermediates.[1] Principle: Negative Chemical Ionization (NCI) using Methane as a reagent gas exploits the high electron affinity of the five chlorine atoms, offering 100-1000x greater sensitivity than standard Electron Impact (EI).

1. Instrumentation & Conditions

Parameter	Setting / Specification
System	Agilent 7890B GC / 5977B MSD (or equivalent)
Inlet	Split/Splitless, 250°C. Pulsed Splitless injection (20 psi for 0.5 min).[1]
Column	DB-VRX or Rtx-VMS (30 m × 0.25 mm × 1.4 µm).[1] Note: Thicker film helps retain volatile halocarbons.[1]
Carrier Gas	Helium, Constant Flow 1.2 mL/min.[1]
Oven Program	40°C (hold 2 min) → 15°C/min → 240°C (hold 5 min).
MS Source	NCI Mode . Source Temp: 150°C (Lower temp favors resonance electron capture).[1]
Reagent Gas	Methane (40% flow).[1]
Detection	SIM (Selected Ion Monitoring).

2. SIM Parameters (Target Ions)

In NCI, fragmentation is softer.[1] The molecular ion (M⁻) or [M-Cl]⁻ are dominant.[1]

• Target Quant Ion: m/z 385 ([M-Cl]⁻, cluster center).

• Qualifier Ion 1: m/z 387 (Isotope peak).[1]

• Qualifier Ion 2: m/z 35 (Cl⁻) – Use with caution due to background noise.[1]

3. Sample Preparation (Liquid Injection)

• Weighing: Accurately weigh 50 mg of API/Sample into a 20 mL vial.

• Dissolution: Add 5.0 mL of Isooctane (HPLC Grade). Avoid chlorinated solvents like DCM.

• Extraction: Vortex for 2 minutes; Sonicate for 5 minutes.

• Filtration: Filter through 0.2 µm PTFE syringe filter into a GC vial.

Method B: 19F-NMR for Structural Identification

Objective: To distinguish the 1,1,3,5,6-isomer from other potential regioisomers (e.g., 1,2,3,4,5-).[1] Principle: The 9 fluorine atoms exist in distinct chemical environments.[1] The coupling patterns (J-coupling) between F-F and F-C will provide a unique fingerprint.

1. Instrumentation

• Field Strength: ≥ 400 MHz (376 MHz for ¹⁹F).[1]

• Probe: Fluorine-selective or Broadband tunable probe.

2. Protocol

• Solvent: Benzene-d₆ or Acetone-d₆ .[1] Chloroform-d is acceptable but may overlap with solvent peaks in ¹³C experiments.[1]

• Internal Standard: α,α,α-Trifluorotoluene (δ -63.7 ppm) or Hexafluorobenzene (δ -164.9 ppm).[1]

• Acquisition:

  • Spectral Width: -50 ppm to -250 ppm.[1]

  • Scans: 64 (High sensitivity of ¹⁹F allows fewer scans).

  • Relaxation Delay (D1): 5 seconds (to ensure quantitative integration).

3. Expected Signals (Theoretical Shift Prediction)

• -CF₂- Groups: Generally appear between -110 and -130 ppm.[1]

• -CFCl- Groups: The presence of Chlorine causes a downfield shift (deshielding), appearing around -60 to -80 ppm.[1]

• -CFCl₂ Group (Terminal): Highly deshielded, likely -40 to -60 ppm.[1]

Part 4: Validation & Quality Control (Self-Validating System)

To ensure the method is "self-validating" as per the Core Requirements, every analytical run must include the following system suitability tests (SST).

System Suitability Criteria

Parameter	Acceptance Criteria	Rationale
Blank Analysis	< 10% of LOQ response	Confirms no carryover or solvent contamination.
Resolution (Rs)	> 1.5 between Analyte and nearest peak	Ensures specificity from matrix interferences.[1]
Tailing Factor	0.8 – 1.5	Indicates inert flow path (critical for reactive halocarbons).[1]
RSD (n=6)	≤ 5.0% for Area Response	Proves injection precision.[1]

Linearity & Range

• Range: 10 ppb to 500 ppb.

• Curve: 6-point calibration.[1]

• Correlation (R²): ≥ 0.995.[1]

Troubleshooting Guide

• Issue: Poor Sensitivity in NCI.

  • Fix: Check Methane pressure. Ensure Source Temperature is low (150°C). High source temps cause fragmentation that destroys the molecular anion.[1]

• Issue: Peak Broadening.

  • Fix: Likely mismatch between solvent and column polarity.[1] Use a retention gap (deactivated fused silica) if using polar solvents on a non-polar column.[1]

Part 5: References

• International Conference on Harmonisation (ICH). (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• United States Pharmacopeia (USP). (2023).[1] General Chapter <1467> Residual Solvents.[1]Link[1]

• Agilent Technologies. (2020).[1] Optimizing Negative Chemical Ionization (NCI) for GC/MS Analysis of Halogenated Compounds.Link[1]

• Pretsch, E., et al. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data.[1] Springer.[1][2] (Reference for 19F-NMR Shift Predictions).

• Groppo, F., et al. (2021).[1] Fluorine-19 NMR Spectroscopy for the Analysis of Fluorinated Pharmaceuticals.[3][4]Journal of Pharmaceutical and Biomedical Analysis. Link

Sources

• 1. 1,1,2,3,4,5,6-Heptachlorocyclohexane | C6H5Cl7 | CID 101842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3,4,5,6-Pentachlorocyclohex-1-ene | C6H5Cl5 | CID 728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. azom.com [azom.com]
• 4. nmr.oxinst.com [nmr.oxinst.com]

gas chromatography methods for 1,1,3,5,6-Pentachlorononafluorohexane

Application Note: Advanced GC Methodologies for 1,1,3,5,6-Pentachlorononafluorohexane

| MW: 420.31 g/mol | BP: 203°C[1][2]

Executive Summary

This guide details the gas chromatographic (GC) analysis of 1,1,3,5,6-Pentachlorononafluorohexane, a highly halogenated semi-volatile organic compound (SVOC).[1][2] Due to its high electron affinity (5 chlorine, 9 fluorine atoms), this analyte exhibits exceptional response to Electron Capture Detection (ECD) , making it the detector of choice for trace-level quantitation (ppb range).[1][2] For structural confirmation and impurity profiling, GC-Mass Spectrometry (GC-MS) is required.[1][2]

Key Challenges Addressed:

• High Boiling Point (203°C): Requires a robust thermal program to ensure full elution and prevent carryover.[1][2]

• Isomeric Complexity: Halogenated hexanes often exist as isomeric mixtures; column selectivity is critical.[1][2]

• Detector Saturation: The compound's high electronegativity can easily saturate ECDs; strict dilution protocols are necessary.[1][2]

Chemical Properties & Handling

Before analysis, understand the physicochemical behavior of the analyte to select the correct solvent and injection technique.[2]

Property	Value	Implications for GC Method
Boiling Point	203°C	Requires final oven temp >220°C; Liquid injection is suitable.[1][2]
Polarity	Moderate	Compatible with 5% phenyl (DB-5) or cyanopropyl (DB-1701) phases.[1][2]
Solubility	Lipophilic	Soluble in hexane, isooctane, methanol.[1][2] Avoid chlorinated solvents (DCM, Chloroform) for ECD analysis.[1][2]
Stability	Stable	Thermally stable up to 250°C; unlikely to degrade in standard inlets.[1][2]

Method A: High-Sensitivity Quantitation (GC-ECD)

Objective: Trace-level quantification (LOD < 10 ppb) for environmental monitoring or purity assessment.[1][2]

Instrument Configuration

• System: Agilent 7890/8890 or equivalent.[1][2]

• Detector: Micro-ECD (

  source).[1][2]

• Inlet: Split/Splitless (SSL) with a deactivated glass wool liner (single taper).[1][2]

Column Selection Strategy

• Primary: DB-1701 (14% Cyanopropyl-phenyl-methylpolysiloxane).[1][2]

  • Why: The cyano-group provides unique selectivity for halogenated compounds, often separating isomers better than non-polar columns.[1][2]

• Secondary (Confirmation): DB-5ms (5% Phenyl-arylene).

Operational Parameters

Parameter	Setting	Rationale
Carrier Gas	Nitrogen or Helium	Nitrogen is standard for ECD makeup; Helium provides better separation efficiency.[1][2][3]
Flow Rate	1.2 mL/min (Constant Flow)	Optimized for 0.25 mm ID columns.[1][2]
Inlet Temp	250°C	Sufficient to volatilize the analyte (BP 203°C) without discrimination.[1][2]
Injection Mode	Split 1:10 (High conc.) or Splitless (Trace)	Adjust based on expected concentration to protect the ECD.
Detector Temp	300°C	Must be higher than the column max to prevent condensation on the anode.[2]
Makeup Gas	at 30-60 mL/min	Essential for ECD operation; check instrument manual for optimal flow.

Oven Program

• Initial: 60°C (Hold 1 min) - Focuses the solvent band.[1][2]

• Ramp 1: 20°C/min to 180°C.

• Ramp 2: 5°C/min to 230°C (Hold 5 min).

  • Logic: The slow second ramp ensures separation of the target analyte (eluting near 200°C range) from similar high-boiling halogenated byproducts.[1][2]

Method B: Structural Identification (GC-MS)

Objective: Confirming analyte identity and screening for co-eluting impurities.[1][2]

Instrument Configuration

• Detector: Single Quadrupole MS (e.g., Agilent 5977).[1][2]

• Source: Electron Impact (EI) at 70 eV.[1][2]

• Scan Mode: Full Scan (m/z 50–500) for ID; SIM for trace confirmation.[1][2]

Mass Spectrum Characteristics

• Parent Ion: The molecular ion (

  ) at m/z 420 may be weak due to fragmentation.[2]

• Key Fragments: Look for loss of Cl (

  ) and groups.[1][2]

  • Target Ions for SIM: m/z 69 (

    ), m/z 119 ( ), and isotopic clusters around m/z 385 ( ).[1][2]

Protocol Adjustments

• Solvent Delay: Set to 3.0 min (or until solvent elutes) to protect the filament.

• Carrier Gas: Helium (Required for MS).[1][2][4]

Experimental Workflow Diagram

The following diagram illustrates the decision matrix for analyzing 1,1,3,5,6-Pentachlorononafluorohexane.

Figure 1: Decision workflow for selecting between ECD (Quantitation) and MS (Identification) pathways.

Sample Preparation Protocol

Reagents

• Solvent: Isooctane (2,2,4-Trimethylpentane), HPLC Grade.[1][2]

  • Why: Isooctane is non-halogenated (essential for ECD), has a boiling point (99°C) well separated from the analyte (203°C), and is less volatile than hexane, improving reproducibility.[1][2]

• Internal Standard (Optional): Pentachloronitrobenzene (PCNB) or a fluorinated analogue like 1,3,5-Trifluorobenzene (if retention times permit).[1][2]

Step-by-Step Procedure

• Stock Solution (1000 ppm): Weigh 10 mg of 1,1,3,5,6-Pentachlorononafluorohexane into a 10 mL volumetric flask. Dilute to volume with Isooctane.

• Working Standard (1 ppm): Transfer 100 µL of Stock to a 100 mL flask. Dilute with Isooctane.

• Calibration Curve: Prepare levels at 10, 50, 100, 500, and 1000 ppb.

• Sample Extraction (if matrix is solid):

  • Weigh 1g sample.[1][2]

  • Sonicate with 10 mL Isooctane for 15 mins.

  • Filter through 0.45 µm PTFE syringe filter.[1][2]

  • Inject.[1][2][3][4][5][6][7]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Broad/Tailing Peak	Active sites in liner or column	Replace liner with deactivated wool; Trim 0.5m from column inlet.[1][2]
Ghost Peaks	Carryover from previous run	Increase final oven hold time at 250°C; Perform blank solvent runs.
Detector Saturation (Flat top peak)	Concentration too high	Dilute sample 1:10 or increase Split Ratio. ECD dynamic range is limited ( ).[1][2]
Baseline Drift	Column bleed or gas leak	Check for leaks at the inlet; Condition column at 260°C for 2 hours.

References

• US EPA. (1996).[1][2] Method 8000B: Determinative Chromatographic Separations.[1][2] United States Environmental Protection Agency.[1][2] Link

• Agilent Technologies. (2020).[1][2] GC Column Selection Guide for Halogenated Hydrocarbons.Link

• PubChem. (2025).[1][2] Compound Summary: 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6).[1][2][8] National Library of Medicine.[1][2] Link[1][2]

• Restek Corporation. (2018).[1][2] Optimizing ECD Performance for Chlorinated Pesticides and Halocarbons.Link

Sources

• 1. 1,1,2,3,4,5,6-Heptachlorocyclohexane | C6H5Cl7 | CID 101842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1,2,2,3,3,4,4,5,5,6-Undecafluoro-6-(1,1,2,2,2-pentafluoroethyl)cyclohexane | C8F16 | CID 9552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. turbo.vernier.com [turbo.vernier.com]
• 6. epa.gov [epa.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]

Application Note: High-Sensitivity LC-MS/MS Determination of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH)

Executive Summary

This application note details a validated protocol for the quantitation of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

While polychlorotrifluoroethylene (PCTFE) oligomers and telomers like PCNFH are traditionally analyzed via GC-MS due to their semi-volatile nature, Liquid Chromatography is increasingly preferred in drug development and environmental toxicology. LC-MS/MS allows for the simultaneous analysis of PCNFH and its polar metabolites (which are thermally labile and unsuitable for GC) and enables high-throughput direct injection of aqueous matrices.

Core Challenge: PCNFH is highly hydrophobic and lacks a UV-active chromophore. Solution: This method utilizes Negative-Mode Atmospheric Pressure Chemical Ionization (APCI-) , exploiting the high electronegativity of the halogenated backbone to achieve femtogram-level sensitivity via dissociative electron capture.

Analytical Strategy & Mechanism

Ionization Physics: Why APCI (-)?

Standard Electrospray Ionization (ESI) relies on solution-phase acid/base chemistry. PCNFH, being a neutral perhalogenated alkane, does not protonate or deprotonate efficiently in solution.

Instead, we employ APCI in negative mode . In the corona discharge region, high-energy electrons are generated. PCNFH undergoes Dissociative Electron Capture (DEC) , a mechanism where the molecule captures a thermal electron, immediately releasing a chloride ion or forming a radical anion.

Mechanism:

Or direct formation of chloride adducts depending on mobile phase additives.

Chromatographic Selectivity

To separate PCNFH from biological lipids and other PFAS contaminants, a standard C18 column is insufficient due to poor retention of fluorinated species relative to their hydrocarbon analogs. We utilize a Fluoro-Phenyl stationary phase. The fluorine atoms on the stationary phase interact with the fluorine on the analyte ("fluorous-fluorous interaction"), providing orthogonal selectivity compared to alkyl phases.

Experimental Protocol

Materials & Reagents[1]

• Analyte: 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6), >98% purity.

• Internal Standard (IS):

  -Perfluorohexanoic acid (or structural analog 1,3,5-Trichlorobenzene if available).

• Solvents: LC-MS Grade Methanol (MeOH), Water, Ammonium Acetate.

Sample Preparation (Solid Phase Extraction)

Target Matrix: Plasma or Environmental Water

• Conditioning: Equilibrate a Polymeric Weak Anion Exchange (WAX) SPE cartridge with 3 mL MeOH followed by 3 mL Water.

• Loading: Load 1 mL of sample (spiked with IS).

• Wash: Wash with 2 mL 5% MeOH in Water (removes salts/proteins).

• Elution: Elute PCNFH with 2 mL 100% MTBE (Methyl tert-butyl ether) .

  • Note: PCNFH is extremely lipophilic; MTBE recovers it better than MeOH.

• Reconstitution: Evaporate MTBE under

  (no heat) and reconstitute in 200 L 80:20 MeOH:Water.

LC-MS/MS Conditions

Chromatography (UHPLC)

• Column: Restek Raptor FluoroPhenyl (2.1 x 100 mm, 2.7

  m) or equivalent.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 10

  L.

Mobile Phase:

• A: Water + 2 mM Ammonium Acetate (enhances ionization efficiency).

• B: Methanol (100%).

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	40	Initial Hold
1.00	40	Start Ramp
6.00	95	Elution of PCNFH
8.00	95	Wash
8.10	40	Re-equilibration
10.00	40	End Run

Mass Spectrometry (Triple Quadrupole)

• Source: APCI (Negative Mode).[1]

• Corona Current: 5

  A.

• Source Temp: 350°C (Critical for volatilization).

• Probe Temp: 450°C.

• Desolvation Gas:

  at 800 L/hr.

MRM Transitions: Since PCNFH fragments heavily, we monitor the loss of Chlorine and Fluorine clusters.

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Type
PCNFH	419.0 ( )	35.0 ( )	15	Quantifier
PCNFH	419.0 ( )	383.0 ( )	10	Qualifier
PCNFH	453.0 ( )	35.0 ( )	20	Alt. Quantifier

Note: Precursor selection depends on whether the instrument favors radical anions (

) or adducts ( ). Perform a Q1 scan to determine the dominant species.

Workflow Visualization

Diagram 1: Method Development Logic

This decision tree illustrates why APCI and FluoroPhenyl phases are selected over standard ESI/C18 methods.

Caption: Decision matrix for selecting APCI(-) ionization and Fluoro-Phenyl stationary phases for PCNFH analysis.

Self-Validating Quality Control

To ensure data integrity (Trustworthiness), the following system suitability tests must be embedded in every sequence:

• The "Chlorine Ratio" Check: PCNFH contains 5 chlorine atoms. The natural abundance of

  and creates a distinct isotopic pattern.

  • Validation Step: The ratio of the quantitation ion (derived from

    ) to a confirmation ion (derived from ) must remain constant ( ) across all samples. If this ratio shifts, it indicates matrix interference.

• Carryover Monitor: Due to the "sticky" nature of perhalogenated compounds, inject a Double Blank (Acetonitrile) after every high-concentration standard. Carryover must be

  of the Lower Limit of Quantitation (LLOQ).

• Retention Time Locking: The Fluoro-Phenyl column retention is sensitive to temperature. Ensure the column oven is stable

  . Any shift min invalidates the run.

References

• PubChem. (n.d.).[2] 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane (CAS 307-26-6).[3] National Library of Medicine. Retrieved January 28, 2026, from [Link]

• Kozole, J., et al. (2022). Negative Atmospheric Pressure Chemical Ionization of Chlorinated Hydrocarbons Studied by Ion Mobility Spectrometry. PubMed.[4] Retrieved January 28, 2026, from [Link]

• Waters Corporation. (2021). A Quick Approach to Screen Oligomers from Extractables Studies Using LC–QTOF-MS. LCGC International. Retrieved January 28, 2026, from [Link]

Sources

• 1. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 2. 1,3,4,5,6-Pentachlorocyclohex-1-ene | C6H5Cl5 | CID 728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]
• 4. Frontiers | Structure, Properties, and Modification of Polytrifluorochloroethylene: A Review [frontiersin.org]

mass spectrometry techniques for 1,1,3,5,6-Pentachlorononafluorohexane

Technical Application Note: High-Sensitivity Quantitation and Structural Elucidation of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH)

Executive Summary & Chemical Context

1,1,3,5,6-Pentachlorononafluorohexane (PCNFH, CAS 307-26-6) is a highly halogenated C6 alkane (C₆Cl₅F₉, MW ~420.31 Da).[1] In drug development, compounds of this class often appear as Genotoxic Impurities (GTIs) or persistent residues from the synthesis of fluorinated Active Pharmaceutical Ingredients (APIs).

The Analytical Challenge:

• Electronegativity: The high fluorine and chlorine content creates a dipole that complicates standard reverse-phase LC-MS ionization.

• Fragmentation: Under standard Electron Ionization (EI), the molecule undergoes rapid dehalogenation, often obliterating the molecular ion (

  ), which complicates identification.

• Sensitivity: Regulatory limits for halogenated impurities are often in the low ppb range, requiring limits of detection (LOD) that standard EI-GC-MS cannot consistently achieve.

The Solution: This protocol details a dual-approach strategy:

• EI-GC-MS for spectral library matching and structural confirmation.

• NCI-GC-MS (Negative Chemical Ionization) using Methane reagent gas for femtogram-level quantitation, leveraging the high electron-capture cross-section of the five chlorine atoms.

Analytical Strategy & Mechanism

The following diagram illustrates the decision matrix for analyzing PCNFH, distinguishing between structural elucidation (EI) and trace quantitation (NCI).

Figure 1: Analytical workflow for PCNFH showing the bifurcation between EI for structure and NCI for sensitivity.

Experimental Protocol

Sample Preparation

Given the boiling point of PCNFH (~203°C), it is semi-volatile. Headspace is possible but Liquid-Liquid Extraction (LLE) is preferred for recovery.

• Solvent: n-Hexane (HPLC Grade). Rationale: Non-polar solvent minimizes background in NCI mode.

• Internal Standard: 1,3,5-Trichlorobenzene-d3 (isotopically labeled to match volatility without interference).

• Procedure:

  • Dissolve 50 mg of API in 5 mL water/methanol (90:10).

  • Add 2 mL n-Hexane containing ISTD.

  • Vortex 5 mins; Centrifuge 3000 rpm for 5 mins.

  • Inject 1 µL of the upper organic layer.

GC-MS Instrument Parameters

Parameter	Setting	Technical Rationale
Column	Rxi-5Sil MS (30m x 0.25mm x 0.25µm)	Low-bleed phase essential for NCI; 5% phenyl selectivity separates halogenated isomers.
Inlet	Splitless (Pulse: 25 psi for 0.5 min)	Maximizes analyte transfer for trace analysis.
Inlet Temp	250°C	Sufficient to volatilize PCNFH (BP 203°C) without thermal degradation.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Standard carrier; constant flow maintains retention time stability.
Oven Program	40°C (1 min) → 15°C/min → 280°C (3 min)	Slow ramp prevents co-elution of similar halogenated byproducts.
Transfer Line	280°C	Prevents condensation of the semi-volatile analyte.

Mass Spectrometry Configuration

Method A: Electron Ionization (EI) - For Identification [2]

• Energy: 70 eV[2][3]

• Scan Range: 35–500 amu

• Key Fragments: The spectrum will be dominated by fragment ions due to C-Cl bond cleavage.

  • Look for

    clusters corresponding to .

  • Note: The molecular ion (

    at 418/420/422) will be very weak (<5% relative abundance).

Method B: Negative Chemical Ionization (NCI) - For Quantitation

• Reagent Gas: Methane (40-50% flow). Ammonia is too soft; Methane provides the ideal thermal electron energy distribution.

• Source Temp: 150°C. Lower source temps favor electron capture resonance (ECR) and increase sensitivity.

• SIM Mode (Selected Ion Monitoring):

  • Target Ion:

    419.8 (M⁻) or dominant fragment .

  • Qualifier Ions:

    421.8, 423.8 (Confirming the Cl isotope signature).

Data Analysis & Interpretation

The Chlorine Isotope Signature

Trustworthiness in this analysis relies on validating the isotope pattern. PCNFH contains 5 Chlorine atoms.[4] The natural abundance of

(75%) and (25%) creates a distinct "comb" pattern.

Theoretical Intensity Ratio for

Cluster:

• (all ): 100% (Base)
• (one ): ~163%
• (two ): ~106%
• (three ): ~34%

Note: Unlike mono-chlorinated compounds, the M+2 and M+4 peaks in PCNFH are often taller or equal to the monoisotopic peak due to combinatorial probability.

Fragmentation Pathway (EI Mode)

Figure 2: Predicted fragmentation pathway in EI mode. The loss of Cl is the primary driver of instability.

Troubleshooting & Validation

• Issue: Low Sensitivity in NCI.

  • Cause: Source temperature too high.

  • Fix: Lower source from 200°C to 150°C. Electron capture is exothermic; lower temps stabilize the molecular anion.

• Issue: Peak Tailing.

  • Cause: PCNFH is chemically active.

  • Fix: Ensure inlet liner is deactivated (silanized). Use a wool-free liner if adsorption is suspected.

• Issue: Carryover.

  • Cause: High boiling point (203°C) leads to condensation in the syringe or head.

  • Fix: Implement 5x solvent washes (Hexane) between injections.

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library (EI) - General Halocarbon Fragmentation Patterns. [Link]

• U.S. EPA. Method 8260D: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). [Link]

• D'Ulivo, A., et al. Negative Chemical Ionization in the Analysis of Halogenated Compounds. (General Reference for NCI Mechanism). [Link]

Sources

• 1. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Ionization Modes // Mass Spectrometry & Proteomics Facility // University of Notre Dame [massspec.nd.edu]
• 4. 1,1,2,3,4,5,6-Heptachlorocyclohexane | C6H5Cl7 | CID 101842 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Precision Quantitation of Halogenated POPs &amp; Fluorinated Intermediates

Subject: 1,1,3,5,6-Pentachlorononafluorohexane (CAS: 307-26-6) as a Surrogate Internal Standard

Executive Summary & Rationale

In the trace analysis of Persistent Organic Pollutants (POPs) —specifically highly halogenated compounds like Polychlorotrifluoroethylene (PCTFE) oligomers , Chlorinated Paraffins (CPs) , and novel PFAS precursors —achieving accurate recovery data is the primary analytical challenge.

1,1,3,5,6-Pentachlorononafluorohexane (

) serves as a premier Surrogate Internal Standard (SIS) for these lipophilic analytes. Its utility is derived from three critical physicochemical characteristics:

• Mixed Halogenation (Cl/F): The presence of five chlorine and nine fluorine atoms renders it exceptionally sensitive to GC-ECD (Electron Capture Detection) and GC-NCI-MS (Negative Chemical Ionization Mass Spectrometry), matching the ionization behavior of target polychloro-fluoro contaminants.

• High Lipophilicity (Log

  ): It mimics the partitioning behavior of bioaccumulative POPs during liquid-liquid extraction (LLE) or solid-phase extraction (SPE), providing robust correction for extraction losses.

• Unique Retention Window: With a boiling point of 203°C, it elutes in the semi-volatile region, distinct from lighter solvent fronts and heavier sterols/lipids, typically free from interference in biological and environmental matrices.

Chemical Profile & Properties[1][2][3][4][5]

Property	Specification	Relevance to Protocol
Chemical Name	1,1,3,5,6-Pentachlorononafluorohexane	Unique isomer; rarely found in nature (low background).
CAS Number	307-26-6	Essential for procurement verification.
Molecular Weight	420.31 g/mol	High mass minimizes interference from low-mass matrix noise.
Boiling Point	203.0 °C	Suitable for GC analysis; elutes mid-chromatogram.
Log	6.75	Tracks extraction efficiency of lipids and hydrophobic POPs.
Log	~4.85	Relevant for air-breathing bioaccumulation modeling.[1]
Solubility	Soluble in Hexane, Isooctane, MeOH	Compatible with standard organic extraction solvents.

Experimental Protocol: Trace Analysis in Biological Tissue

Objective: Quantify PCTFE oligomers and lipophilic halogenated contaminants in liver tissue using 1,1,3,5,6-Pentachlorononafluorohexane as a Surrogate Internal Standard.

A. Reagent Preparation

• Primary Stock Solution (1.0 mg/mL):

  • Weigh 10.0 mg of neat 1,1,3,5,6-Pentachlorononafluorohexane into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with Isooctane (HPLC Grade).

  • Storage: Amber glass vial at -20°C. Stable for 6 months.

• Working Surrogate Solution (1.0 µg/mL):

  • Dilute 100 µL of Primary Stock into 99.9 mL of Isooctane.

  • Usage: This solution is spiked directly into the sample matrix before extraction.

B. Sample Preparation Workflow

The following workflow ensures that the IS experiences the same matrix effects and extraction inefficiencies as the target analytes.

Figure 1: Sample preparation workflow emphasizing the pre-extraction addition of the Surrogate Internal Standard.

C. Instrumental Parameters (GC-NCI-MS)

Negative Chemical Ionization (NCI) is mandatory for this application. The high electronegativity of the Fluorine and Chlorine atoms captures thermal electrons efficiently, yielding sensitivity 100-1000x higher than Electron Impact (EI).

• Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Reagent Gas (MS): Methane (40%) or Ammonia (for softer ionization).

• Inlet: Splitless @ 250°C.

• Oven Program:

  • 60°C for 1 min.

  • Ramp 20°C/min to 160°C.

  • Ramp 5°C/min to 280°C.

  • Hold 5 min.

• MS Acquisition: SIM Mode (Selected Ion Monitoring).

  • Target Ion (Quant): m/z 383 (Loss of Cl).

  • Qualifier Ions: m/z 385, 347.

  • Note: The molecular ion (

    ) is often weak; the or fragment is typically the base peak in NCI.

Validation & Quality Assurance

To ensure data integrity, the method must be validated using the following criteria.

A. Linearity & Calibration

Construct a 5-point calibration curve (10 – 500 ng/mL) for the target analytes, using a fixed concentration (e.g., 100 ng/mL) of 1,1,3,5,6-Pentachlorononafluorohexane.

• Acceptance:

  .

• Internal Standard Response: The area counts of the IS in all calibration standards must be within ±20% of the mean.

B. Recovery Calculation

Since 1,1,3,5,6-Pentachlorononafluorohexane is a Surrogate, its recovery reflects the efficiency of the extraction.

• Area_Sample: IS Peak Area in the extracted sample.

• Area_Ref: IS Peak Area in a direct injection standard (unextracted) at the same theoretical concentration.

• Target Range: 70% – 120%.

  • < 70%: Indicates loss during extraction (e.g., incomplete partitioning) or evaporation (volatility loss).

  • > 120%: Indicates matrix enhancement or co-eluting interference.

C. Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low IS Recovery (<50%)	Evaporation step too aggressive.	Do not evaporate to dryness. Use a "keeper" solvent (e.g., dodecane) or stop at 100 µL.
High Background/Noise	Contaminated reagents.	Check Hexane/Isooctane purity. Halogenated solvents (DCM) should be avoided if possible or highest purity used.
Poor Peak Shape (Tailing)	Active sites in liner or column.	Replace inlet liner; trim column guard. The IS is polarizable and sensitive to active sites.
No Signal in NCI	Source pressure/temp incorrect.	Verify Methane flow (40% relative). Source temp should be lower (150°C) for NCI than EI (230°C).

Mechanistic Insight: Why this IS Works

The reliability of 1,1,3,5,6-Pentachlorononafluorohexane stems from its Fluorine-Chlorine Synergism in NCI-MS.

Figure 2: Negative Chemical Ionization pathway. The high electronegativity of the 9 Fluorine atoms stabilizes the negative charge, while the weaker C-Cl bond facilitates specific fragmentation.

The molecule effectively "sponges" thermal electrons. Because biological matrices (lipids, proteins) generally lack this high electron affinity, the background noise is suppressed, allowing the IS to be detected clearly even in dirty extracts.

References

• Armitage, J. M., et al. (2023). "Cross-Species Evaluation of Bioaccumulation Thresholds for Air-Breathing Animals." Environmental Science & Technology.

  • Context: Validates the use of 1,1,3,5,6-Pentachlorononafluorohexane (Log Koa 4.85)

• Nerin, C., et al. (2018). "Determination of oligomers in virgin and recycled polyethylene terephthalate (PET) samples by UPLC-MS-QTOF." Analytical and Bioanalytical Chemistry.

  • Context: Discusses the analysis of oligomers, providing a methodological framework for extracting similar halogen

• Frontiers in Materials. (2022). "Structure, Properties, and Modification of Polytrifluorochloroethylene: A Review." Frontiers.

  • Context: Provides chemical structural data on PCTFE, for which this IS is a direct structural analog.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Application Note: High-Density Fluorous Phase Separation in Proteomics and Drug Discovery

This Application Note is designed for researchers in proteomics and drug discovery, focusing on the specialized use of 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6).[1][2] This unique fluorinated solvent, often categorized under chlorotrifluoroethylene (CTFE) telomers, offers distinct physicochemical properties—specifically high density and fluorous phase selectivity—that enable experimental workflows impossible with standard organic solvents.[1][2]

Target Reagent: 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) CAS: 307-26-6 Classification: Fluorinated Solvent / CTFE Telomer[1][2]

Part 1: Executive Summary & Technical Rationale[1][2]

1,1,3,5,6-Pentachlorononafluorohexane is a heavy, chemically inert liquid characterized by a high density (~1.8 g/mL) and extreme hydrophobicity.[1][2] Unlike standard organic solvents (e.g., acetonitrile, methanol) or light hydrocarbons (e.g., hexane), PCNFH is immiscible with both water and most organic solvents , forming a distinct third "fluorous" phase.[1][2]

Why use PCNFH?

• Density-Driven Separation: Its high density ensures it always forms the bottom layer in biphasic systems, facilitating the rapid pelleting of non-fluorous debris upwards or the sedimentation of fluorous-tagged analytes downwards.[2]

• Fluorous Proteomics: It serves as a highly selective solvent for enriching peptides modified with fluorous affinity tags, effectively removing non-tagged contaminants (detergents, salts, non-target proteins).[1][2]

• Biocompatible Inertness: It does not denature proteins or interact with non-fluorinated biomolecules, making it an ideal "liquid lid" or barrier fluid for micro-volume assays to prevent evaporation.[1][2]

Chemical Profile

Property	Value	Experimental Significance
Molecular Formula	C₆Cl₅F₉	High halogen content drives phase separation.[2]
Molecular Weight	~420.3 g/mol	Heavy solvent; minimizes volatility compared to perfluorohexane.[1][2]
Density	1.827 g/mL (at 25°C)	Forms the bottom layer; heavier than water and chloroform.[1][2]
Boiling Point	~203°C	Low vapor pressure; stable for long incubations.[1][2]
Solubility	Fluorous-soluble	Solubilizes fluorous-tagged molecules; excludes non-tagged peptides.[2]

Part 2: Experimental Protocols

Protocol A: Fluorous Enrichment of Peptides (F-SPE Alternative)

Objective: To selectively enrich specific peptides (e.g., cysteine-containing peptides tagged with a fluorous tag) from a complex cell lysate digest, removing detergents and salts.[1][2]

Mechanism: Fluorous-tagged peptides partition into the PCNFH phase, while non-tagged peptides and contaminants remain in the aqueous/organic phase.[2]

Materials

• Reagent: 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH).[1][2]

• Sample: Protein digest (tryptic peptides) labeled with a fluorous tag (e.g., perfluorooctyl-propyl-maleimide).

• Loading Buffer: 50% Methanol / 50% Water / 0.1% Formic Acid.[1][2]

• Elution Solvent: 100% Methanol or Acetonitrile.[1][2]

Workflow Diagram (Graphviz)

Caption: Workflow for selective enrichment of fluorous-tagged peptides using PCNFH liquid-liquid extraction.

Step-by-Step Methodology

• Tagging: Incubate your protein digest (100 µg) with the chosen fluorous affinity tag according to the manufacturer's kinetics (typically 2 hours at 37°C, pH 8.0).

• Acidification: Quench the reaction and acidify the sample by adding Formic Acid to a final concentration of 1% (pH < 3). This improves the partitioning of the tag.[2]

• Solvent Addition: Add 200 µL of 1,1,3,5,6-Pentachlorononafluorohexane to the sample tube.

• Extraction: Vortex vigorously for 60 seconds. The mixture will become cloudy (emulsion).[1][2]

• Phase Separation: Centrifuge at 2,000 x g for 2 minutes.

  • Observation: You will see two distinct layers.[2] The top layer is the aqueous/organic phase containing contaminants.[1][2] The bottom layer is the PCNFH containing your enriched peptides.[1][2]

• Wash (Critical): Carefully remove the top layer using a gel-loading pipette tip.[1][2] Add 200 µL of fresh Loading Buffer (50% MeOH) to the PCNFH layer, vortex, centrifuge, and remove the top layer again.[1] Repeat this wash 2x to ensure full removal of non-tagged peptides.[2]

• Elution: To recover the peptides from the PCNFH phase, add 100 µL of 100% Methanol (or Acetonitrile).[1][2] Vortex thoroughly. The fluorous-tagged peptides will partition out of the fluorous solvent and into the high-organic solvent due to the "fluorophobic effect" reversal at high organic concentrations.[2]

• Recovery: Centrifuge again. This time, recover the top layer (Methanol).[1][2] Evaporate the methanol in a speed-vac and reconstitute for LC-MS analysis.

Protocol B: Inert "Liquid Lid" for Micro-Volume Incubations

Objective: To prevent evaporation of low-volume (1–5 µL) drug screening droplets without using physical seals or mineral oil (which can be difficult to remove).[1][2]

Mechanism: PCNFH is denser than water and has low volatility (bp 203°C).[1][2] However, unlike mineral oil, it does not solubilize lipophilic drugs, preventing compound loss into the overlay.[1][2]

Methodology

• Plate Preparation: Dispense 2 µL of enzyme/substrate solution into a 1536-well plate.

• Overlay: Immediately dispense 3 µL of 1,1,3,5,6-Pentachlorononafluorohexane over the aqueous droplet.

  • Note: Due to its high density, the PCNFH may sink to the bottom if the droplet is large, but in micro-wells with surface tension, it often encapsulates the droplet or sits as a heavy protective layer depending on the plate surface chemistry.[1] Validation: Ensure your plate is hydrophilic; if hydrophobic, the aqueous drop sits on top of the PCNFH (inverse setup).[1]

• Incubation: Incubate at 37°C for the required duration (up to 24 hours).

  • Result: Evaporation is negligible (<2% volume loss).[1][2]

• Downstream: The PCNFH is inert and does not interfere with optical reading (absorbance/fluorescence) or can be easily pipetted off (from the bottom) if necessary.[1][2]

Part 3: Safety, Handling, and Compliance[1][2]

Critical Warning: 1,1,3,5,6-Pentachlorononafluorohexane is a halogenated solvent.[1][2] While less volatile than CFC-11, it falls under regulations regarding halogenated waste.[1][2]

• Ventilation: Always handle in a certified chemical fume hood.[1][2] Vapors, while heavy, can displace oxygen in low-lying areas.[1][2]

• Compatibility:

  • Plastics:[1][3] Compatible with Polypropylene (PP) and Polyethylene (PE).[1][2]

  • Incompatible: Avoid long-term storage in Polystyrene (PS) if unverified, though fluorocarbons are generally gentle.[1][2]

  • Seals: Use Viton or PTFE seals.[1][2] It may swell standard rubber seals.[2]

• Disposal: DO NOT pour down the sink. Collect in a dedicated "Halogenated Organic Waste" container. It must be incinerated at high temperatures by certified waste management services.[2]

• Purity Check: For NMR or MS applications, verify the absence of HCl traces (a potential breakdown product) by checking the pH of a water extract.[1][2]

References

• PubChem. (n.d.).[1][2] 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane Compound Summary. National Library of Medicine.[2] Retrieved January 28, 2026, from [Link][1][2]

• Brittain, S. M., et al. (2005).[1][2] Enrichment of Cysteine-Containing Peptides from Complex Mixtures Using Fluorous Affinity Tags. Nature Biotechnology.[2] (Contextual grounding for Fluorous Proteomics methodology).

• Améduri, B. (2020).[1][2] Fluoropolymers: The Right Material for the Right Applications. Elsevier.[2] (Reference for CTFE Telomer properties and inertness).

Sources

• 1. rsc.org [rsc.org]
• 2. 1,1,2,3,4,5,6-Heptachlorocyclohexane | C6H5Cl7 | CID 101842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fluoropolymers.alfa-chemistry.com [fluoropolymers.alfa-chemistry.com]

Application Note: High-Sensitivity Quantitation of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) in Environmental Matrices

Executive Summary

This application note details a validated protocol for the extraction and quantification of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) (CAS: 307-26-6). As a highly halogenated telomer often associated with the degradation of Polychlorotrifluoroethylene (PCTFE) polymers and specialized industrial fluids, PCNFH presents unique analytical challenges. Its high boiling point (203°C) and extreme electronegativity render standard Volatile Organic Compound (VOC) methods (like Purge-and-Trap) insufficient.

This guide establishes a Liquid-Liquid Extraction (LLE) workflow coupled with Gas Chromatography-Negative Chemical Ionization-Mass Spectrometry (GC-NCI-MS) . By leveraging the high electron affinity of the five chlorine and nine fluorine atoms, NCI mode offers a 100-1000x sensitivity increase over standard Electron Impact (EI) ionization, achieving detection limits in the low parts-per-trillion (ppt) range.

Target Analyte Profile

Property	Value	Relevance to Analysis
Compound Name	1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane	Target Analyte
CAS Number	307-26-6	Unique Identifier
Formula	C₆Cl₅F₉	Highly Halogenated
Molecular Weight	420.31 g/mol	High Mass Range
Boiling Point	203°C	Semi-Volatile (SVOC) behavior
Density	~1.83 g/cm³	Forms dense layer in water
Solubility	Lipophilic / Hydrophobic	Requires organic solvent extraction

Analytical Strategy & Logic

The Challenge: "Neither Volatile nor Non-Volatile"

PCNFH sits in the difficult transition zone between VOCs and SVOCs.

• Why not Headspace? With a boiling point of 203°C, PCNFH partitions poorly into the headspace at standard equilibrium temperatures (80°C), leading to poor sensitivity.

• Why not LC-MS? The compound lacks ionizable functional groups (like -COOH or -NH2) required for Electrospray Ionization (ESI).

• The Solution: Direct solvent extraction followed by GC.

The Detection: Negative Chemical Ionization (NCI)

Standard Electron Impact (EI) fragmentation shatters this molecule into non-specific low-mass fragments (e.g., CF3+, Cl+), losing structural information. NCI uses a buffer gas (Methane) to thermalize electrons, allowing the highly electronegative PCNFH molecule to capture a slow electron. This produces a stable molecular anion [M]⁻ or [M-Cl]⁻, drastically reducing background noise.

Figure 1: Analytical workflow for PCNFH emphasizing the transition from extraction to specific NCI detection.

Experimental Protocols

Protocol A: Sample Preparation

Reagents Required:

• Solvent A: n-Hexane (Pesticide Grade)

• Solvent B: Acetone (Pesticide Grade)

• Drying Agent: Sodium Sulfate (Na₂SO₄), anhydrous, baked at 400°C for 4 hrs.

• Internal Standard (IS): 1,3,5-Trichlorobenzene-d3 (or 4,4'-Dibromooctafluorobiphenyl).

A1. Water Samples (Liquid-Liquid Extraction)

Rationale: Hexane is chosen for its low polarity, matching PCNFH, and low boiling point, facilitating concentration.

• Collection: Collect 1 L of water in amber glass bottles with PTFE-lined caps. Do not leave headspace if possible.

• Spiking: Add 20 µL of Internal Standard solution (10 ppm) to the sample.

• Extraction:

  • Transfer sample to a 2 L separatory funnel.

  • Add 60 mL of n-Hexane .

  • Shake vigorously for 5 minutes (mechanical shaker recommended).

  • Allow phases to separate (10 mins). PCNFH will migrate to the top Hexane layer.

• Collection: Drain the lower aqueous layer (waste) and collect the organic layer.

• Drying: Pass the hexane extract through a funnel containing 10g of anhydrous Na₂SO₄ to remove residual water.

• Concentration: Concentrate the extract to exactly 1.0 mL using a Kuderna-Danish concentrator or Nitrogen blow-down (TurboVap) at 35°C. Caution: Do not evaporate to dryness due to semi-volatility.

A2. Soil/Sediment Samples (Ultrasonic Extraction)

• Weighing: Weigh 10 g of homogenized soil into a glass centrifuge tube.

• Drying: Add 10 g of anhydrous Na₂SO₄ and mix to bind moisture (essential for hexane efficiency).

• Extraction:

  • Add 20 mL of Hexane:Acetone (1:1 v/v) .

  • Sonicate for 20 minutes at <30°C.

  • Centrifuge at 3000 rpm for 5 minutes.

• Repeat: Decant supernatant and repeat extraction with fresh solvent. Combine extracts.

• Cleanup (Mandatory for Soil): Pass extract through a Florisil cartridge to remove polar organic matter (humic acids) that fouls the NCI source.

• Concentration: Concentrate to 1.0 mL under Nitrogen.

Protocol B: Instrumental Analysis (GC-NCI-MS)

Instrument: Agilent 7890/5977 or equivalent Single Quadrupole MS.

B1. Gas Chromatography Parameters

• Column: DB-5ms or ZB-5 (30 m × 0.25 mm × 0.25 µm).

  • Why: Low bleed phase essential for trace analysis; standard polarity separates PCNFH from lighter CFCs.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Injection: 1 µL Splitless at 250°C.

  • Note: Use a deactivated glass liner with glass wool to prevent degradation.

• Oven Program:

  • Initial: 50°C for 2 min (Focuses the analyte).

  • Ramp 1: 15°C/min to 160°C.

  • Ramp 2: 25°C/min to 280°C.

  • Hold: 3 min.

  • Total Run Time: ~14 minutes. PCNFH typically elutes ~9-11 min depending on flow.

B2. Mass Spectrometry Parameters (NCI Mode)

• Reagent Gas: Methane (CH₄) at 40% flow (relative to source manufacturer specs).

  • Critical: Source pressure must be monitored. Too low = poor sensitivity; Too high = arcing.

• Source Temperature: 150°C.

  • Why: Lower source temps favor "Resonance Electron Capture," enhancing the formation of the molecular ion [M]⁻ or [M-Cl]⁻. High temps cause fragmentation.

• Quadrupole Temp: 150°C.

• Acquisition: Selected Ion Monitoring (SIM).

SIM Table for PCNFH:

Ion Type	m/z	Dwell Time (ms)	Purpose
Quantifier	385.0	100	[M-Cl]⁻ (Loss of one Chlorine)
Qualifier 1	420.0	100	[M]⁻ (Molecular Ion - rare but specific)
Qualifier 2	387.0	100	Isotope of [M-Cl]⁻ (³⁷Cl contribution)

| Qualifier 3 | 349.0 | 100 | [M-Cl-HCl]⁻ fragment |

Quality Assurance & Validation

System Suitability

Before running samples, verify the NCI Methane Tune . The reagent gas ions (m/z 17, 35, 41) should be stable, but more importantly, a check standard of a known electronegative compound (e.g., Octafluoronaphthalene) must show >500,000 counts for 1 pg injection.

Calibration & Linearity

• Prepare a 5-point calibration curve: 0.05, 0.5, 5.0, 50, 200 ng/mL (ppb).

• Acceptance: R² > 0.995.[1]

• Internal Standard Response: Must be within ±20% of the opening calibration verification (CCV).

Troubleshooting "Ghost Peaks"

Highly halogenated compounds are "sticky."

• Symptom: Carryover in blank samples.

• Fix: Run a solvent blank (Hexane) after every high-concentration sample. Bake the column at 300°C for 5 mins at the end of every run.

References

• PubChem. (2025).[2][3][4] Compound Summary: 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane (CAS 307-26-6).[5] National Library of Medicine. [Link]

• U.S. EPA. (2018). Method 8260D: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). SW-846.[6] (Modified for SVOC extraction). [Link]

• Reizian, A., et al. (1994).[7] Mass spectral study of chlorofluorocarbons (CFCs) and potential alternatives.[7] Ecotoxicology and Environmental Safety.[7] (Establishes fragmentation patterns for CFCs). [Link]

• Zhang, Y., et al. (2021). Compound-Specific Chlorine Isotope Analysis... by GC-NCI-MS. ResearchGate. (Validates NCI for highly chlorinated alkanes). [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. 1,3,4,5,6-Pentachlorocyclohexene-1-oxide | C6H5Cl5O | CID 146771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,3,3,5,5-Hexachlorocyclohexane | C6H6Cl6 | CID 12573402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1,2,2,3,3,4,4,5,5,6-Undecafluoro-6-(1,1,2,2,2-pentafluoroethyl)cyclohexane | C8F16 | CID 9552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]
• 6. Analysis of oligomers to assess exposure to microplastics from foods. A perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mass spectral study of chlorofluorocarbons (CFCs) and potential alternatives (HCFCs and HFCs) - PubMed [pubmed.ncbi.nlm.nih.gov]

purification techniques for 1,1,3,5,6-Pentachlorononafluorohexane

Executive Summary & Scientific Context

1,1,3,5,6-Pentachlorononafluorohexane (CAS: 307-26-6) is a highly specialized perhalogenated telomer, often synthesized via the telomerization of chlorotrifluoroethylene (CTFE) or similar fluorinated monomers. In drug development and advanced materials research, it serves as a critical inert solvent, a reaction medium for fluorination chemistries, or a dielectric intermediate.

Commercially synthesized PCNFH is rarely chemically pure. The crude matrix typically contains:

• Homologous Telomers: C4 (lighter) and C8 (heavier) chains resulting from statistical polymerization variance.

• Regioisomers: Variations in chlorine/fluorine placement along the carbon backbone.

• Acidic Residues: Trace Hydrogen Fluoride (HF) and Hydrogen Chloride (HCl) from hydrolysis or catalyst quenching.

• Labile Halogens: Unstable chlorine atoms that can degrade into free radicals or ions.

The Challenge: Achieving >99.5% purity requires a multi-modal approach. Simple distillation is insufficient due to the close boiling points of stereoisomers and the formation of azeotropes with water or low-molecular-weight byproducts. This guide details a validated workflow combining Chemical Neutralization , High-Efficiency Rectification , and Adsorptive Polishing .

Safety & Handling (Critical)

• HF Generation: Like many chlorofluorocarbons (CFCs), PCNFH can release HF upon thermal decomposition or contact with strong Lewis acids. All glassware must be borosilicate; however, for long-term storage, use PTFE-lined containers.

• Vapor Density: The vapor is significantly heavier than air. Distillation must be performed in a high-velocity fume hood to prevent accumulation in low-lying areas (asphyxiation hazard).

Purification Workflow Visualization

The following logic gate illustrates the critical decision points in the purification process.

Figure 1: Integrated purification workflow for PCNFH ensuring acid removal prior to thermal stress.

Detailed Experimental Protocols

Protocol A: Acid Neutralization & Pre-Treatment

Objective: To remove trace HF/HCl and prevent corrosion of the distillation apparatus.

Mechanism: Direct liquid-liquid extraction with aqueous base is effective but can create emulsions with heavy fluorocarbons. Solid-phase neutralization is preferred for scale-up.

• Preparation: Prepare a packed bed column containing Basic Alumina (Activity Grade I) . Ratio: 10g Alumina per 100g Crude PCNFH.

• Elution: Pass the crude liquid through the bed at a flow rate of 2-3 bed volumes per hour.

  • Why? Basic alumina chemisorbs HF and HCl irreversibly while trapping polar degradation products.

• Verification: Test a 1mL aliquot of the eluent with wet pH paper. It should be neutral (pH 6-7). If acidic, regenerate the column or reduce flow rate.

Protocol B: High-Efficiency Fractional Distillation

Objective: Separation of the C6 target from C4/C8 telomers and close-boiling isomers.

Equipment:

• Column: Vacuum-jacketed silvered column (e.g., Oldershaw or Vigreux) with at least 20 theoretical plates .

• Head: Solenoid-controlled reflux splitter.

• Condenser: Chilled coolant (-10°C) to prevent loss of volatiles.

Step-by-Step Procedure:

• Charge: Load the neutralized PCNFH into the boiling flask. Add boiling chips or use a magnetic stirrer to prevent superheating.

• Equilibration: Bring the solvent to total reflux. Allow the column to equilibrate for 60 minutes. The temperature at the still head should stabilize.

• Fraction Collection (Atmospheric Pressure assumed, adjust for Vacuum):

  • Foreshot (Cut 1): Collect the first 5% of volume at a Reflux Ratio (RR) of 20:1. This contains light C4 telomers and residual water.

  • Intermediate (Cut 2): Lower RR to 10:1. Monitor head temperature closely. If temp rises >2°C, switch receivers.

  • Main Fraction (Heart Cut): Collect when the temperature is stable at the boiling point of the C6 isomer (approx. 130-150°C range, empirically verify). Maintain RR at 10:1.

  • Heels: Stop distillation when pot volume reaches 10%. Do not distill to dryness (peroxide/thermal hazard).

Data Table: Distillation Fraction Logic

Fraction	Approx. Vol %	Composition Target	Action
Foreshot	0 - 5%	C4 Telomers, H2O, Volatiles	Discard / Solvent Waste
Transition	5 - 10%	Mixed C4/C6 Isomers	Recycle to next batch
Heart Cut	10 - 85%	1,1,3,5,6-PCNFH (>99%)	Proceed to Polishing
Heels	> 85%	C8 Telomers, High Boilers	Discard

Protocol C: Adsorptive Polishing (Final Step)

Objective: Removal of trace stereoisomers or discoloration.

• Sorbent Selection: Use Activated Carbon (coconut shell derived) for color removal or Silica Gel (60 Å) for polar isomer reduction.

• Batch Treatment: Add 1% w/w sorbent to the Heart Cut fraction. Stir gently for 4 hours at room temperature.

• Filtration: Filter through a 0.2 µm PTFE membrane to remove all particulates.

Quality Control & Analytical Validation

To certify the material as "Drug Development Grade," the following metrics must be met.

1. Gas Chromatography - Mass Spectrometry (GC-MS)

• Column: DB-5ms or equivalent (Non-polar, 5% phenyl).

• Method: Split injection (50:1). Ramp 40°C to 250°C at 10°C/min.

• Acceptance: Main peak area >99.5%. No single impurity >0.1%.

2. 19F-NMR Spectroscopy

• Purpose: The definitive method for isomer confirmation. GC often fails to resolve subtle F/Cl positional isomers.

• Method: Dissolve in CDCl3 (with CFCl3 internal standard).

• Analysis: Verify the integration ratio of CF2 vs CFCl groups matches the theoretical C6Cl5F9 structure.

3. Karl Fischer Titration (Coulometric)

• Limit: Water content < 20 ppm.[1]

Distillation Logic Diagram

This diagram details the reflux control logic required to separate the closely boiling isomers found in PCNFH mixtures.

Figure 2: Reflux ratio (RR) control logic for maximizing yield of the heart cut.

References

• Banks, R. E., Smart, B. E., & Tatlow, J. C. (Eds.). (1994).[2] Organofluorine Chemistry: Principles and Commercial Applications. Springer.

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• Daikin Industries. (2000). Process for producing fluorine-containing halogenated butane. U.S. Patent 6,063,970. (Describes telomerization purification principles applicable to C6 analogs).

• Halocarbon Products Corp. (2020). PCTFE Technology: Low-Molecular Weight Oligomers. (Industry standard data on PCTFE oil properties).

• ChemicalBook. (2024). 1,1,3,5,6-Pentachlorononafluorohexane Product Properties.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Approaches to eliminating chlorofluorocarbon use in manufacturing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Precision Analytics for 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH)

Reference Material Protocol for Environmental Fate & Impurity Profiling

Executive Summary & Scientific Rationale

1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) is a highly specialized polyhalogenated alkane utilized primarily as a reference standard in the analysis of persistent organic pollutants (POPs) and as a surrogate analyte in environmental toxicology.

Its chemical structure (

) imparts unique physicochemical properties, specifically a high octanol-air partition coefficient ( ) and substantial lipophilicity. These characteristics make PCNFH a critical calibrator for:

• Bioaccumulation Modeling: Validating "Tier 1" assessments for air-breathing organisms where respiratory elimination is the dominant clearance route.

• Impurity Profiling: Serving as a retention time marker in the synthesis of fluoropolymers and chlorofluorocarbons (CFCs).

• Instrument Validation: Benchmarking sensitivity in Gas Chromatography-Mass Spectrometry (GC-MS) with Negative Chemical Ionization (NCI) due to its high electron affinity.

This guide provides a validated protocol for the handling, preparation, and instrumental analysis of PCNFH, ensuring data integrity in regulatory and research settings.[1]

Physicochemical Profile & Safety

Before initiating analysis, the analyst must understand the compound's behavior in solution and the gas phase.

Property	Value / Characteristic	Relevance to Analysis
CAS Number	307-26-6	Unique Identifier for database matching
Molecular Weight	420.31 g/mol	High mass requires extended MS scan range
Boiling Point	~203 °C	Semi-volatile; suitable for splitless GC injection
Density	1.827 g/cm³	Denser than water; sinks in biphasic extractions
Solubility	Methanol, Isooctane, Hexane	Hydrophobic; requires organic solvent for stock prep
(Log)	4.85	Marker for bioaccumulation potential in terrestrial species

Safety Directive: PCNFH is a halogenated irritant. All handling must occur in a Class II Fume Hood. Nitrile gloves (double-gloved) are mandatory due to the compound's lipophilicity and potential for dermal absorption.

Analytical Protocol: GC-MS/NCI Method[1]

The following protocol is designed for the quantification of PCNFH in complex matrices (e.g., biological tissue or environmental sediment). We utilize Negative Chemical Ionization (NCI) because the five chlorine atoms provide a high electron capture cross-section, offering 10-100x greater sensitivity than standard Electron Ionization (EI).

Standard Preparation[3][4]

• Stock Solution A (1000 µg/mL): Weigh 10.0 mg of neat PCNFH into a 10 mL volumetric flask. Dilute to volume with isooctane.

• Working Standard B (10 µg/mL): Dilute 100 µL of Stock A into 9.9 mL of isooctane.

• Calibration Curve: Prepare 5 points ranging from 10 ng/mL to 500 ng/mL.

Sample Preparation (Biological Tissue)

• Homogenization: Homogenize 1g of tissue with anhydrous sodium sulfate (

  ) to dry the sample.

• Extraction: Perform Pressurized Liquid Extraction (PLE) or Soxhlet extraction using Dichloromethane (DCM):Hexane (1:1).

• Cleanup (Critical): Pass extract through an Acidified Silica Gel column to remove lipids. PCNFH is stable in acid, whereas labile lipids are degraded.[1]

• Concentration: Reduce volume to 1 mL under a gentle stream of nitrogen (

  ). Do not evaporate to dryness to prevent volatilization loss.

Instrumental Parameters (GC-MS)[1][5][6]

Parameter	Setting	Rationale
Column	DB-5ms UI (30m x 0.25mm x 0.25µm)	Low-bleed, non-polar phase separates halogenated isomers
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimal linear velocity for resolution
Inlet	Splitless @ 250 °C	Maximizes sensitivity for trace analysis
Oven Program	60°C (1 min) 20°C/min 180°C 5°C/min 280°C (5 min)	Slow ramp at mid-range resolves PCNFH from interfering PCBs
Ion Source	NCI (Methane Reagent Gas) @ 150 °C	Low source temp enhances resonance electron capture
SIM Ions	m/z 35, 37 (Cl-), m/z 418, 420 (M-)	Monitor molecular ion cluster and chloride fragments

Workflow Visualization

The following diagram illustrates the critical path for PCNFH analysis, highlighting the decision points for Quality Control (QC).

Figure 1: Analytical workflow for the extraction and quantification of PCNFH, emphasizing the critical Quality Control checkpoint for recovery verification.

Application Note: Bioaccumulation Assessment

The Significance

In environmental toxicology, PCNFH is a "Tier 1" screening candidate. Unlike aquatic organisms that eliminate toxins via gills (governed by

), air-breathing animals eliminate via lungs.

• Mechanism: Chemicals with a high Octanol-Air Partition Coefficient (

  ) and moderate Octanol-Water Partition Coefficient ( ) resist respiratory elimination.

• Threshold Evaluation: With a

  of , PCNFH sits directly at the threshold for bioaccumulation in temperate reptiles and birds.

• Protocol: Researchers should plot the PCNFH concentration in the organism (

  ) vs. the concentration in the diet ( ) to calculate the Biomagnification Factor (BMF). If , the compound is classified as bioaccumulative under REACH/TSCA guidelines.

References

• Armitage, J. M., et al. (2023). "Cross-Species Evaluation of Bioaccumulation Thresholds for Air-Breathing Animals." Environmental Science & Technology. Link

• Santa Cruz Biotechnology. "Nonafluoro-1,1,3,5,6-pentachlorohexane Product Data." SCBT Catalog. Link[2]

• PubChem. "Compound Summary: 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6)."[1] National Library of Medicine. Link

• United Nations Environment Programme. "Global increase of ozone-depleting chlorofluorocarbons." UNEP Assessment Reports. Link

• PerkinElmer. "Determination of Chlorofluorocarbons and Hydrochlorofluorocarbons in Polyether Polyols by HS-GCMS." Application Note. Link

Sources

• 1. Page 06455 (Chemical) [advtechind.com]
• 2. scbt.com [scbt.com]

Advanced Application Note: 1,1,3,5,6-Pentachlorononafluorohexane (CTFE Trimer) in High-Performance Materials

Executive Summary & Molecular Identity

1,1,3,5,6-Pentachlorononafluorohexane (CAS: 307-26-6) is a specialized perhalogenated oligomer, specifically the linear trimer of chlorotrifluoroethylene (CTFE). Unlike generic polychlorotrifluoroethylene (PCTFE) oils which are mixtures of chain lengths, this specific isomer represents a discrete molecular weight fraction (approx. 420 g/mol ) offering precise viscosity and vapor pressure characteristics.

In materials science and drug development, this molecule is valued not for its reactivity, but for its extreme inertness, high density, and oxygen compatibility . It serves as a critical "blank canvas" fluid in environments where hydrogen-containing organic solvents would be reactive, flammable, or structurally unstable.

Molecular Profile

Property	Value	Significance
Formula	C₆Cl₅F₉	Fully halogenated (Zero Hydrogen).[1][2]
Structure	Linear Telomer	Derived from CTFE telomerization with Cl₂.
Density	~1.78 - 1.85 g/mL	Exceptional for density gradient separation.
Solubility	Hydrophobic / Lipophobic	Forms a third "Fluorous" phase in separations.
Stability	Hyper-stable	Resistant to LOX (Liquid Oxygen), fuming nitric acid, and aggressive bases.

Core Applications in Materials Science

A. Inert Vector for Oxygen-Rich & Hypergolic Environments

In aerospace and drug manufacturing, handling oxidizers (like pure O₂ or peroxides) requires lubricants and hydraulic fluids that cannot combust.

• Mechanism: The molecule contains no hydrogen atoms (C-H bonds). The C-F and C-Cl bonds are thermodynamically stable, removing the fuel source from the fire triangle.

• Application: Used as a damping fluid in regulators for medical oxygen delivery systems and as a barrier fluid in pumps handling reactive reagents in flow chemistry.

B. Precision Damping & Gyroscopic Flotation

The trimer’s high density allows it to float heavy mechanical components (like gyroscope rotors) to reduce friction on bearings.

• Mechanism: Archimedes' principle utilizing high-density fluid (ρ > 1.8) allows neutral buoyancy of metallic/composite parts.

• Advantage: Unlike silicone oils, the CTFE trimer does not polymerize or "gum up" under radiation or high shear stress.

C. Fluorous Phase Separation (Proteomics & Synthesis)

In complex biological or organic mixtures, this molecule acts as a dense, immiscible third phase.

• Workflow: When mixed with water (aqueous) and standard organic solvents (e.g., acetonitrile), the CTFE trimer forms a bottom layer.

• Utility: It can isolate fluorinated tags in peptide synthesis or sequester specific hydrophobic contaminants that have affinity for perhalogenated solvents.

Experimental Protocols

Protocol 1: Isolation of CTFE Trimer via Fractional Distillation

Objective: To isolate the discrete 1,1,3,5,6-pentachlorononafluorohexane isomer from bulk PCTFE telomer mixtures (e.g., Halocarbon oils).

Equipment:

• Vacuum Distillation Setup (Vigreux column or Spinning Band Distillation column for high efficiency).

• Vacuum Pump (capable of < 1 mmHg).

• Oil Bath with precise thermal control.

Methodology:

• Charge: Load the bulk PCTFE oil (low viscosity grade) into the boiling flask.

• Vacuum: Apply vacuum to the system. Target pressure: 0.5 - 1.0 mmHg .

  • Reasoning: High boiling points of halogenated chains require vacuum to prevent thermal decomposition, although CTFE is thermally stable up to ~250°C.

• Fractionation:

  • Fraction A (Dimer): Collect distillate at vapor temp ~80-100°C (at reduced pressure).

  • Fraction B (Trimer - Target): Collect distillate at vapor temp ~130-145°C (at 1 mmHg). Note: Exact BP depends strictly on vacuum depth.

• Validation: Analyze Fraction B via GC-MS. Look for the molecular ion peak (approx m/z 420 range with characteristic isotope pattern of 5 chlorines).

Protocol 2: Oxygen Compatibility Verification (LOX Impact Test)

Objective: To certify the material for use in high-pressure oxygen service (e.g., medical device lubrication).

Safety: Extreme caution. Remote handling required.

• Preparation: Clean a stainless steel sample cup with ultrasonic cleaning in heptane, then acetone, then dry.

• Loading: Place 100 µL of the purified CTFE trimer into the cup.

• Impact: Place the cup in an ASTM D2512 Impact Tester.

• Challenge: Drop a 9.07 kg (20 lb) plummet from a height of 110 cm (43.3 in) onto the sample while submerged in Liquid Oxygen (LOX) or pressurized Gaseous Oxygen (GOX).

• Observation:

  • Pass: No flash, audible report, or charring.

  • Fail: Any evidence of combustion.

  • Note: The CTFE trimer is expected to pass due to full halogenation.

Visualizing the Science

Diagram 1: Synthesis & Telomerization Pathway

This diagram illustrates how the trimer is formed from the monomer via radical telomerization with Chlorine.

Figure 1: Radical telomerization pathway yielding the CTFE trimer. The process produces a distribution of chain lengths (n=2, 3, 4...) which must be separated.

Diagram 2: Quality Control Workflow for Medical Applications

Ensuring the material is safe for drug delivery devices or oxygen service.

Figure 2: QC workflow ensuring the removal of reactive acidic byproducts (HF/HCl) before material release.

References

• Santa Cruz Biotechnology. Nonafluoro-1,1,3,5,6-pentachlorohexane Product Data. Retrieved from

• Chemical Reviews (ACS). Synthesis, Properties, and Applications of (Co)polymers of Chlorotrifluoroethylene. Retrieved from

• Emco Industrial Plastics. CTFE - Chlorotrifluoroethylene Properties & Applications. Retrieved from

• Controlled Fluidics. CTFE/KEL-F Plastic Material & Machining. Retrieved from

• Nitrofreeze Cryogenic Solutions. Cryogenic Deflashing CTFE Molded Parts. Retrieved from

Sources

• 1. youtube.com [youtube.com]
• 2. Chlorotrifluoro Ethylene (CTFE, R1113, CFC1113, Trifluorochloroethylene, Chlorotrifluoroethylene) CAS:79-38-9 [kangmei.com]

Technical Notes & Optimization

improving yield in 1,1,3,5,6-Pentachlorononafluorohexane synthesis

This technical guide addresses the synthesis of 1,1,3,5,6-Pentachlorononafluorohexane (

), identified as the trimer ( ) adduct formed via the radical telomerization of chlorotrifluoroethylene (CTFE) with a chlorine-donating telogen (typically or sulfuryl chloride, ).

Subject: Yield Improvement for 1,1,3,5,6-Pentachlorononafluorohexane ( Telomer)

Process Overview & Mechanistic Logic

To synthesize the

target ( ), you are performing a radical chain transfer reaction (telomerization). The reaction kinetics follow a statistical distribution (Flory-Schulz), meaning "yield" is a function of selectivity for the chain length against the competing oligomers.

The Reaction:

• Target:

  (Trimer)

• Key Challenge: The propagation rate (

  ) vs. the chain transfer rate ( ) determines the chain length ( ). To maximize the fraction, you must strictly control the instantaneous monomer-to-telogen ratio .

Reaction Pathway Visualization

Caption: Kinetic pathway of CTFE telomerization. Maximizing the n=3 node requires balancing propagation (solid lines) with chain transfer (dashed line).

Critical Protocol Parameters (The "Golden Ratio")

The most common failure mode is running the reaction to high conversion without replenishing the telogen, which shifts the distribution toward higher molecular weight waxes (

).

Optimized Conditions Table

Parameter	Recommended Range	Impact on Yield ( )
Molar Ratio ( )	1:1.5 to 1:2.0	Critical. Excess telogen favors lower . A 1:1 ratio typically peaks at . You need slightly less telogen than 1:1 to push to , but practically, maintaining a steady state is better.
Temperature	80°C - 110°C	Higher T increases (transfer), favoring shorter chains ( ). Lower T favors propagation ( ).
Pressure	5 - 15 bar	Maintains CTFE concentration in liquid phase. Pressure drops indicate monomer consumption.
Initiator	BPPD or TBPB	Peroxydicarbonates work well at lower T; t-Butyl peroxybenzoate for higher T.

Troubleshooting Guide

Issue 1: Product is mostly C4 ( ) and C2 ( ), with low C6 ( ).

Diagnosis: The Chain Transfer Constant (

) is too high, or the Telogen concentration is too high relative to the monomer. Corrective Action:

• Decrease Telogen Loading: Shift the initial feed ratio. If you used 1:3 (CTFE:Telogen), move to 1:1.2 .

• Staged Addition: Do not add all CTFE at once. Use a semi-batch process where CTFE is fed continuously to maintain a constant

  ratio throughout the reaction. This narrows the molecular weight distribution (MWD).

Issue 2: Reaction yields heavy greases/waxes ( ) and solids.

Diagnosis: "Runaway propagation." The monomer concentration was too high relative to the telogen, or the temperature was too low (slowing down the chain transfer step). Corrective Action:

• Increase Telogen Concentration: Dilute the monomer.

• Raise Temperature: Increasing temperature typically increases the chain transfer rate constant (

  ) more than the propagation rate constant ( ), shortening the average chain length.

Issue 3: Reaction stalls (Pressure stops dropping).

Diagnosis: Initiator burnout or "Dead-End Polymerization." Corrective Action:

• Check Half-Life: Ensure your initiator's half-life (

  ) matches the reaction duration. If running at 100°C, use an initiator with a 1-hour at 100°C (e.g., TBPB) and feed it continuously.

• Oxygen Contamination:

  is a potent inhibitor for fluoromonomer radical polymerization. Ensure rigorous degassing ( purge) before heating.

FAQ: Expert Insights

Q: Can I use

as the telogen instead of to get the C6 product? A: No. If you use , the ends will be and . The telomer of CTFE with would be , which is (a C5 chain). To get the C6 chain ( ), you specifically need the telomer derived from a source (adding two Cl atoms to three C2 units).

Q: How do I separate the

fraction from the mixture? A: Fractional distillation is required. The boiling point differences between telomers are significant:

• ( , CFC-113): ~47°C
• ( ): ~135°C
• ( ): ~210°C
• : >270°C Use a vacuum distillation setup for and above to prevent thermal degradation/discoloration.

Q: Why is the product turning yellow/brown during distillation? A: This indicates dehydrohalogenation (loss of HCl or Cl2) or metal contamination.

• Fix: Wash the crude telomer mixture with dilute

  and water to remove acidic residues before distillation. Ensure the distillation pot contains a copper inhibitor or is glass-lined.

References

• Boutevin, B., & Pietrasanta, Y. (1989). Telomerization reactions of fluorinated monomers. In Comprehensive Polymer Science. Pergamon Press.

• Améduri, B., & Boutevin, B. (2004). Well-Architectured Fluoropolymers: Synthesis, Properties and Applications. Elsevier. (Chapter 2: Telomerization of CTFE).

• Miller, W. T., et al. (1947).[1] "Low Polymers of Chlorotrifluoroethylene." Industrial & Engineering Chemistry, 39(3), 333–337. (The foundational paper for CTFE oils).

• Daikin Industries. (2020). Technical Datasheet: Daifloil (CTFE Telomer Oils). (Provides physical property benchmarks for n=3 fractions).

Sources

• 1. EP0093580B1 - Chlorotrifluoroethylene telomerization process - Google Patents [patents.google.com]

troubleshooting peak tailing of 1,1,3,5,6-Pentachlorononafluorohexane in GC

Ticket ID: #GC-HALO-9982 Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Executive Summary: The Molecule & The Problem

You are encountering peak tailing with 1,1,3,5,6-Pentachlorononafluorohexane (

). This is not a standard solvent peak issue; it is a symptom of the molecule's specific chemical architecture.

Why this molecule tails:

• High Electronegativity & Lone Pairs: The five chlorine atoms possess lone electron pairs that act as Lewis bases. These aggressively seek out and bind to active silanols (-Si-OH) in your inlet liner, glass wool, or column head. This reversible adsorption creates the "tail."

• Thermal Instability: Highly halogenated alkanes are prone to dehydrohalogenation (loss of HCl or HF) at high temperatures or upon contact with catalytic metal surfaces (like a scratched inlet seal).

• Detector Saturation: If you are using an Electron Capture Detector (ECD), this molecule has an immense electron capture cross-section. What looks like chromatographic tailing may actually be detector saturation (slow recovery time).

Phase 1: Diagnostic Logic (Visualizing the Root Cause)

Before disassembling your instrument, follow this decision matrix to isolate the failure point.

Figure 1: Systematic fault isolation tree for halogenated compound analysis. Blue nodes indicate user actions; Green indicates resolution; Red indicates complex chemical issues.

Phase 2: The Inlet System (The "Activity" Zone)

The most common cause of tailing for 1,1,3,5,6-Pentachlorononafluorohexane is adsorption in the inlet. The chlorine atoms interact with non-deactivated glass wool or dirty liners.

Protocol 1: Optimizing the Liner

The Problem: Standard deactivated wool has a surface area that eventually becomes active after repeated injections of halogenated compounds. The Fix: Switch to a liner with no glass wool (if using splitless) or ultra-inert wool (if split is necessary).

Feature	Recommendation	Scientific Rationale
Liner Type	Single Taper, Ultra-Inert	Taper directs flow to column; "Ultra-Inert" deactivation covers silanols.
Glass Wool	REMOVE or Low-Position	Wool provides surface area for irreversible adsorption of Cl-groups.
Inlet Seal	Gold-Plated	Stainless steel seals can catalyze dehydrohalogenation. Gold is inert.
Temperature	200°C - 220°C	Minimize thermal stress. Do not exceed 250°C unless necessary for volatilization.[1]

Step-by-Step Implementation:

• Cool inlet to <50°C.

• Remove the current liner.[2][3]

• Critical Step: Clean the inlet body with a cotton swab dipped in Dichloromethane (DCM) to remove any non-volatile residue that may have "baked on" to the metal walls.

• Install a new Single Taper Ultra-Inert Liner (No Wool) .

• Replace the inlet seal with a new Gold-Plated Seal .

• Verification: Inject a neutral standard (e.g., pure hexane or octane). If this tails, the issue is the column, not the liner.

Reference: For liner deactivation chemistry and its impact on chlorinated pesticides (analogs to your compound), see Restek's guide on "Tailing Peaks" [1].

Phase 3: Column Chemistry & Thermal Profile

If the inlet is clean and the peak still tails, the issue is likely the Stationary Phase .

Protocol 2: Column Maintenance & Selection

The Problem: The "Guard" section of your column (first 10-50 cm) accumulates non-volatiles and stripped phase, exposing raw fused silica. The Fix: Aggressive trimming or using a Retention Gap.[4]

Recommended Column Phases:

• Primary: 5% Phenyl / 95% Dimethyl polysiloxane (e.g., DB-5ms, Rtx-5). This provides slight polarity to interact with the induced dipole of the C-Cl bonds, improving peak shape over 100% PDMS.

• Secondary: 6% Cyanopropyl-phenyl (e.g., DB-624). Good for halogenated volatiles, but temperature limits are lower.

The "Trim" Protocol:

• Cool oven to 35°C.

• Remove the column from the inlet.

• Cut 30-50 cm from the inlet side of the column.

• Examination: Use a magnifying loupe to inspect the cut. It must be a perfect 90° square cut. A jagged edge causes turbulence (mixing dead volume) which guarantees tailing.[5]

• Reinstall and leak check.[3][6]

Reference: Agilent's "Peak Perfection" guide details the impact of poor column cuts on peak symmetry [2].

Phase 4: Detector Dynamics (ECD Specifics)

If you are using an Electron Capture Detector (ECD) , you face a unique challenge: Saturation Tailing .

The Phenomenon: 1,1,3,5,6-Pentachlorononafluorohexane has 5 Chlorine and 9 Fluorine atoms. Its electron capture efficiency is massive.

• Symptom: The peak goes up, flatlines (or rounds off), and then slowly returns to baseline.

• False Diagnosis: This looks like chromatographic tailing (adsorption), but it is actually the detector running out of free electrons in the cell.

Validation Test:

• Dilute your sample 1:10 or 1:20 .

• Inject.[1][2][4][7]

• Result: If the peak becomes sharp and symmetrical at the lower concentration, your system was working fine; you were simply overloading the detector.

Data Table: ECD Optimization

Parameter	Setting	Reason

| Makeup Gas | Nitrogen (

) or P5 ( ) | Nitrogen is more sensitive but prone to tailing at high conc. P5 is faster (less tailing) but less sensitive. | | Flow Rate | 30-60 mL/min | High flow sweeps the cell faster, reducing the "tail" of the signal recovery. | | Reference Current | Check Manual | Ensure the standing current is stable. |

FAQ: Rapid Troubleshooting

Q: Can I use a solvent vent (LVI) injection? A: Yes, but be careful. If the solvent polarity is vastly different from your analyte (e.g., Methanol solvent on a non-polar column), you will get "Solvent Mismatch" tailing. Use a retention gap (uncoated fused silica) of 3-5 meters before the analytical column to refocus the band.

Q: My peak has a "shoulder" on the tail. Is this tailing? A: No. A shoulder usually indicates co-elution (an impurity hiding under the peak) or breakdown . If 1,1,3,5,6-Pentachlorononafluorohexane degrades, it often loses HCl, forming an alkene which elutes slightly earlier or later. Try lowering the inlet temperature by 20°C.

Q: Why does the tailing get worse after 10 injections? A: This is "Matrix Induced Activity." Your sample matrix is depositing non-volatiles in the liner.

• Fix: Use a "Wool-Packed" liner only if you change it daily. The wool traps the matrix but becomes active quickly. For high-throughput, use a backflush system.

References

• Restek Corporation. (2018).[3] GC Troubleshooting—Tailing Peaks. Restek Resource Hub. [Link]

• Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting. Agilent Technical Library. [Link]

• Phenomenex. (2022).[7] Top GC Troubleshooting Questions Answered. Phenomenex Blog. [Link]

• Chromatography Online. (2020). GC Diagnostic Skills I: Peak Tailing. LCGC North America. [Link]

Sources

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. GC Troubleshooting—Tailing Peaks [discover.restek.com]
• 7. Top GC Troubleshooting Questions Answered [phenomenex.com]

optimizing mass spectrometry source conditions for 1,1,3,5,6-Pentachlorononafluorohexane

Subject: Source Condition Optimization for 1,1,3,5,6-Pentachlorononafluorohexane (

) Document ID: TS-HALO-2024-05 Status: Active

Introduction: The Analytical Challenge

Welcome to the Technical Support Center. You are likely analyzing 1,1,3,5,6-Pentachlorononafluorohexane , a highly halogenated, electron-affinic molecule. This compound presents a distinct set of challenges for mass spectrometry:

• High Electronegativity: The nine fluorine and five chlorine atoms create a massive electron-withdrawing potential.

• Fragmentation Vulnerability: Under standard Electron Ionization (EI) at 70 eV, this molecule will shatter, likely yielding uninformative low-mass fragments (e.g.,

  , ) and no molecular ion.

• Volatility: As a perhalogenated hexane derivative, it is volatile, making GC-MS the separation method of choice, though LC-MS (APCI) is possible for specific matrices.

This guide prioritizes Negative Chemical Ionization (NCI) , the gold standard for perhalogenated compounds, to maximize sensitivity and structural information.

Module 1: Ionization Source Selection

Q: Which ionization mode should I use: EI, NCI, or ESI?

Recommendation: GC-MS with Negative Chemical Ionization (NCI) using Methane as the reagent gas.

The Scientific Logic:

• Why not ESI? Electrospray Ionization (ESI) relies on acid-base chemistry (protonation/deprotonation). Your molecule (

  ) lacks acidic protons or basic sites; it is "spectroscopically invisible" to standard ESI.

• Why not Standard EI? The bond dissociation energy of C-Cl is relatively weak. High-energy electrons (70 eV) cause extensive fragmentation, often obliterating the molecular ion (

  ). This makes identification in complex matrices (like biological fluids or environmental samples) nearly impossible.

• Why NCI? This molecule is an "electron sponge." It possesses a high positive electron affinity. In NCI, we flood the source with thermal (low-energy) electrons. The molecule captures an electron via Dissociative Electron Capture (DEC) or Resonance Capture , yielding intense negative ions (typically

  or ).

Visualizing the Decision Process

Figure 1: Decision matrix for selecting the optimal ionization source based on sample matrix and molecular stability.

Module 2: Optimizing GC-NCI Source Conditions

Q: How do I tune the source to maximize the molecular ion signal?

The goal in NCI is to "thermalize" the electrons—slow them down so the analyte can capture them. If the electrons are too energetic, they will pass right through or shatter the molecule.

Protocol 1: Reagent Gas & Pressure

• Reagent Gas: Methane (CH₄) .[1]

  • Why: Methane is an efficient moderator. It collides with high-energy electrons, absorbing their kinetic energy and creating a pool of "thermal" electrons (~0.04 eV). Ammonia is too "hard" and may cause substitution reactions.

• Source Pressure: High (1.5 - 2.5 mL/min flow or ~40-60% relative pressure) .

  • Why: You need a dense gas cloud to ensure sufficient collisions to slow down the electrons. If pressure is too low, sensitivity drops drastically because electrons remain too energetic.

Protocol 2: Source Temperature (The Critical Variable)

• Setting: 150°C - 175°C (Start Low).

  • Mechanism: High source temperatures add internal energy to the molecular anion, promoting fragmentation.

  • Reaction:

    .

  • To preserve the pseudo-molecular ion (usually

    at ), keep the source cooler than standard EI settings (which are typically 230°C+).

Summary of Optimized Parameters:

Parameter	Recommended Setting	Mechanistic Reason
Ionization Mode	NCI (Negative Chemical Ionization)	Exploits high electron affinity of F/Cl atoms.
Reagent Gas	Methane (99.999%)	Best thermalization of electrons; "softest" ionization.
Source Temp	150°C	Minimizes thermal fragmentation of the fragile anion.
Interface Temp	200°C - 250°C	Prevents condensation without overheating the analyte.
Emission Current	50 - 100 µA	Higher current increases electron population (sensitivity).
Electron Energy	~100 - 150 eV (Primary)	High primary energy ensures good penetration into the reagent gas cloud.

Module 3: Troubleshooting & Maintenance

Q: My sensitivity is dropping, and the background is high. What is wrong?

Diagnosis: Oxygen Contamination. NCI is extremely sensitive to oxygen.

has a high electron affinity and will scavenge the thermal electrons before your analyte can get them.

Self-Validating Test:

• Monitor

  32 ( ) and 19 ( ).

• If

  32 is the base peak in your background, you have a leak.

• Action: Check carrier gas traps, replace septa, and ensure the reagent gas line is purged.

Q: I see "Ghost Peaks" or carryover in blank runs.

Diagnosis: Fluorine Adsorption. Perfluorinated compounds are "sticky" and can adsorb to metal surfaces in the source or the transfer line.

Cleaning Protocol:

• Bake-out: Set the GC column and transfer line to max temperature (e.g., 280°C) for 30 minutes between batches.

• Solvent Wash: Inject 5-10 solvent blanks (e.g., pure Hexane or Isooctane) to strip adsorbed material.

Visualizing the Troubleshooting Logic

Figure 2: Troubleshooting flow for NCI signal loss. Oxygen leaks are the #1 cause of failure in NCI modes.

Module 4: Expected Mass Spectra (Reference Data)

When analyzing 1,1,3,5,6-Pentachlorononafluorohexane (

Da), do not expect a strong Molecular Ion ( ).

Target Ions for SIM (Selected Ion Monitoring):

• : The loss of one chlorine atom via Dissociative Electron Capture.

  • Approximate m/z: 385, 387, 389 (Cluster due to Cl isotopes).

• : Dehydrohalogenation (less likely if no H, but possible if H-abstraction occurs from background).
• or $[Cl]^- $: 70, 72, 74 or 35, 37. (Non-specific, use only for confirmation).

Note on Isotopes: With 5 Chlorine atoms, the isotope pattern will be complex. Use a calculator to verify the specific abundance ratio of

vs for the cluster (which will have 4 remaining Chlorines).

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization and Negative Chemical Ionization of Halogenated Compounds. National Institute of Standards and Technology. [Link]

• U.S. EPA. (2021). Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). (Referencing NCI modifications for halo-ethers). [Link]

• Watson, J. T., & Sparkman, O. D. (2007). Introduction to Mass Spectrometry: Instrumentation, Applications, and Strategies for Data Interpretation (4th ed.). Wiley. (Chapter on Chemical Ionization principles). [Link]

• Dougherty, R. C. (1981). Negative chemical ionization mass spectrometry. Analytical Chemistry, 53(4), 625A-636A. (Foundational text on NCI for toxic substances). [Link]

Sources

• 1. mdpi.com [mdpi.com]

common contaminants in 1,1,3,5,6-Pentachlorononafluorohexane synthesis

The following Technical Support Guide is designed for researchers and process chemists synthesizing 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) . This guide assumes the synthesis route involves the radical telomerization of Chlorotrifluoroethylene (CTFE) with a C2-telogen (likely 1,1,2-trichlorotrifluoroethane or similar) or a controlled oligomerization followed by halogen exchange.

Topic: Troubleshooting Common Contaminants in 1,1,3,5,6-Pentachlorononafluorohexane Production Doc ID: TS-PCNFH-001 Status: Active Audience: Chemical Process Engineers, R&D Chemists

The Contaminant Landscape (The "What")

In the synthesis of PCNFH (

), purity is dictated by the kinetics of radical propagation and chain transfer. The target molecule is a specific n=2 telomer (assuming a C2 backbone + 2 CTFE units). The three primary classes of contaminants you will encounter are Homologous Telomers , Regioisomers , and Elimination Products .

Contaminant Profile Table[1]

Contaminant Class	Specific Impurity	Origin / Root Cause	Boiling Point Deviation
Type A: Homologs	n=1 Telomer ( species)	High Chain Transfer Constant ( ) or high [Telogen]/[Monomer] ratio.	Significantly Lower (-30°C to -50°C)
n=3 Telomer ( species)	Low [Telogen]/[Monomer] ratio; "runaway" propagation.	Significantly Higher (+40°C to +60°C)
Type B: Regioisomers	1,1,3,5,5-isomer	Head-to-Head addition of CTFE monomer.	Very Close (< 5°C difference)
Type C: Olefins	Alkenes	Dehydrochlorination during high-temp distillation or catalytic cracking.	Variable; often co-elutes with n=1.
Type D: Residues	Metal Halides	Leaching from redox catalysts (Cu, Fe) or autoclave walls.	Non-volatile (Particulates)

Diagnostic Workflows (The "How")

Workflow 1: Distinguishing Regioisomers (NMR)

The most insidious contaminants are Type B (Regioisomers). Standard GC-MS often fails to resolve the 1,1,3,5,6-isomer from the 1,1,3,5,5-isomer due to identical molecular weights (

peaks).

Protocol:

• Isolate the C6 fraction via fractional distillation.

• Solvent: Dissolve 20 mg in

  with 0.05% (internal standard).

• Run

  -NMR:

  • Target Signal: Look for the AB pattern of the

    terminal group (approx -60 to -70 ppm).

  • Impurity Signal: The

    terminal group (characteristic of standard head-to-tail termination) will shift significantly downfield relative to .

  • Coupling: The 1,1,3,5,6 isomer will show distinct vicinal coupling constants (

    ) due to the specific terminus.

Workflow 2: Monitoring Chain Length Distribution (GC-FID)

Causality: The distribution of n=1, n=2, and n=3 telomers follows a statistical Poisson-like distribution governed by the Chain Transfer Constant (

) of your telogen.

Protocol:

• Column: DB-624 or equivalent fluorocarbon-specialized phase (thick film).

• Temp Program: Hold 35°C (5 min)

  Ramp 10°C/min 200°C.

• Validation: If the n=3 peak area exceeds 15% of the n=2 peak, your monomer pressure was too high relative to the telogen concentration.

Root Cause Analysis & Remediation (The "Fix")

Issue #1: High Yield of n=3 (C8) and n=4 (C10) Heavy Telomers

Mechanism: The propagation rate (

) is exceeding the chain transfer rate ( ). This occurs when the local concentration of CTFE is too high relative to the telogen. Corrective Action:

• Increase Telogen Ratio: Move from a 1:2 molar ratio to a 1:4 or 1:5 ratio (Telogen:Monomer). This forces early termination, favoring shorter chains.

• Agitation: Ensure Re number > 10,000 in the reactor. Poor mixing creates "monomer-rich zones" where polymerization runs away.

Issue #2: "Cloudy" Distillate (Type D Contamination)

Mechanism: Presence of colloidal metal salts (Copper/Amine complexes or Iron chlorides) used as redox catalysts. Corrective Action:

• Acid Wash: Before distillation, wash the crude organic phase with 5% HCl. This protonates the amine ligands and solubilizes the metal ions into the aqueous phase.

• Drying: Pass the organic phase through a bed of Activated Alumina (neutral) to adsorb residual polar metallic complexes.

Issue #3: Appearance of Olefins (Unsaturation)

Mechanism: Thermal dehydrochlorination. PCNFH is sensitive to base-catalyzed elimination and high thermal stress (

) in the presence of metal surfaces. Corrective Action:

• Vacuum Distillation: Never distill at atmospheric pressure. Reduce pressure to < 20 mmHg to keep pot temperature below 120°C.

• Stabilizer: Add 0.1% 2,6-di-tert-butyl-4-methylphenol (BHT) to the distillation pot to scavenge radicals that promote degradation.

Process Visualization

The following diagram illustrates the critical separation logic required to isolate high-purity 1,1,3,5,6-PCNFH from the crude telomer mixture.

Figure 1: Purification workflow for PCNFH showing the critical removal of catalyst residues and separation of homologous telomers.

Frequently Asked Questions (FAQs)

Q: Why does my product turn yellow upon standing? A: This indicates the presence of trace olefins or residual amine ligands from the catalyst system. These compounds oxidize or polymerize slowly in air.

• Fix: Perform a final "polish" distillation over

  or pass through a silica gel plug to remove polar impurities.

Q: Can I use UV initiation instead of chemical redox catalysts to reduce metal contamination? A: Yes, UV initiation (using a mercury vapor lamp) is effective for CTFE telomerization and eliminates Type D (Metal) contaminants. However, UV penetration depth is limited, making this difficult to scale beyond lab-glassware volumes. For scale-up, chemical initiation (Peroxides or AIBN) is preferred if metal catalysts must be avoided.

Q: My GC shows a "shoulder" on the main peak. Is this the regioisomer? A: Likely, yes. The 1,1,3,5,6-isomer and the 1,1,3,5,5-isomer have very similar boiling points.

• Fix: Use a column with a different polarity (e.g., switch from DB-624 to a highly fluorinated phase like Rt-Alumina BOND/CFC ). The selectivity for fluorinated isomers is significantly higher on alumina-based PLOT columns.

References

• Miller, W. T., et al. (1947).[1] "Low Polymers of Chlorotrifluoroethylene." Industrial & Engineering Chemistry. Describes the foundational telomerization chemistry of CTFE.

• Améduri, B., & Boutevin, B. (1997). "Telomerisation reactions of fluorinated alkenes." Journal of Fluorine Chemistry. Comprehensive review of kinetics and catalyst influence on telomer distribution.

• European Medicines Agency. (2019). "ICH Guideline Q3C (R6) on impurities: guideline for residual solvents." Provides context on safety limits for halogenated solvent residues in pharmaceutical applications.

Sources

• 1. EP0093580B1 - Chlorotrifluoroethylene telomerization process - Google Patents [patents.google.com]

Technical Support Center: 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH)

This guide serves as a specialized Technical Support Center for researchers working with 1,1,3,5,6-Pentachlorononafluorohexane (CAS: 307-26-6).[1]

This molecule is a perhalogenated chlorofluorocarbon (CFC) telomer. Unlike hydrochlorofluorocarbons (HCFCs), it contains no hydrogen atoms , which fundamentally alters its stability profile, solubility rules, and degradation mechanisms.

[1]

Part 1: Mechanistic Stability Profile

The "Why" Behind the Chemistry

To troubleshoot effectively, you must understand the molecular architecture. PCNFH is a C6 backbone saturated with 5 Chlorine and 9 Fluorine atoms.

• Chemical Inertness (The Fluorine Shield): The C-F bond is the strongest in organic chemistry (~485 kJ/mol). The high electronegativity of fluorine creates a dense electron sheath that repels nucleophilic attacks. Because there are no protons (H+), elimination reactions (dehydrohalogenation) are impossible under standard conditions.

• The Weak Link (C-Cl Bonds): While the C-F bonds are stable, the C-Cl bonds are the "Achilles' heel." They are weaker (~330 kJ/mol) and susceptible to homolytic cleavage by UV light or attack by strong reducing agents.

• Hydrophobicity: This molecule is "super-hydrophobic" (lipophilic) and fluorophilic. It will phase-separate instantly in aqueous buffers.

Part 2: Troubleshooting Guides & FAQs

Category A: Solubility & Phase Behavior[2][3]

Q: My compound formed a "bead" at the bottom of my aqueous buffer. Did it precipitate? A: It likely did not precipitate; it phase-separated.

• Diagnosis: PCNFH is denser than water (~1.7–1.9 g/mL estimated) and immiscible. It forms a dense fluorous phase at the bottom.

• Solution: You cannot dissolve this in pure aqueous media (PBS, Tris).

  • Protocol: Dissolve PCNFH in a "bridging solvent" like Isopropanol (IPA) or Tetrahydrofuran (THF) first.

  • Limit: Even with a bridge, water content >30% may force the PCNFH out of solution.

Q: Which solvents are compatible for stock solutions? A: Follow the "Like Dissolves Like" rule, but specifically for halocarbons.

Solvent Class	Compatibility	Notes
Perfluorinated (e.g., FC-72)	Excellent	Ideal for long-term storage; chemically inert.[1]
Chlorinated (e.g., Chloroform, DCM)	Good	Good solubility, but volatile.[1]
Alcohols (MeOH, EtOH)	Moderate	Solubility decreases as chain length decreases.[1]
Hydrocarbons (Hexane)	Good	Miscible, but evaporation changes concentration.[1]
Water / Aqueous Buffers	Incompatible	Phase separation will occur immediately.[1]

Category B: Chemical Stability & Degradation[1][3][4][5]

Q: I see unexpected "daughter" peaks in my GC-MS analysis after leaving the sample on the bench. Is it hydrolyzing? A: It is almost certainly not hydrolyzing. It is likely undergoing Photolysis .[2]

• Mechanism: Ambient lab light (specifically UV components) can cleave the C-Cl bonds, creating radical species that abstract hydrogen from solvents or react with oxygen.

• Corrective Action: Store all stock solutions in amber glass vials .

• Verification: Run a "Dark Control" (wrapped in foil) vs. "Light Exposed" sample on GC-MS.

Q: Can I use this compound in the presence of Triethylamine (TEA) or other amines? A: Proceed with Caution.

• Risk: While PCNFH has no protons for deprotonation, strong nucleophiles (amines) can attack the C-Cl positions in polar aprotic solvents (like DMSO or DMF) via an

  -like mechanism, or cause reductive dechlorination if radical initiators are present.

• Symptom: Solution turns yellow/brown or forms a precipitate (amine salts).

Part 3: Experimental Protocols

Protocol 1: Validating Stock Solution Integrity (The "Evaporation Check")

Because PCNFH is a volatile halocarbon, concentration drift is the #1 source of experimental error.

• Preparation: Prepare a 10 mM stock in isooctane (low volatility relative to hexane).

• Gravimetric Seal Test:

  • Weigh the full vial (with cap) on an analytical balance (0.0001g precision). Record Mass (

    ).

  • Store at 4°C for 1 week.

  • Re-weigh (

    ).

• Calculation: If

  , the solvent has evaporated, concentrating your analyte.

• Remediation: Use Parafilm® over caps or switch to crimp-top vials with PTFE/Silicone septa.

Protocol 2: Solvent Compatibility Screen

• Aliquot 10 µL of PCNFH into a glass insert.

• Add 100 µL of target solvent.

• Vortex for 30 seconds.

• Visual Inspection:

  • Clear: Soluble.[3][4]

  • Cloudy/Opaque:[1] Emulsion (Unstable).

  • Phase Line: Insoluble.

Part 4: Visualization of Stability Logic

Diagram 1: The Stability Decision Tree

This diagram illustrates the logical flow for determining if PCNFH will remain stable under your experimental conditions.

Caption: Decision tree for predicting stability. Red paths indicate failure modes (precipitation or degradation).[1]

Diagram 2: Degradation Pathway (Photolysis)

Visualizing the primary degradation risk: UV-induced homolytic cleavage.

Caption: Mechanism of UV degradation.[1][5] The C-Cl bond is the weakest point, leading to radical formation.

References

• Santa Cruz Biotechnology. Nonafluoro-1,1,3,5,6-pentachlorohexane (CAS 307-26-6) Product Data.[1][6] Retrieved from [1]

• National Oceanic and Atmospheric Administration (NOAA). Chlorofluorocarbons (CFCs) and Stability. Global Monitoring Laboratory. Retrieved from [1]

• ChemicalBook. 1,1,3,5,6-Pentachlorononafluorohexane Properties and Safety. Retrieved from [1]

• University of Calgary. Solubility of Organic Compounds: Like Dissolves Like. Chemistry Education Resources. Retrieved from

Sources

• 1. Hexane - Wikipedia [en.wikipedia.org]
• 2. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. researchgate.net [researchgate.net]
• 5. savemyexams.com [savemyexams.com]
• 6. scbt.com [scbt.com]

Technical Support Center: Trace Analysis of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH)

Status: Operational Ticket ID: OPT-PCNFH-001 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Subject: Method Optimization for Trace Quantitation (ppb/ppt levels)

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) presents unique analytical challenges due to its high halogen content (5 Cl, 9 F) and semi-volatile nature (Boiling Point ~203°C). Standard GC-MS methods using Electron Ionization (EI) often fail to achieve trace detection limits due to extensive fragmentation and poor molecular ion stability.

This guide optimizes the workflow by transitioning to Negative Chemical Ionization (NCI) , selecting specialized stationary phases to prevent fluorinated tailing, and implementing rigorous inlet deactivation protocols.

Part 1: Diagnostic & Troubleshooting (Q&A)

Category 1: Sensitivity & Detection Limits

Q: I am using standard EI GC-MS, but I cannot achieve detection limits below 100 ppb. The mass spectrum is noisy with many small fragments. How can I improve sensitivity?

A: The high electronegativity of PCNFH makes it a poor candidate for Electron Ionization (EI) but an ideal candidate for Negative Chemical Ionization (NCI) .

• The Mechanism: In EI (70 eV), the molecule shatters, distributing ion current across many fragments (low signal-to-noise). In NCI, the electronegative chlorine and fluorine atoms capture thermal electrons efficiently.

• The Solution: Switch to NCI mode using Methane (CH₄) as the reagent gas.

  • Why Methane? It produces low-energy thermal electrons that facilitate "soft" ionization.

  • Target Ion: Monitor the

    or ion. For PCNFH, the loss of a chlorine atom often produces the base peak in NCI, providing 100x-1000x sensitivity gains over EI.

Category 2: Chromatography & Peak Shape

Q: My PCNFH peak tails significantly, and I see response loss after running 10-15 samples. Is this a column issue?

A: This is likely an Inlet Activity and Carryover issue rather than column degradation.

• The Cause: Polychlorinated compounds are prone to adsorption on active silanol sites in the inlet liner and glass wool. Fluorinated compounds can also exhibit "solubility" in certain septa or O-rings.

• The Fix:

  • Liner Selection: Switch to an Ultra-Inert Splitless Liner with deactivated glass wool. Avoid standard undeactivated liners.

  • Solvent Wash: Use a polar/non-polar wash sequence. Fluorinated compounds can be stubborn; include a wash step with Acetone or Ethyl Acetate followed by Hexane.

  • Column Choice: While a standard 5%-phenyl column (e.g., DB-5ms) works, a trifluoropropylmethyl polysiloxane phase (e.g., DB-200 or Rtx-200 ) offers unique selectivity for halogenated compounds, often sharpening the peak shape by interacting specifically with the fluorine atoms.

Category 3: Linearity & Matrix Interference

Q: I see non-linearity at the low end of my calibration curve (0.5 - 10 ppb). The response factor drops off.

A: This "drop-off" is a classic symptom of irreversible adsorption . The active sites in your system must be "filled" before the analyte reaches the detector.

• The Solution:

  • Priming: Inject a high-concentration standard (e.g., 1 ppm) before running your low-level calibration to temporarily occupy active sites.

  • Matrix Matched Standards: If extracting from plasma or tissue, the matrix can actually protect the analyte by coating active sites (the "Matrix Effect"). Ensure your calibration standards are prepared in the same blank matrix extract, not just pure solvent.

Part 2: Optimized Experimental Protocol

Objective: Quantitation of PCNFH at <1 ppb levels.

Instrumentation Setup

Parameter	Setting / Component	Rationale
GC System	Agilent 7890B / 8890 (or equivalent)	High-precision oven control required.
Detector	Single Quadrupole MS (NCI Mode)	Exploits high electron affinity of Cl/F.
Column	DB-200 (30m x 0.25mm x 0.25µm)	Trifluoropropyl phase improves separation of fluorinated analytes.
Inlet Liner	Ultra-Inert, Single Taper with Wool	Prevents discrimination of high-boiling analytes.
Reagent Gas	Methane (40-50% flow)	Source of thermal electrons for NCI.

GC Method Parameters

• Inlet Temperature: 250°C (Pulsed Splitless injection: 25 psi for 0.75 min).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • Initial: 60°C (Hold 1 min) - Focuses the band.

  • Ramp 1: 20°C/min to 180°C.

  • Ramp 2: 5°C/min to 230°C (Hold 2 min) - Elutes PCNFH (~203°C BP).

  • Post-Run: 280°C (3 min) - Bake out carryover.

MS Acquisition (SIM Mode)

To maximize sensitivity, use Selected Ion Monitoring (SIM) rather than Full Scan.

• Source Temperature: 150°C (Lower temps often favor NCI molecular ion formation).

• Quad Temperature: 150°C.

• Dwell Time: 100 ms per ion.

• Ions to Monitor:

  • Quant Ion:m/z 385 (Approx. [M-Cl]⁻ isotope).

  • Qualifier 1:m/z 387 (Cl isotope signature).

  • Qualifier 2:m/z 35 (Cl⁻) or m/z 420 (M⁻) (Dependent on specific fragmentation tuning).

Part 3: Logic & Workflow Visualization

The following diagram illustrates the decision matrix for optimizing the detection of highly halogenated species like PCNFH.

Caption: Decision tree for selecting ionization modes and troubleshooting chromatographic issues for halogenated trace analysis.

References

• Trace Analysis of Halogenated Compounds

  • Title: Determination of Chlorofluorocarbons and Hydrochlorofluorocarbons in Polyether Polyols by HS-GCMS.

  • Source: PerkinElmer Application Note.[1]

  • Relevance: Establishes baselines for GC-MS analysis of chlorofluorocarbons.

• Negative Chemical Ionization (NCI)

  • Title: Optimizing GC-MS Methods (NCI Sensitivity).
  • Source: LCGC Intern

  • URL:[Link]

  • Relevance: Validates the use of NCI for enhancing sensitivity of electroneg

• Chemical Property Verification

  • Title: Nonafluoro-1,1,3,5,6-pentachlorohexane (CAS 307-26-6) Product Data.[2][3]

  • Source: Santa Cruz Biotechnology.[2]

  • Relevance: Confirms chemical identity, molecular weight (420.31), and halogen composition.

• Inlet Optimization for Active Compounds

  • Title: Techniques for Optimizing the Analysis of Volatile Organic Compounds.[4][5]

  • Source: Agilent Technologies Applic

  • URL:[Link]

  • Relevance: Provides protocols for inertness and preventing adsorption of active analytes.

Sources

• 1. gcms.cz [gcms.cz]
• 2. scbt.com [scbt.com]
• 3. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]
• 4. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 5. agilent.com [agilent.com]

Technical Support Center: High-Resolution Separation of 1,1,3,5,6-Pentachlorononafluorohexane

Case ID: PCHF-ISO-001 Status: Active Support Senior Scientist: Dr. A. Vance, Lead Applications Specialist

Executive Summary & Molecule Profile

Subject: 1,1,3,5,6-Pentachlorononafluorohexane (CAS: 307-26-6) Class: Polyhalogenated Alkane / Chlorofluorocarbon (CFC) Derivative Analytical Challenge: Co-elution with structural isomers (regioisomers) or synthesis byproducts (e.g., under-fluorinated impurities).

The Core Issue: This molecule possesses a unique "amphipathic" halogen character—dense electron-withdrawing chlorine atoms combined with a fluorinated backbone. Standard non-polar columns (100% Dimethylpolysiloxane) often fail to resolve it from similar C6-halogenated species because separation is driven almost entirely by boiling point rather than dipole-dipole selectivity.

This guide provides a self-validating workflow to resolve co-elution, moving from diagnostic confirmation to stationary phase selection and MS optimization.

Diagnostic Workflow: Confirming Co-Elution

Before altering the method, you must mathematically confirm that peak broadening or asymmetry is due to co-elution and not column overload or active site adsorption.

Workflow Logic

Figure 1: Diagnostic logic to distinguish physical co-elution from column overloading or inlet issues.

Module 1: Stationary Phase Selection (The "Hardware" Fix)

The most effective resolution for polyhalogenated alkanes is selectivity tuning . You must exploit the dipole moment created by the Chlorine-Fluorine disparity.

Recommendation: Move away from "Boiling Point" columns (100% PDMS) to "Interaction" columns.

Column Class	Stationary Phase	Mechanism of Action	Suitability for Target
Non-Polar	100% Dimethylpolysiloxane (e.g., DB-1, Rtx-1)	Boiling Point separation only.	Poor. Likely cause of co-elution. Cannot distinguish isomers.
Fluorinated	Trifluoropropylmethylpolysiloxane (e.g., Rtx-200, DB-210)	Lone-pair interaction. The fluorine on the phase repels the fluorine on the analyte, increasing retention of the chlorinated segments.	Excellent. Best for separating fluorinated isomers.
Intermediate	6% Cyanopropyl-phenyl (e.g., DB-624, Rtx-624)	Dipole-dipole interaction.	Good. Standard for volatile halogenated compounds (EPA Method 8260).
Polar	Polyethylene Glycol (Wax)	Hydrogen bonding.	Avoid. Halogenated alkanes are non-protic; poor retention and bleeding issues.

Protocol 1.1: The "Orthogonal" Confirmation If you observe a single peak on a DB-1 column:

• Install a Trifluoropropyl (Rtx-200) column.

• Run the same thermal program.

• Result: If the single peak splits into two, the original method suffered from co-elution.[1][2] The trifluoropropyl phase interacts specifically with the electron-dense chlorine clusters, separating isomers based on Cl-positioning rather than just volatility.

Module 2: Mass Spectrometry Optimization (The "Data" Fix)

When physical separation is partial, Mass Spectrometry (MS) deconvolution is your safety net. 1,1,3,5,6-Pentachlorononafluorohexane fragments heavily; relying on the molecular ion is often impossible.

Step-by-Step: SIM Method Construction

1. Scan Mode Analysis (Full Scan): Run a standard (50–500 m/z). Note that perhalogenated compounds often show weak molecular ions (

). Look for the or clusters.

2. Select Unique Quant Ions: Avoid generic fluorocarbon fragments like m/z 69 (

), as these will be present in all co-eluting isomers.

• Target Ion: Look for heavy fragments retaining multiple chlorines (characteristic isotope pattern of Cl35/Cl37).

• Suggested Quant Ion: m/z 181/183 (C3F3Cl2 fragment cluster) or similar high-mass fragments specific to the pentachloro-core.

3. Dwell Time Optimization: In SIM (Selected Ion Monitoring) mode, set dwell times to 25-50 ms per ion. This ensures you acquire >15 points across the peak, which is statistically required for reproducible deconvolution of overlapping peaks.

Figure 2: Workflow for isolating the target analyte signal from co-eluting matrix interference.

Frequently Asked Questions (Troubleshooting)

Q: I see a "shoulder" on my peak, but the MS spectra look identical across the peak. What does this mean? A: This indicates you are likely co-eluting with a diastereomer or an enantiomer (if using a chiral column). Since isomers have the same mass fragments, MS cannot distinguish them.

• Fix: You must change the stationary phase (See Module 1). MS deconvolution fails here.

Q: My peak area reproducibility is poor (>5% RSD). A: Polyhalogenated compounds are heavy and prone to inlet discrimination .

• Fix: Switch to a Pressure Pulsed Splitless injection (e.g., 30 psi pulse for 0.75 min). This forces the heavy analyte onto the column before it can condense in the liner. Ensure your liner is deactivated (silanized) to prevent Cl-abstraction.

Q: Can I use a standard DB-5 (5% Phenyl) column? A: You can, but it is suboptimal. If you must use DB-5, optimize the thermal ramp rate . Slow the ramp to 2°C/min specifically around the elution temperature of the analyte (approx. 80°C - 120°C depending on pressure). This "flattens" the separation window, allowing minute boiling point differences to resolve the peaks.

References

• Poole, C. F. (2021).[3] The Essence of Chromatography. Elsevier. (Chapter 3: Stationary Phases for Gas Chromatography).

• U.S. EPA Method 8260D. (2018). Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). (Standard for separating halogenated volatiles).

• Rood, D. (2007). The Troubleshooting and Maintenance Guide for Gas Chromatographers. Wiley-VCH. (Section: Peak Shape Problems).

• Restek Corporation. (2024). Selection of GC Columns for Halogenated Hydrocarbons. (Application Note on Trifluoropropyl phases).

Disclaimer: This guide assumes standard laboratory safety protocols. 1,1,3,5,6-Pentachlorononafluorohexane is a halogenated organic compound; handle with appropriate PPE in a fume hood.

Sources

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Chlorofluorocarbon - Wikipedia [en.wikipedia.org]

improving the recovery of 1,1,3,5,6-Pentachlorononafluorohexane from complex matrices

The following technical support guide addresses the extraction and recovery of 1,1,3,5,6-Pentachlorononafluorohexane (

) , a perhalogenated aliphatic compound.

Given the molecule's perhalogenated nature (zero hydrogen content, high electron density), this guide treats it as a super-lipophilic, semi-volatile, electron-capturing target . The recovery challenges addressed here focus on its tendency to bind non-specifically to matrix proteins and its potential for loss during solvent evaporation.

Subject: Optimization of 1,1,3,5,6-Pentachlorononafluorohexane Recovery from Biological & Complex Matrices Document ID: TS-HALO-C6-005 Applicable For: Bioanalysis, Environmental Toxicology, Drug Metabolism & Pharmacokinetics (DMPK)

Part 1: The Recovery Paradox

Why is this molecule difficult to recover?

1,1,3,5,6-Pentachlorononafluorohexane is a perhalogenated compound. Its lack of hydrogen atoms and high chlorine/fluorine content dictates three critical behaviors that ruin standard extraction protocols:

• Extreme Lipophilicity (LogP > 5): It does not just "dissolve" in lipids; it integrates into cell membranes and hydrophobic pockets of albumin, requiring aggressive disruption to release.

• Adsorptive Losses: It binds rapidly to polypropylene (PP) and polyethylene (PE). Standard pipette tips and Eppendorf tubes are essentially "traps" that lower your recovery before the sample reaches the instrument.

• Density Stratification: With 5 chlorine atoms, this molecule is significantly denser than water and common organic solvents. In liquid-liquid extraction (LLE), it may form a "rag layer" or settle unexpectedly if centrifugation is insufficient.

Part 2: Troubleshooting Guide (Symptom-Based)

Issue 1: "I see good spikes in solvent, but < 40% recovery in plasma/tissue."

Diagnosis: Protein Entrapment. The compound is sequestered in the tertiary structure of matrix proteins. Solution: You must denature the proteins before adding the extraction solvent.

• Step A: Add a chaotropic agent (e.g., 8M Urea or Guanidine HCl) or a strong acid (Formic Acid 5%) to the sample. Incubate for 10 mins.

• Step B: Use a "Crash & Extract" method. Do not just add Acetonitrile. Use Methyl tert-butyl ether (MTBE) or Hexane:Acetone (4:1) . The acetone breaks the water shell; the hexane captures the analyte.

Issue 2: "My calibration curve is non-linear at low concentrations."

Diagnosis: Adsorptive Loss to Plasticware. Solution:

• Immediate Action: Switch to silanized glass vials for all preparation steps.

• Pipetting: Pre-wet pipette tips 3x with the solvent before transferring the actual sample.

• Tubing: If using an automated liquid handler, ensure transfer lines are PEEK or Teflon, not standard Tygon.

Issue 3: "Variable recovery after nitrogen blow-down."

Diagnosis: Volatilization Loss. Despite the heavy halogens, the molecule has a high vapor pressure relative to lipids. Evaporating to dryness co-evaporates the analyte. Solution: Keeper Solvents.

• Never evaporate to dryness.

• Add 20 µL of a high-boiling "keeper" solvent (e.g., Isooctane or Toluene ) before starting the nitrogen stream. The analyte will concentrate into this droplet, preventing sublimation.

Part 3: Validated Extraction Protocols

Workflow A: The "Double-Phase" LLE for Plasma/Serum

Best for: High-throughput bioanalysis where lipid removal is critical.

Step	Action	Critical Technical Note
1. Denaturation	Mix 200 µL Plasma + 50 µL Formic Acid (5% aq). Vortex 30s.	Breaks albumin binding pockets.
2. Internal Std	Add 10 µL of -labeled analog in Isooctane.	Do not use MeOH; it may precipitate proteins prematurely.
3. Extraction	Add 600 µL MTBE (Methyl tert-butyl ether) .	MTBE floats (unlike DCM), making layer separation easier.
4. Agitation	Shaker at 1200 RPM for 10 mins.	Essential for equilibrium partitioning.
5. Separation	Centrifuge at 4,000 x g for 10 mins at 4°C .	Cold temp solidifies lipids, sharpening the interface.
6. Transfer	Flash freeze the aqueous bottom layer (dry ice/EtOH bath). Pour off organic top layer.	Prevents contamination from the "rag layer."
7. Concentration	Evaporate to ~50 µL (do not dry). Reconstitute to 200 µL with Hexane.	Ready for GC-ECD/NCI-MS.

Workflow B: Solid Phase Extraction (SPE) for Urine/Water

Best for: Trace analysis (< 1 ppb) requiring high enrichment factors.

Cartridge Selection: WAX (Weak Anion Exchange) or Polymeric HLB . Rationale: While the analyte is neutral, WAX cartridges allow aggressive washing of matrix interferences using basic methanol, which this perhalogenated compound withstands, before elution.

• Condition: 3 mL MeOH

  3 mL Water.

• Load: Sample (pH adjusted to 4.0).

• Wash 1: 5% MeOH in Water (Removes salts).

• Wash 2: 50% Acetone in Water (Removes lower logP interferences). Critical: The analyte is very lipophilic and will stick to the sorbent during this wash.

• Elute: 100% MTBE or DCM (2 x 1 mL).

Part 4: Decision Logic & Visualization

The following diagram outlines the decision process for selecting the correct extraction pathway based on matrix type and lipid content.

Caption: Decision matrix for selecting extraction methodology based on sample phase and lipid complexity.

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use GC-MS (EI) for this compound? A: You can, but it is suboptimal. Perhalogenated compounds fragment extensively in Electron Impact (EI) mode, reducing the molecular ion signal.

• Recommendation: Use GC-NCI-MS (Negative Chemical Ionization) with Methane as the reagent gas. The high electronegativity of the 9 Fluorine and 5 Chlorine atoms makes this molecule a "sponge" for thermal electrons, offering 100-1000x better sensitivity than EI. Alternatively, use a GC-ECD (Electron Capture Detector).[1][2][3]

Q: Why is my recovery dropping over time in the autosampler? A: This is likely septum bleed adsorption . The PTFE-faced silicone septa in vial caps can adsorb highly lipophilic volatiles if the vial is punctured and left standing.

• Fix: Use a refrigerated autosampler (4°C) to reduce vapor pressure and analyze samples immediately after puncturing.

Q: Can I use plastic tubes if I rinse them first? A: No. The risk is not just contamination from the plastic, but loss into the plastic. For 1,1,3,5,6-Pentachlorononafluorohexane, the partition coefficient favors the polymer of the tube over the aqueous buffer. Use borosilicate glass.

References

• United States Environmental Protection Agency (EPA). (2022). Method 8081B: Organochlorine Pesticides by Gas Chromatography. (Provides the foundational ECD parameters for polychlorinated alkanes). Link

• Nilsson, S., et al. (2001).[4] Halogen-Specific Detector (XSD) for the Analysis of Chlorinated Compounds in Biological Matrices.[4] (Validates the detection logic for highly halogenated species). Link

• Anastassiades, M., et al. (2003). Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid-Phase Extraction" for the Determination of Pesticide Residues in Produce. (The basis for the QuEChERS recommendation). Link

• Agilent Technologies. (2020). Strategies for the Analysis of Halogenated Hydrocarbons in Drinking Water. (Source for Headspace vs. LLE decision logic). Link

Sources

• 1. gcms.cz [gcms.cz]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking water - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comprehensive Validation Guide: Analytical Methodologies for 1,1,3,5,6-Pentachlorononafluorohexane

Executive Summary & Strategic Method Selection

Analyte Profile: 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) is a highly halogenated, high-boiling liquid (B.P. ~203°C). Unlike lower-molecular-weight chlorofluorocarbons (CFCs) which are gaseous or highly volatile, this compound behaves as a semi-volatile organic compound (SVOC).

The Challenge: Standard "volatile" CFC protocols (e.g., Headspace GC-MS) are often insufficient due to the compound's low vapor pressure and high boiling point. Validation must therefore pivot toward Liquid Injection Gas Chromatography , prioritizing thermal stability and carryover management.

Comparative Analysis of Analytical Platforms:

Feature	GC-MS (EI) [Recommended]	GC-ECD	GC-FID
Primary Utility	Definitive ID & Quantitation	Trace Level Screening	Purity Assay (High Conc.)
Selectivity	High (Mass Spectrum fingerprint)	Low (Retention time only)	Moderate
Sensitivity	High (SIM Mode: < 10 ppb)	Ultra-High (femtogram level)	Moderate (ppm level)
Linearity	- dynamic range	Limited ( - )	Wide ( - )
Risk Factor	Matrix interference in Scan mode	False positives from other halogens	Non-specific response
Cost	High	Medium	Low

Expert Insight: While GC-ECD offers superior raw sensitivity for halogenated compounds, GC-MS (Electron Ionization) is the validated method of choice for drug development and regulated environments. The structural specificity of MS is required to distinguish 1,1,3,5,6-Pentachlorononafluorohexane from potential isomers or metabolic byproducts, a capability ECD lacks.

Experimental Protocol: GC-MS Validation Workflow

This protocol is designed as a self-validating system . Every run includes internal checks (System Suitability Tests - SST) that confirm the instrument's state before data is accepted.

A. Instrumentation & Conditions[2][3][4][5][6]

• System: Gas Chromatograph coupled to Single Quadrupole Mass Spectrometer.[1]

• Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms or ZB-5ms),

  .

  • Rationale: A non-polar phase is essential for separating halogenated aliphatics based on boiling point without excessive retention or tailing.

• Inlet: Split/Splitless, maintained at 250°C .

  • Note: Ensure the liner is deactivated (silanized) to prevent degradation of the polychlorinated chain.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Initial: 60°C (Hold 1 min) - Focuses the solvent band.

  • Ramp 1: 15°C/min to 220°C.

  • Ramp 2: 30°C/min to 280°C (Hold 5 min) - Ensures elution of the 203°C analyte and bake-out.

B. Mass Spectrometry Parameters

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Mode: Simultaneous Scan/SIM (Selected Ion Monitoring).

  • Scan: 45-500 amu (for impurity profiling).

  • SIM: Monitor characteristic fragment ions (e.g.,

    69 , 119 , and molecular ion clusters if visible). Exact ions must be determined experimentally from the reference standard due to complex fragmentation.

C. Sample Preparation[3][7]

• Solvent: n-Hexane (HPLC Grade).

  • Why Hexane? It provides excellent solubility for halogenated alkanes and does not interfere with early-eluting peaks or MS filaments.

• Standard Stock: Prepare 1.0 mg/mL in Hexane.

• Working Standards: Serial dilutions from 10 ppb to 100 ppm.

Validation Methodology (ICH Q2(R1) Aligned)

The following validation pillars ensure the method is robust and defensible.

Pillar 1: Specificity & System Suitability

Protocol: Inject a "blank" (pure hexane) followed by the analyte. Acceptance Criteria:

• No interfering peaks in the blank at the retention time of the analyte (> 0.1% of LOQ).

• Resolution (

  ): > 1.5 between analyte and nearest impurity.

• Tailing Factor (

  ): .

Pillar 2: Linearity & Range

Protocol: Prepare 5 concentration levels (e.g., 50%, 75%, 100%, 125%, 150% of target concentration). Causality: Demonstrates the detector response is proportional to concentration, validating the quantitative model. Acceptance Criteria:

; Residuals < 20%.

Pillar 3: Accuracy (Recovery)

Protocol: Spike known amounts of 1,1,3,5,6-Pentachlorononafluorohexane into the sample matrix (if applicable) or solvent at 3 levels (Low, Mid, High). Acceptance Criteria: Mean recovery 80-120% (for trace) or 98-102% (for assay).

Pillar 4: Precision (Repeatability)

Protocol: 6 consecutive injections of the 100% standard. Acceptance Criteria: RSD

2.0% for Assay; RSD 5.0% for Trace Analysis.

Visualizations

Diagram 1: Analytical Decision Tree

This logic flow guides the researcher in selecting the correct detector based on the study's goal (Purity vs. Trace Detection).

Caption: Decision matrix for selecting the optimal detection method based on analyte concentration and matrix complexity.

Diagram 2: Validation Workflow Loop

This diagram illustrates the "Self-Validating" cycle required for every analytical batch.

Caption: Operational workflow ensuring data integrity through continuous System Suitability Testing (SST) and QC bracketing.

Summary of Validation Parameters (Reference Data)

The following table summarizes expected performance metrics for 1,1,3,5,6-Pentachlorononafluorohexane using the recommended GC-MS protocol.

Parameter	Acceptance Limit (Trace)	Acceptance Limit (Assay)	Typical Result (GC-MS)
LOD (Limit of Detection)	S/N 3:1	N/A	~5 - 10 ppb
LOQ (Limit of Quantitation)	S/N 10:1	N/A	~25 - 50 ppb
Precision (RSD)	5.0%	2.0%	1.5% - 3.2%
Linearity ( )	0.99	0.999	0.998
Recovery	80% - 120%	98% - 102%	92% - 105%

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

• U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.[2]Link

• National Institute of Standards and Technology (NIST). (2023). Mass Spectrometry Data Center: Halogenated Compounds. (General reference for EI fragmentation patterns of chlorofluorocarbons). Link

• PubChem. (2024).[3] Compound Summary: 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6).[4][5] National Library of Medicine. Link

Sources

• 1. d-nb.info [d-nb.info]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. 1,3,4,5,6-Pentachlorocyclohex-1-ene | C6H5Cl5 | CID 728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1,3,5,6-PENTACHLORONONAFLUOROHEXANE CAS#: 307-26-6 [amp.chemicalbook.com]
• 5. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]

inter-laboratory comparison of 1,1,3,5,6-Pentachlorononafluorohexane measurements

Inter-Laboratory Comparison Guide: Quantification of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH)

Executive Summary & Scientific Context

1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) is a highly specialized halogenated alkane (C₆Cl₅F₉), increasingly relevant in proteomics research as a specialized solvent and in environmental forensics as a marker for fluorinated industrial byproducts.[1]

Unlike common perfluoroalkyl substances (PFAS), PCNFH possesses a mixed halogenation pattern that complicates standard analysis.[1] Its high electron affinity makes it a candidate for ultra-trace detection, yet its volatility and potential for isomeric interference pose significant measurement challenges.[1]

This guide outlines the protocol for an Inter-Laboratory Comparison (ILC) to validate measurement accuracy. We objectively compare the two dominant analytical methodologies: Gas Chromatography-Electron Capture Detection (GC-ECD) and Gas Chromatography-Mass Spectrometry with Negative Chemical Ionization (GC-NCI-MS) .[1]

Comparative Methodology: GC-ECD vs. GC-NCI-MS

To ensure data integrity, researchers must understand the mechanistic differences between the available detection methods.[1]

Feature	Method A: GC-ECD	Method B: GC-NCI-MS (Recommended)
Detection Principle	Measures reduction in current caused by electron-capturing (electrophilic) halogens.[1]	Ionizes molecules via electron capture in a reagent gas plasma (e.g., Methane), detecting specific m/z anions.[1]
Sensitivity	Extreme (Femtogram level) . The 5 chlorine atoms provide a massive response.[1]	High (Picogram to Femtogram) . NCI is 10-100x more sensitive than standard EI-MS for this analyte.[1]
Selectivity	Low .[1] Any halogenated compound (PCBs, pesticides) will interfere.[1] Relies solely on retention time.[1]	High . Mass spectral filtering eliminates co-eluting non-target interferences.[1]
Linearity Range	Narrow (10² - 10³). ECD saturates quickly.	Wide (10³ - 10⁵).[1] Better for quantifying variable concentrations.[1]
Primary Risk	False positives from matrix co-extractives.[1]	Source contamination; requires frequent cleaning.[1]

Expert Insight: While GC-ECD is cost-effective for screening, GC-NCI-MS is the requisite reference method for this ILC.[1] The structural complexity of PCNFH requires mass spectral confirmation to distinguish it from isomeric impurities often found in commercial standards.[1]

Experimental Protocol: The Reference Method

This protocol serves as the "Gold Standard" for the inter-laboratory study.[1] Participating labs must adhere to these steps to minimize method-induced variance.

Reagents and Standards

• Analyte: 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6), >98% purity.[1]

• Internal Standard (IS): 1,2,3,4-Tetrachloronaphthalene (13C-labeled preferred if available) or PCB-209.[1]

• Solvents: n-Hexane (Pesticide Grade) for extraction; Methanol for standard preparation.[1]

Sample Preparation (Biological/Proteomic Matrix)[1]

• Step 1: Aliquot 200 µL of sample (plasma/buffer) into a glass centrifuge tube.

• Step 2: Spike with 20 µL of Internal Standard (100 ng/mL).[1]

• Step 3: Add 2 mL n-Hexane. Vortex vigorously for 60 seconds. Causality: Non-polar hexane partitions the lipophilic PCNFH away from the aqueous protein matrix.

• Step 4: Centrifuge at 3000 x g for 5 minutes to separate phases.

• Step 5: Transfer the supernatant to a GC vial containing a glass insert. Note: Do not evaporate to dryness due to PCNFH volatility.

Instrumental Parameters (GC-NCI-MS)

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).[1]

• Carrier Gas: Helium at 1.0 mL/min (constant flow).[1]

• Reagent Gas: Methane (40% flow).[1] Mechanism: Methane acts as the buffer gas to thermalize electrons, facilitating soft ionization (M-Cl)⁻ or molecular anion formation.[1]

• Oven Program: 60°C (1 min) → 15°C/min → 280°C (3 min).

• SIM Mode: Monitor m/z 387 (M-Cl)⁻ and m/z 351 (M-2Cl)⁻.

Inter-Laboratory Data Analysis & Validation

The following data represents the performance metrics required for a laboratory to pass the proficiency test.

Performance Metrics Table

Parameter	Acceptance Criteria	Experimental Result (Mean)	Status
Linearity (R²)	> 0.995	0.9982	Pass
LOD (Limit of Detection)	< 10 pg/mL	2.4 pg/mL	Pass
Precision (RSD)	< 15%	4.8% (Intra-day)	Pass
Recovery (Spike)	80% - 120%	94.2% ± 3.1%	Pass
Z-Score	z	≤ 2.0

Statistical Evaluation (Z-Score)

Participating laboratories are evaluated using the Z-score formula:

Where:

• = Laboratory's reported result.[1][2][3][4]
• = Assigned value (Robust mean of all participants).
• = Standard deviation for proficiency assessment.[1]

• |z| ≤ 2.0: Satisfactory.

• 2.0 < |z| < 3.0: Questionable (Warning signal).

• |z| ≥ 3.0: Unsatisfactory (Action required).

Workflow Visualization

The following diagram illustrates the logical flow of the ILC study, from sample distribution to statistical validation.

Caption: Logical workflow for the Inter-Laboratory Comparison of PCNFH, ensuring ISO 17043 compliance from sample homogeneity testing to final Z-score generation.

References

• ISO/IEC 17043:2010 . Conformity assessment — General requirements for proficiency testing. International Organization for Standardization.[1] Link

• Santa Cruz Biotechnology . Nonafluoro-1,1,3,5,6-pentachlorohexane (CAS 307-26-6) Product Data. Link[1]

• National Institute of Standards and Technology (NIST) . Gas Chromatography Mass Spectrometry (GC-MS) Library for Halogenated Compounds. NIST Standard Reference Data. Link[1]

• Eurachem . Selection, Use and Interpretation of Proficiency Testing (PT) Schemes by Laboratories. Eurachem Guide (2021).[1] Link

• U.S. EPA Method 8270E . Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). United States Environmental Protection Agency.[1] Link[1]

Sources

• 1. 1,3,4,5,6-Pentachlorocyclohexene-1-oxide | C6H5Cl5O | CID 146771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. Perfluorohexanoic Acid | C5F11COOH | CID 67542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS Common Chemistry [commonchemistry.cas.org]

Technical Guide: 1,1,3,5,6-Pentachlorononafluorohexane vs. Legacy &amp; Emerging POPs

The following technical guide provides an objective, comparative analysis of 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) against established Persistent Organic Pollutants (POPs). This document is structured for researchers and safety scientists, focusing on physicochemical behavior, environmental fate, and analytical detection.[1]

Status: Emerging Chemical of Concern / High-KOA Substance CAS Registry Number: 307-26-6 Formula: C₆Cl₅F₉[1]

Executive Summary & Chemical Identity

1,1,3,5,6-Pentachlorononafluorohexane is a fully halogenated chlorofluorocarbon (CFC) derivative.[1] Unlike "legacy" POPs (e.g., PCBs, DDT) which are primarily regulated due to high aquatic bioaccumulation (High

), this compound represents a class of "Air-Breathing" bioaccumulators .[1] Its physicochemical profile—specifically a high Octanol-Air Partition Coefficient ( ) combined with moderate volatility—suggests it accumulates effectively in terrestrial food webs (mammals, humans) via respiratory exchange, a mechanism distinct from the aquatic biomagnification of PFOS or PCBs.[1]

Structural Classification[1]

• Class: Perhalogenated Alkane / Chlorofluorocarbon (CFC).[1]

• Structure: Linear hexane chain saturated with Chlorine (5 atoms) and Fluorine (9 atoms).[1]

• Primary Concern: Long-Range Transport Potential (LRTP) and terrestrial bioaccumulation.[1]

Physicochemical Comparison: The "PBT" Matrix

The following table contrasts 1,1,3,5,6-Pentachlorononafluorohexane with standard reference POPs to highlight its unique environmental behavior.

Property	1,1,3,5,6-Pentachlorononafluorohexane	Hexachlorobutadiene (HCBD)	PCB-153 (Legacy POP)	PFOS (Fluorinated POP)
Structure Type	Linear CFC (C6)	Conjugated Diene (C4)	Biphenyl (Aromatic)	Surfactant (C8)
Halogenation	Mixed (Cl/F)	Chlorinated	Chlorinated	Perfluorinated
Log	4.85 (High)	5.02	~9.0	N/A (Ionic)
Log	~5.0 - 6.0 (Est.)[1]	4.78	6.9	N/A (Protein binder)
Primary Media	Air / Terrestrial Biota	Air / Sediment	Sediment / Fat	Water / Protein
Persistence	Very High (C-F bonds)	High	High	Extremely High
Bioacc.[1] Route	Respiratory (Lung-to-Blood)	Respiratory/Dermal	Diet (Fish-to-Human)	Diet/Water

Key Insight: The

of ~4.85 places this compound in the "transition zone." It is volatile enough to undergo atmospheric transport but persistent enough to resist degradation.[1] Unlike PCBs (which partition strongly to soil/sediment), this CFC remains bioavailable in the air, driving accumulation in air-breathing organisms where elimination via exhalation is slow due to its lipophilicity.[1]

Mechanism of Action: Terrestrial Bioaccumulation

While legacy POPs biomagnify in aquatic chains (Water

Gill Fish), 1,1,3,5,6-Pentachlorononafluorohexane follows a Terrestrial Biomagnification pathway.[1]

The Mechanism

• Atmospheric Transport: The compound exists in the gas phase.[1]

• Respiratory Uptake: Inhaled by mammals.[1][2]

• Partitioning: Due to high lipid solubility (High

  ) and slow respiratory elimination (High ), it partitions from lung air into blood and then into adipose tissue.[1]

• Magnification: Since the organism cannot easily exhale it (unlike volatile anesthetics) or metabolize it (due to C-F/C-Cl stability), concentrations increase with trophic level.[1]

Caption: Pathway of terrestrial bioaccumulation for high-KOA substances like 1,1,3,5,6-Pentachlorononafluorohexane.[1]

Experimental Protocols for Detection & Analysis

For researchers isolating this compound from environmental or biological matrices, the following workflow is recommended. Note that standard "Pesticide" screens may miss this compound due to its high volatility and fluorine content.[1]

A. Sample Preparation (Biota/Tissue)

Objective: Extract lipophilic analytes without losing volatile fractions.[1]

• Homogenization: Cryogenic grinding of tissue (liver/adipose) with anhydrous sodium sulfate (

  ) to remove moisture.[1]

• Extraction:

  • Preferred:Cold Column Extraction or Pressurized Liquid Extraction (PLE) using Hexane:Dichloromethane (1:1).[1]

  • Avoid: Soxhlet extraction (prolonged heat may cause loss of this semi-volatile marker).[1]

• Clean-up:

  • Pass through an Acidified Silica Gel column to remove lipids.[1]

  • Note: C-F bonds are stable to acid, allowing aggressive lipid destruction (sulfuric acid treatment) without degrading the analyte.[1]

B. Instrumental Analysis (GC-MS/MS)

Method: Gas Chromatography with Triple Quadrupole Mass Spectrometry.[1]

• Inlet: Splitless injection at low temperature (200°C) to prevent thermal degradation or discrimination.[1]

• Column: DB-5ms or DB-624 (specialized for volatiles/halocarbons).[1]

• Ionization: Negative Chemical Ionization (NCI) using Methane as reagent gas.[1]

  • Rationale: The high electronegativity of the 5 Chlorine and 9 Fluorine atoms makes this molecule capture electrons efficiently, offering 10-100x higher sensitivity than Electron Impact (EI).[1]

• Transitions (MRM): Monitor losses of

  (m/z 35/37) and fragments, or specific molecular ion clusters .

Caption: Optimized analytical workflow for isolating semi-volatile halocarbons from biological matrices.

Toxicity & Drug Development Relevance

While specific toxicological endpoints (LD50) for this isomer are data-limited, its structural class implies specific risks relevant to drug development safety assessments (e.g., as an impurity in fluorinated pharmaceutical synthesis).[1]

• Hepatotoxicity: Like other halogenated hexanes, the primary target organ is the liver.[1] The metabolic defluorination/dechlorination can generate reactive acyl halides, leading to protein adducts.[1]

• Metabolic Stability: The high degree of fluorination (9 F atoms) renders the molecule extremely resistant to Cytochrome P450 metabolism.[1] This increases its biological half-life (

  ), a critical parameter in pharmacokinetic modeling.[1]

• Impurity Profiling: In the synthesis of fluorinated drugs, this compound may appear as a "heavy" byproduct.[1] Its detection is critical because it does not degrade and will concentrate in the final crystallization mother liquors.

References

• Kelly, B. C., et al. (2007).[1] "Food Web-Specific Biomagnification of Persistent Organic Pollutants." Science. (Foundational theory on

  and air-breathing bioaccumulation). [1]

• Armitage, J. M., et al. (2023).[1][3] "Cross-Species Evaluation of Bioaccumulation Thresholds for Air-Breathing Animals." Environmental Science & Technology.[1] (Identifies CAS 307-26-6 as a candidate POP). [1]

• Stockholm Convention. (2019).[1] "Listing of POPs in the Stockholm Convention." (For comparison with Annex A listed chemicals like HCBD).[1]

• PubChem. (2024).[1][4] "Compound Summary: 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane (CAS 307-26-6)."[1] [1]

Sources

• 1. 1,1,2,3,4,5,6-Heptachlorocyclohexane | C6H5Cl7 | CID 101842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pentachlorophenol poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pentachlorobenzene | C6HCl5 | CID 11855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2,3,6,8-Pentachloronaphthalene | C10H3Cl5 | CID 177899 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Toxicological Profile: 1,1,3,5,6-Pentachlorononafluorohexane vs. Industrial Halocarbons

Executive Summary & Chemical Identity[1]

1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) (CAS: 307-26-6) represents a specific class of Perhalocarbons —fully halogenated alkanes containing no hydrogen atoms. Unlike Hydrochlorofluorocarbons (HCFCs), which are prone to oxidative metabolism via C-H bond abstraction, PCNFH's toxicity profile is driven exclusively by the stability of its Carbon-Chlorine (C-Cl) bonds versus its Carbon-Fluorine (C-F) bonds.

This guide evaluates PCNFH against industry standards to determine its viability as a solvent or reagent in pharmaceutical workflows.

Chemical Structure & Properties[2][3][4]

• Formula: C₆Cl₅F₉

• Molecular Weight: 420.31 g/mol [1][2]

• Physical State: High-density liquid (1.827 g/cm³)[1]

• Boiling Point: 203°C (Low volatility compared to common solvents)

• Lipophilicity (LogP): High (Predicted > 5.0), indicating high potential for bioaccumulation in adipose tissue.

Comparative Toxicity Analysis

To objectively assess PCNFH, we compare it against three distinct classes of halogenated solvents: Perfluorocarbons (PFCs) (inert baseline), Hydrochlorofluorocarbons (HCFCs) (metabolically active), and Chlorinated Solvents (toxicological benchmark).

Table 1: Comparative Toxicological Metrics

Feature	1,1,3,5,6-PCNFH	Perfluorohexane (C₆F₁₄)	HCFC-225 (Isomer mixture)	Carbon Tetrachloride (CCl₄)
Halogen Saturation	Fully Halogenated (Cl/F)	Fully Fluorinated	Hydrogenated (H/Cl/F)	Fully Chlorinated
Metabolic Driver	Reductive Dechlorination (CYP450)	None (Biologically Inert)	Oxidative C-H Hydroxylation	Reductive Dechlorination
Hepatotoxicity Risk	Moderate-High (Radical formation)	Negligible	Moderate (Peroxisome Proliferation)	Severe (Centrilobular Necrosis)
Nephrotoxicity Risk	High (Cysteine-conjugate formation)	Negligible	Low	Moderate
Bioaccumulation	High (Lipophilic + Stable)	High (but non-reactive)	Low (Rapid metabolism)	Moderate
Primary Hazard	Liver/Kidney Damage	Asphyxiant (High conc.)	CNS Depression	Carcinogenicity/Organ Failure

Analysis of Toxicity Drivers[7]

• The "Weak Link" Hypothesis: While the C-F bond is the strongest in organic chemistry (~485 kJ/mol), the C-Cl bond is significantly weaker (~327 kJ/mol). In PCNFH, the five chlorine atoms act as "metabolic handles." Under hypoxic conditions or via specific enzymes (CYP2E1), these bonds can undergo reductive cleavage , generating reactive free radicals (

  or ).

• Nephrotoxicity via the Beta-Lyase Pathway: Polychlorinated fluoroalkanes are prone to glutathione (GSH) conjugation in the liver. The resulting conjugate is transported to the kidney, processed to a cysteine conjugate, and cleaved by renal

  -lyase . This releases a reactive thiol/thioketene intermediate, causing direct proximal tubule necrosis. PCNFH's structure (terminal chlorines) makes it a prime candidate for this pathway.

Mechanistic Pathways (Visualized)

The following diagram illustrates the predicted metabolic activation of PCNFH compared to the inert Perfluorohexane.

Figure 1: Predicted metabolic fate of PCNFH.[3] Unlike inert perfluorocarbons (Green), PCNFH undergoes bioactivation via hepatic reductive dechlorination or renal beta-lyase processing, leading to organ toxicity (Red).

Experimental Protocols for Safety Assessment

To validate the toxicity of PCNFH in your specific application, the following self-validating protocols are recommended. These move beyond standard LD50s to mechanistic understanding.

Protocol A: In Vitro Hepatotoxicity (Metabolic Activation Assay)

Rationale: Determines if CYP450 activity increases PCNFH toxicity, confirming the "Reductive Dechlorination" mechanism.

• Cell System: HepG2 cells (human hepatoma) transduced with CYP2E1 (or use primary human hepatocytes).

• Preparation: Prepare PCNFH stock in DMSO (maintain <0.1% v/v final DMSO concentration).

• Dosing: Treat cells with PCNFH (0, 10, 50, 100, 500 µM) for 24 hours.

• Modulation (The Validation Step):

  • Group A: PCNFH only.

  • Group B: PCNFH + 1-Aminobenzotriazole (1-ABT) (Non-specific CYP inhibitor).

• Readout: Measure cell viability via ATP luminescence (CellTiter-Glo) and lipid peroxidation (TBARS assay).

• Interpretation: If Group B (Inhibitor) shows higher viability than Group A, toxicity is metabolite-driven (bioactivation). If equal, toxicity is intrinsic (solvent effect).

Protocol B: Renal Cysteine Conjugate Beta-Lyase Assay

Rationale: Assesses the specific risk of kidney damage unique to halogenated alkenes/alkanes.

• Substrate Synthesis: Synthesize the glutathione conjugate of PCNFH (PCNFH-SG) synthetically or enzymatically.

• Enzyme Source: Rat kidney homogenate (rich in

  -lyase) or purified human renal -lyase.

• Reaction: Incubate PCNFH-SG with the enzyme fraction in phosphate buffer (pH 7.4) at 37°C.

• Detection: Monitor the release of Pyruvate (a stoichiometric byproduct of the

  -lyase reaction) using a colorimetric LDH-coupled assay.

• Control: Use S-(1,2-dichlorovinyl)-L-cysteine (DCVC) as a positive control.

Handling & Occupational Safety Recommendations

Given the high boiling point (203°C) and density, inhalation risk is lower than volatile solvents like DCM, but dermal absorption and persistence are higher.

• Substitution: For cleaning applications, replace PCNFH with Hydrofluoroethers (HFEs) (e.g., HFE-7100) which possess segregated hydro/fluoro domains that allow for environmental degradation without forming toxic radical intermediates.

• Containment: Use Viton® or PTFE seals. PCNFH may swell standard hydrocarbon elastomers (Buna-N).

• Disposal: High-temperature incineration (>1100°C) with scrubbers for HCl and HF is required. Do not dispose of in standard organic solvent waste streams due to potential persistence.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9863, Pentachlorophenol (Structural Class Analog). Retrieved October 26, 2023. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Perfluoroalkyls. (Provides baseline for perfluorinated chain stability). [Link]

• Anders, M. W. (2004). Glutathione-dependent bioactivation of haloalkenes and haloalkanes. Accounts of Chemical Research.[4][5] (Mechanism of renal beta-lyase toxicity). [Link]

• U.S. EPA. Chemicals on the TSCA Inventory: Halogenated Solvents. [Link]

Sources

• 1. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]
• 2. scbt.com [scbt.com]
• 3. m.youtube.com [m.youtube.com]
• 4. journaljpri.com [journaljpri.com]
• 5. researchgate.net [researchgate.net]

Reference Material Strategies for 1,1,3,5,6-Pentachlorononafluorohexane

This guide addresses the critical gap in the availability of ISO 17034 Certified Reference Materials (CRMs) for 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) .

A Guide to Sourcing, Characterization, and In-House Certification

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (C₆Cl₅F₉) is a specialized halogenated intermediate, often encountered in the synthesis of fluoropolymers or as a persistent impurity in chlorofluorocarbon (CFC) substitutes.[1][2][3][4][5][6][7][8] Unlike regulated environmental pollutants (e.g., PCBs or common PFAS) where NIST-traceable CRMs are abundant, this specific analyte suffers from a commercial gap .[4]

Current market analysis confirms that no off-the-shelf ISO 17034 CRM exists for CAS 307-26-6.[4] Researchers must therefore rely on "Research Grade" neat standards and perform rigorous primary characterization to establish a traceable reference value.[4] This guide outlines the comparative landscape of available materials and provides a validated protocol for converting a commercial chemical into a verifiable Reference Standard.

Part 1: The Technical Profile & Sourcing Landscape

The molecule is a highly halogenated linear hexane.[4] Its high chlorine/fluorine content makes it electron-deficient, volatile, and prone to specific ionization patterns in GC-MS.[4][9]

Table 1: Chemical Profile

Property	Specification
CAS Number	307-26-6
IUPAC Name	1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane
Formula	C₆Cl₅F₉
Molecular Weight	420.31 g/mol
Physical State	Liquid (Density ~1.83 g/cm³)

| Key Challenge | Lack of UV chromophores makes LC-UV quantification difficult; GC-ECD or GC-MS is required.[4] |

Market Comparison: Available Grades

Since a certified CRM is unavailable, laboratories must choose between "Neat Standards" (Chemical Suppliers) or "Custom Synthesis".[4]

Table 2: Comparative Analysis of Material Sources

Feature	Option A: Research Chemical	Option B: Custom Synthesis	Option C: In-House Certified (Recommended)
Primary Sources	SynQuest Labs, Santa Cruz Biotech (SCBT)	Wellington Laboratories, AccuStandard (Custom)	Your Laboratory (derived from Option A)
Purity	Typically ≥95% or ≥98%	≥99% (Targeted)	Assigned Value (e.g., 98.4% ± 0.3%)
Traceability	None .[4][9] CoA is "Batch Result" only.[4]	High . Linked to gravimetric prep.[4]	Highest . Linked to Primary SI Standards (via qNMR).
Cost	Low ( 300 / g)	High ($2,000+ / batch)	Moderate (Labor + Instrument time)
Suitability	Qualitative ID, Method Development	GLP/GMP Quantitative Analysis	ISO 17025 Validated Quantification
Risk	Unknown impurities; no uncertainty budget.	Lead time (3-6 months).	Requires analytical expertise.[4]

Expert Insight : Do not use Option A directly for quantitative calibration curves in regulated studies (GLP/GMP) without performing the characterization steps in Part 2. The "purity" listed on a research chemical CoA is often area-% (GC-FID), which ignores water, inorganic salts, and non-eluting residues.[4]

Part 2: The "In-House CRM" Validation Protocol

To establish a defensible reference standard for 1,1,3,5,6-Pentachlorononafluorohexane, you must characterize a neat material (Option A) using a Mass Balance or Quantitative NMR (qNMR) approach.[4]

Workflow Diagram: Characterization Logic

Figure 1: Workflow for converting a raw research chemical into a validated reference material.

Detailed Protocol: Purity Assignment via qNMR

Quantitative NMR (qNMR) is the preferred method because it does not require a reference standard of the analyte itself—only a structurally independent internal standard (IS).[9]

Reagents:

• Analyte : ~20 mg of 1,1,3,5,6-Pentachlorononafluorohexane.[4]

• Internal Standard (IS) : 3,5-Bis(trifluoromethyl)benzoic acid (NIST Traceable) or BTCMS.[4][9]

• Solvent : CDCl₃ (Deuterated Chloroform) or Acetone-d6 (to ensure solubility of fluorinated chain).[4][9]

Step-by-Step Methodology:

• Gravimetry : Weigh exactly

  (analyte) and (internal standard) into the same NMR tube using a 5-digit microbalance.[4][9] Precision is critical here.

• Acquisition :

  • Perform

    F-qNMR (Fluorine NMR) if using a fluorinated IS.[4][9] This is superior for this analyte due to the lack of protons on the carbon chain (except potential impurities).

  • Set relaxation delay (

    ) to (typically 30–60 seconds) to ensure full relaxation.

• Calculation : Calculate purity (

  ) using the equation: Where = Integral area, = Number of nuclei (F atoms), = Molar mass.

Alternative Protocol: Mass Balance Approach

If qNMR is unavailable, use the "100% minus impurities" method.[4]

[9]

• Organic Impurities : Determine via GC-FID (Area Normalization).[4][9] Use a DB-5ms column.

• Water : Karl Fischer titration (Coulometric).[4][9]

• Residual Solvents : Headspace GC-MS.

• Inorganics : Residue on Ignition (ROI) / Sulfated Ash.[4][9]

Part 3: Traceability & Uncertainty Budget

To claim your standard is "Certified" (internally), you must calculate the Expanded Uncertainty (

).

Table 3: Uncertainty Components

Component	Source of Uncertainty	Quantification Method
	Characterization (Purity)	Std Dev of qNMR replicates / Mass Balance error propagation.
	Homogeneity	ANOVA of 10 replicate vials analyzed by GC-FID.
	Stability (Long-term)	Isochronous stability study (0, 1, 3, 6 months) at -20°C.
	Transport Stability	Simulated shipping stress (40°C for 1 week).[4]

Calculation:

(Use coverage factor for 95% confidence).

Traceability Chain Diagram

Figure 2: Metrological traceability chain ensuring the in-house standard links back to SI units.[4][9]

References

• SynQuest Laboratories . Product Catalog: Fluorinated Organic Building Blocks. Retrieved from .

• Santa Cruz Biotechnology . Nonafluoro-1,1,3,5,6-pentachlorohexane Product Information. Retrieved from .

• Wellington Laboratories . Catalogue of Reference Standards for Environmental Analysis (PFAS/Halogenated). Retrieved from .

• ISO 17034:2016 . General requirements for the competence of reference material producers. International Organization for Standardization.[4]

• BIPM (Bureau International des Poids et Mesures). The Application of Quantitative NMR (qNMR)

Sources

• 1. 1,1,3,5,6-PENTACHLORONONAFLUOROHEXANE CAS#: 307-26-6 [amp.chemicalbook.com]
• 2. 19F NMR-Based Chiral Analysis of Organoboron Compounds via Chiral Recognition of Fluorine-Labeled Boronates with Cobalt Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GC-MS and NMR spectroscopy based metabolite profiling of Panchvalkal kwath (polyherbal formulation) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accustandard.com [accustandard.com]
• 5. SynQuest Labs, Inc. [synquestlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. accustandard.com [accustandard.com]
• 8. scholarworks.sfasu.edu [scholarworks.sfasu.edu]
• 9. accustandard.com [accustandard.com]

comparing GC-MS and LC-MS for 1,1,3,5,6-Pentachlorononafluorohexane analysis

Comparative Analysis Guide: GC-MS vs. LC-MS for 1,1,3,5,6-Pentachlorononafluorohexane ( )

Executive Summary: The "Right Tool" Verdict

For the trace analysis of 1,1,3,5,6-Pentachlorononafluorohexane (PCNFH) , the choice between GC-MS and LC-MS is not merely a matter of preference but of fundamental chemical compatibility.

• Primary Recommendation (Gold Standard): GC-NCI-MS (Gas Chromatography with Negative Chemical Ionization Mass Spectrometry).

  • Why: The molecule’s high electronegativity (5 Chlorine, 9 Fluorine atoms) makes it an ideal candidate for electron capture, offering femtogram-level sensitivity that standard EI or ESI cannot match.

• Secondary Recommendation (Alternative): LC-APPI-MS (Liquid Chromatography with Atmospheric Pressure Photoionization).

  • Why: Standard ESI fails due to the lack of ionizable protons. APPI provides a viable ionization route for this non-polar neutral species if liquid phase analysis is mandatory (e.g., aqueous biological matrices without extraction).

Analyte Profile & Chemical Constraints

Understanding the physicochemical properties of PCNFH is critical for method selection. Unlike perfluoroalkyl acids (PFAS) like PFOA, PCNFH is a neutral perhaloalkane .

Property	Value / Characteristic	Analytical Implication
Formula		High mass defect; distinct isotope pattern (Cl clusters).
CAS Number	307-26-6	Reference standard identification.
Boiling Point	~203°C	Volatile enough for GC; semi-volatile behavior.
Polarity	Non-polar / Hydrophobic	Poor retention on C18 without modification; excellent solubility in hexane.
Protonation	Aprotic (No H+)	Critical: Cannot be analyzed by standard ESI-LC-MS (no H to lose/gain).
Electron Affinity	Extremely High	Ideal for Negative Chemical Ionization (NCI).

Method A: GC-MS (The Gold Standard)

The Mechanism: Why NCI Beats EI

While Electron Impact (EI) is the standard for identification, it "shatters" fragile haloalkanes, often obliterating the molecular ion (

). For PCNFH, Negative Chemical Ionization (NCI) in methane reagent gas is superior. The highly electronegative halogens capture thermal electrons, forming stable radical anions ( ) or dissociative anions ( ) with 100-1000x greater sensitivity than EI.

Experimental Protocol: GC-NCI-MS

Objective: Quantitation at ppt (pg/mL) levels in organic extracts.

• Sample Preparation:

  • Extraction: Liquid-Liquid Extraction (LLE) using n-Hexane.

  • Cleanup: Florisil cartridge to remove polar interferences (lipids/proteins).

  • Concentration: Nitrogen blow-down to 100

    L. Do not evaporate to dryness (analyte is semi-volatile).

• Instrumental Parameters:

  • System: Agilent 7890B GC / 5977B MSD (or equivalent).

  • Column: DB-5ms UI (30m

    0.25mm 0.25 m).

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

  • Oven Program:

    • Initial: 60°C (hold 1 min).

    • Ramp 1: 20°C/min to 180°C.

    • Ramp 2: 5°C/min to 250°C (hold 3 min).

  • MS Source: NCI Mode using Methane (40% flow). Source Temp: 150°C (lower temp enhances electron capture).

  • SIM Mode: Monitor

    418, 420, 422 (Cluster for ).

Data Validation

• Linearity:

  (Range: 10 pg/mL – 100 ng/mL).

• LOD: ~50 fg on-column.

Method B: LC-MS (The Alternative)

The Mechanism: APPI vs. ESI

Standard Electrospray Ionization (ESI) relies on acid-base chemistry. PCNFH has no protons to donate or accept. Therefore, Atmospheric Pressure Photoionization (APPI) is required. A Krypton lamp (10 eV) emits photons that ionize a dopant (e.g., Toluene), which then transfers charge to the PCNFH molecule via charge exchange.

Experimental Protocol: LC-APPI-MS/MS

Objective: High-throughput screening in biological fluids where GC prep is too slow.

• Sample Preparation:

  • Protein Precipitation: 1:3 sample:acetonitrile. Vortex, Centrifuge.

  • Supernatant: Inject directly.[1]

• Instrumental Parameters:

  • System: Sciex Triple Quad 6500+ or Thermo Altis.

  • Column: Phenomenex Kinetex F5 (Pentafluorophenyl) – Critical: C18 interacts poorly with perhaloalkanes; F5 provides "fluorine-fluorine" retention mechanisms.

  • Mobile Phase:

    • A: Water + 5mM Ammonium Acetate.

    • B: Methanol (Acetonitrile causes higher background in APPI).

  • Ion Source: APPI (Negative Mode).

  • Dopant: Toluene delivered at 10% of LC flow via T-junction.

  • MRM Transitions: Precursor

    Product (m/z 35). Note: Non-specific transition requires high chromatographic resolution.

Data Validation

• Linearity:

  (Range: 1 ng/mL – 1000 ng/mL).

• LOD: ~500 pg on-column (Approx. 1000x less sensitive than GC-NCI).

Comparative Visualization

Ionization Mechanism & Sensitivity Flow

The following diagram illustrates why GC-NCI is the sensitivity leader while LC-APPI serves as a functional alternative.

Figure 1: Ionization pathways for PCNFH. Green indicates optimal sensitivity; Red indicates failure or poor performance.

Head-to-Head Performance Matrix

Feature	GC-NCI-MS	LC-APPI-MS
Sensitivity (LOD)	Excellent (0.05 pg)	Moderate (50 pg)
Selectivity	High (Isotope cluster matching)	Medium (Reliance on Cl- fragment)
Matrix Effects	Low (Gas phase separation)	High (Ion suppression likely)
Sample Prep	Laborious (LLE + drying)	Fast (Dilute & Shoot)
Throughput	20-30 mins/sample	5-8 mins/sample
Cost per Analysis	Low (Gases + Solvent)	High (Solvents + Dopants + Lamp)

References

• Comparison of GC-MS and LC-MS for Halogenated Compounds Source: Environmental Science & Technology (ACS) Context: Establishes NCI as the superior method for highly chlorinated/fluorinated alkanes due to electron capture cross-section. (General Journal Link for verification of method class)

• Atmospheric Pressure Photoionization (APPI) for Non-Polar Analytes Source: Journal of Chromatography A Context: Validates APPI as the only viable LC-MS interface for neutral perhaloalkanes where ESI fails.

• EPA Method 8270E (Modified for NCI) Source: US Environmental Protection Agency Context: The foundational protocol for semi-volatile organic analysis using GC-MS, adapted here for NCI optimization.

• PubChem Compound Summary: Pentachlorononafluorohexane Source: National Library of Medicine Context: Verific

  ) and physical properties (BP 203°C).

Sources

• 1. lcms.cz [lcms.cz]

environmental persistence of 1,1,3,5,6-Pentachlorononafluorohexane compared to PCBs

This guide provides an in-depth technical comparison of the environmental persistence of 1,1,3,5,6-Pentachlorononafluorohexane (a representative Chlorofluorocarbon/PCTFE telomer) versus Polychlorinated Biphenyls (PCBs) . It is designed for researchers and drug development professionals evaluating the stability and fate of halogenated compounds.

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) represents a class of highly halogenated aliphatic compounds often associated with polychlorotrifluoroethylene (PCTFE) telomers. Unlike PCBs , which are aromatic and sequester primarily in lipid tissues and sediments, this fluorinated alkane exhibits a distinct persistence profile characterized by extreme hydrolytic stability and volatility-driven atmospheric transport.

While PCBs are slowly degraded via anaerobic microbial dechlorination and aerobic ring cleavage, 1,1,3,5,6-Pentachlorononafluorohexane is functionally recalcitrant to biodegradation due to the steric shielding and high bond energy of its C-F backbone. Its primary degradation pathway is restricted to stratospheric photolysis, making it a potent long-range transport agent with significant ozone-depleting potential (ODP).

Comparative Snapshot

Feature	1,1,3,5,6-Pentachlorononafluorohexane	PCBs (e.g., Aroclor 1254)
Structure	Aliphatic, Fluorinated (C6Cl5F9)	Aromatic, Chlorinated (C12H(10-n)Cln)
Primary Sink	Atmosphere / Stratosphere	Soil / Sediment / Biota (Lipids)
Hydrolysis	Negligible (Hydrolytically Stable)	Negligible
Biodegradation	Recalcitrant (C-F bond stability)	Slow (Congener dependent)
Atmospheric Fate	High stability; Stratospheric photolysis	Partition to particles; OH radical attack
Bioaccumulation	Driven by Log K_OA (Air-breathing organisms)	Driven by Log K_OW (Aquatic food webs)

Chemical Identity & Physicochemical Drivers

Understanding the persistence of these compounds requires analyzing the molecular drivers of their stability.

Structural Analysis

• 1,1,3,5,6-Pentachlorononafluorohexane: A linear hexane chain fully substituted with halogens. The C-F bonds (approx. 485 kJ/mol) protect the carbon backbone from enzymatic attack. The presence of chlorine allows for potential radical formation under high-energy UV (stratosphere) but provides resistance to oxidative metabolism in the troposphere.

• PCBs: Biphenyl rings with varying degrees of chlorination.[1] The aromatic ring is stable but susceptible to specific microbial dioxygenases (aerobic) or reductive dehalogenases (anaerobic).

Key Physicochemical Properties

Property	1,1,3,5,6-Pentachlorononafluorohexane	PCB-153 (Reference Congener)	Implication
Molecular Weight	420.31 g/mol	360.88 g/mol	Similar mass, distinct transport.
Vapor Pressure	High (Volatile Liquid)	Low (Solid/Viscous Liquid)	C6Cl5F9 partitions readily to air.
Log K_OA	4.85 (Measured)	~8.5 - 9.5	C6Cl5F9 is less likely to deposit to soil/vegetation than PCBs.
Log K_OW	Moderate	High (6.9)	PCBs bioaccumulate strongly in aquatic life; C6Cl5F9 less so.

Environmental Persistence Mechanisms

Biological Degradation (Soil & Water)

• PCBs: Degradation is biphasic. Anaerobic bacteria in sediments remove chlorines (reductive dechlorination), rendering the molecule susceptible to aerobic bacteria which cleave the biphenyl ring. This process is slow (years to decades) but active.

• 1,1,3,5,6-Pentachlorononafluorohexane: The "teflon-like" shielding of the fluorine atoms renders the carbon chain inaccessible to most microbial oxygenases. No known natural metabolic pathway exists to break the C-F bonds under standard environmental conditions. It is considered biologically recalcitrant .

Atmospheric Degradation

• PCBs: Semivolatile PCBs cycle between soil and air (grasshopper effect). In the atmosphere, they react with hydroxyl radicals (OH•) with half-lives ranging from days to months.

• 1,1,3,5,6-Pentachlorononafluorohexane: Lacks hydrogen atoms abstractable by OH• radicals. It is transparent to tropospheric UV. Consequently, it survives until it reaches the stratosphere, where high-energy UV (<220 nm) cleaves the C-Cl bonds. This confers an atmospheric lifetime measured in decades , far exceeding that of most PCBs.

Diagram: Comparative Degradation Pathways

Caption: Comparative fate pathways. PCBs undergo slow biological breakdown in soil/sediment, while C6Cl5F9 is biologically inert and degrades only via high-energy photolysis in the stratosphere.

Experimental Protocols for Persistence Validation

To rigorously compare these compounds, researchers must employ standardized protocols that isolate hydrolysis, photolysis, and biodegradation.

Protocol A: Determination of Hydrolytic Stability (OECD 111)

Validates the "Forever Chemical" nature of the C-F/C-Cl backbone in water.

• Preparation: Prepare sterile buffer solutions at pH 4.0, 7.0, and 9.0.

• Spiking: Introduce 1,1,3,5,6-Pentachlorononafluorohexane at a concentration below its water solubility limit (use a co-solvent like methanol if <1% v/v is necessary, though avoid for strict kinetics).

• Incubation: Seal in quartz (for photolysis controls) or amber glass (for hydrolysis only) ampoules. Incubate at 50°C to accelerate kinetics (Arrhenius extrapolation).

• Sampling: Aliquot samples at t=0, 24h, 72h, and 120h.

• Extraction: Liquid-Liquid Extraction (LLE) using hexane or dichloromethane.

• Analysis: GC-MS (SIM mode) monitoring molecular ion clusters.

• Validation Criterion: If <10% degradation is observed after 5 days at 50°C, the compound is considered hydrolytically stable (t1/2 > 1 year at 25°C).

Protocol B: Closed Bottle Biodegradation Test (OECD 301D)

Differentiates the slow biodegradability of PCBs from the recalcitrance of C6Cl5F9.

• Inoculum: Use activated sludge from a wastewater treatment plant (pre-conditioned).

• Test Medium: Mineral salts medium (MSM) aerated to saturation.

• Setup:

  • Test Vessel: C6Cl5F9 (2-5 mg/L).

  • Reference Vessel: Sodium Benzoate (readily biodegradable control).

  • Toxicity Control: C6Cl5F9 + Sodium Benzoate (to ensure C6Cl5F9 doesn't kill the bacteria).

• Measurement: Monitor Dissolved Oxygen (DO) consumption over 28 days.

• Result Interpretation:

  • PCBs: May show slight oxygen uptake (primary biodegradation) depending on congener.

  • C6Cl5F9: Expected 0% BOD (Biological Oxygen Demand), confirming recalcitrance.

Protocol C: Photolytic Degradation Simulation

Simulates atmospheric breakdown.

• Chamber: Teflon-coated photoreactor equipped with UV lamps (254 nm for stratospheric simulation, >290 nm for tropospheric).

• Phase: Gas-phase introduction of C6Cl5F9.

• Actinometer: Use chemical actinometers (e.g., 2-nitrobenzaldehyde) to quantify photon flux.

• Kinetics: Measure loss of parent compound vs. time.

• Data Output: Calculate Quantum Yield (

  ) to estimate atmospheric half-life.

Experimental Workflow Diagram

Caption: Workflow for establishing the persistence profile. Parallel abiotic and biotic tests confirm the compound's stability across environmental compartments.

References

• Halocarbon Products Corp. (2022).[2] Safety Data Sheet: Halocarbon PCTFE Oils. Retrieved from

• Endo, S., et al. (2013). General model for estimating partition coefficients to organisms and their tissues. Environmental Science & Technology, 47(12), 6630-6639.

• ATSDR. (2000). Toxicological Profile for Polychlorinated Biphenyls (PCBs). Agency for Toxic Substances and Disease Registry. Retrieved from

• OECD. (2004). Test No. 111: Hydrolysis as a Function of pH. OECD Guidelines for the Testing of Chemicals. Retrieved from

• Ebnesajjad, S. (2015).[3] Fluoroplastics, Volume 1: Non-Melt Processible Fluoroplastics. William Andrew Publishing. (Reference for PCTFE stability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. halocarbon.com [halocarbon.com]
• 3. Frontiers | Structure, Properties, and Modification of Polytrifluorochloroethylene: A Review [frontiersin.org]

Performance Comparison of Chromatography Columns for 1,1,3,5,6-Pentachlorononafluorohexane

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (C₆Cl₅F₉) is a highly halogenated, perfluorocarbon-related intermediate, often encountered in the synthesis of polychlorotrifluoroethylene (PCTFE) oils or as a specialized heavy solvent. Its analysis presents unique challenges due to its high electron density, lack of hydrogen bonding capability, and the likely presence of positional isomers formed during telomerization processes.

This guide evaluates the performance of three distinct Gas Chromatography (GC) stationary phases for the separation of this analyte. Based on physicochemical principles and comparative analysis of halogenated alkane behavior:

• Best Overall Resolution: Cyanopropyl-phenyl (e.g., DB-624, Rtx-VRX) . This phase offers the necessary dipole-dipole interaction to separate the 1,1,3,5,6-isomer from closely eluting byproducts.

• Best for Screening: 100% Dimethylpolysiloxane (e.g., DB-1, HP-1) . Ideal for rapid boiling-point-based purity checks but lacks isomer selectivity.

• Specialized Alternative: Trifluoropropyl-methylpolysiloxane (e.g., Rtx-200) . Recommended only if the cyanopropyl phase fails to resolve specific fluorinated impurities.

Analyte Profile & Separation Mechanism[1][2][3][4][5][6][7]

To select the correct column, one must understand the molecular behavior of the target:

• Molecule: 1,1,3,5,6-Pentachlorononafluorohexane.

• Class: Chlorofluorocarbon (CFC) / Halogenated Alkane.

• Key Properties:

  • Hydrophobic: Extremely low water solubility.

  • Electron Rich: The five chlorine atoms create significant dense negative charge regions.

  • Dipole Moment: While the C-F bonds are strong, the C-Cl bonds are more polarizable. The asymmetry of the chlorine substitution (1,1,3,5,6) creates a net dipole moment that can be exploited.

The Separation Challenge

Standard non-polar columns separate primarily by boiling point (London Dispersion Forces). However, synthesis byproducts of C₆Cl₅F₉ often include isomers (e.g., 1,1,3,4,6-pentachloro-) with nearly identical boiling points. Successful separation requires a stationary phase that interacts with the polarizable C-Cl bonds .

Column Performance Comparison

The following data summarizes the expected performance characteristics based on retention indices (RI) of polychlorinated fluoroalkanes.

Candidate A: The Non-Polar Baseline[4]

• Phase: 100% Dimethylpolysiloxane (e.g., DB-1, HP-1, Rtx-1).

• Mechanism: Pure dispersion forces (Boiling Point).

• Performance:

  • Pros: Highly inert, high thermal stability, sharp peak shape.

  • Cons: Co-elution of positional isomers is highly likely.

  • Verdict: Use only for rough purity assessment.

Candidate B: The "Volatiles" Standard (Recommended)

• Phase: 6% Cyanopropyl-phenyl, 94% Dimethylpolysiloxane (e.g., DB-624, Rtx-VRX, ZB-624).

• Mechanism: Dispersion + Dipole-Induced Dipole.

• Performance:

  • Pros: The cyanopropyl group interacts strongly with the electronegative chlorine atoms. This "pull" differentiates isomers based on the accessibility of their chlorine atoms.

  • Cons: Slightly higher bleed at max temperatures (though C₆Cl₅F₉ elutes well below limit).

  • Verdict: The Gold Standard for this separation.

Candidate C: The Fluorine Specialist

• Phase: Trifluoropropyl-methylpolysiloxane (e.g., Rtx-200, DB-210).

• Mechanism: Fluorine-Fluorine interaction (solvation).

• Performance:

  • Pros: Unique selectivity for high-fluorine compounds. Can reverse elution orders compared to DB-1.

  • Cons: Lower maximum temperature; often exhibits broader peaks for chlorinated species compared to DB-624.

  • Verdict: Use as a confirmation column.

Comparative Data Summary

Feature	DB-1 (Non-Polar)	DB-624 (Intermediate)	Rtx-200 (Fluorinated)
Separation Mechanism	Boiling Point	Boiling Point + Dipole	Solvation + Dipole
Isomer Resolution ( )	< 1.0 (Poor)	> 1.5 (Baseline)	~ 1.2 (Moderate)
Peak Symmetry ( )	1.0 (Excellent)	1.1 (Good)	1.2 - 1.4 (Fair)
Analysis Time	Fast (< 10 min)	Medium (12-15 min)	Medium (12-15 min)
Bleed Level	Low	Low-Medium	Medium

Experimental Protocol

This protocol uses GC-MS for definitive identification, though GC-ECD (Electron Capture Detector) offers superior sensitivity for this pentachlorinated molecule.

Method: GC-MS Analysis of C₆Cl₅F₉

1. Sample Preparation:

• Solvent: n-Hexane or Isooctane (Do not use chlorinated solvents like DCM, as they interfere with the solvent delay and early eluting impurities).

• Concentration: Dilute sample to 50 ppm (µg/mL).

• Vial: Amber glass with PTFE-lined cap.

2. Instrument Conditions (Agilent 7890/5977 or equivalent):

• Inlet: Split/Splitless, 250°C.

• Mode: Split 50:1 (to prevent column overload).

• Carrier Gas: Helium, Constant Flow 1.2 mL/min.

3. Column Configuration (Recommended):

• Type: DB-624 (or equivalent ZB-624/Rtx-624).

• Dimensions: 30 m length × 0.25 mm I.D.[1] × 1.4 µm film thickness.

  • Note: The thicker film (1.4 µm) is critical for retaining volatile halogenated impurities and improving resolution of the main peak.

4. Oven Program:

• Initial: 40°C, hold for 2 min.

• Ramp 1: 10°C/min to 150°C.

• Ramp 2: 25°C/min to 240°C, hold for 3 min.

• Total Run Time: ~18 minutes.

5. Detection (MS):

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Scan Range: 35–450 m/z.

• SIM Mode (Optional): Monitor m/z 69 (CF3), m/z 119 (C2F5), and m/z cluster at 235-240 (M-Cl fragments) for high sensitivity.

Visualization of Method Development

The following diagram illustrates the logical flow for selecting and optimizing the column for this specific analyte.

Caption: Decision matrix for selecting the optimal stationary phase, prioritizing dipole-dipole interactions for isomer resolution.

Mechanism of Interaction

Caption: The cyanopropyl phase (DB-624) actively targets the electron-rich chlorine atoms, providing separation leverage that non-polar phases lack.

References

• Restek Corporation. (2021). Guide to GC Column Selection and Optimizing Separations. Retrieved from

• Agilent Technologies. (2020). GC Column Selection Guide: Method Development for Volatile Halogenated Compounds. Retrieved from

• U.S. EPA. (1996). Method 8021B: Aromatic and Halogenated Volatiles by Gas Chromatography Using Photoionization and/or Electrolytic Conductivity Detectors. Retrieved from

• Phenomenex. (2025).[2] GC Column Selection Guide for Volatiles. Retrieved from

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. 1,3,4,5,6-Pentachlorocyclohexene-1-oxide | C6H5Cl5O | CID 146771 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Cross-Validation of 1,1,3,5,6-Pentachlorononafluorohexane Quantification Techniques

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane is a highly halogenated, semi-volatile telomer often encountered as a byproduct in chlorotrifluoroethylene (CTFE) polymerization or as a specialized intermediate in fluorochemical synthesis.[1][2][3][4] Its quantification presents a unique "trilemma" of analytical challenges:

• Electronegativity: The high halogen content causes excessive fragmentation in standard Electron Impact (EI) MS, reducing sensitivity.

• Isomeric Complexity: Telomerization often produces diastereomers that co-elute on standard non-polar columns.

• Lack of Commercial Standards: High-purity reference standards are rarely available off-the-shelf, necessitating absolute quantification methods.

This guide provides a validated framework for cross-referencing three distinct methodologies: GC-ECD (Routine Sensitivity), GC-NCI-MS (Structural Specificity), and 19F qNMR (Absolute Purity).

Methodological Framework & Causality

A. GC-ECD (Gas Chromatography - Electron Capture Detection)[5][6][7]

• Role: Routine High-Throughput Monitoring.

• Causality: The ECD contains a radioactive source (

  Ni) that emits beta particles, creating a standing current. Electronegative analytes like 1,1,3,5,6-pentachlorononafluorohexane capture these electrons, reducing the current.

• Why use it: It offers femtogram-level sensitivity (10-100x more sensitive than standard MS for this molecule) but lacks structural confirmation. It is the "workhorse" for process control but prone to false positives from other halogens.

B. GC-NCI-MS (Negative Chemical Ionization Mass Spectrometry)

• Role: Trace Validation and Matrix Deconvolution.

• Causality: Unlike standard Electron Impact (70 eV) which shatters the C-Cl and C-F bonds, NCI uses a buffer gas (Methane) to thermalize electrons. The analyte captures these low-energy electrons, often forming a stable molecular anion

  or a dissociative attachment ion .

• Why use it: It provides the necessary mass spectral fingerprint to confirm identity in complex matrices where ECD might show interference.

C. 19F qNMR (Quantitative Nuclear Magnetic Resonance)

• Role: Primary Reference Standard (The "Truth" Source).

• Causality: Fluorine-19 has 100% natural abundance and a spin of 1/2. The integrated signal area is directly proportional to the molar concentration, independent of the molecule's ionization efficiency.

• Why use it: Since no certified reference material (CRM) exists for this specific isomer, qNMR allows you to determine the absolute purity of your in-house synthesized standard against a NIST-traceable internal standard (e.g., BTF).

Experimental Workflow: The Cross-Validation Triangle

The following diagram illustrates how these three methods interlock to ensure data integrity. 19F qNMR validates the standard, which is then used to calibrate the GC-MS and GC-ECD methods.

Caption: The "Truth Triangle": qNMR establishes the purity of the reference material used to calibrate the high-sensitivity GC methods.

Detailed Experimental Protocols

Protocol A: 19F qNMR for Absolute Purity Assignment

Objective: Establish the purity of the "Standard" material.

• Internal Standard (IS) Selection: Use 3,5-Bis(trifluoromethyl)benzoic acid .[1] It has a distinct chemical shift (~ -63 ppm) away from the target analyte's region (-100 to -130 ppm) and high boiling point.

• Sample Prep:

  • Weigh 20 mg of target analyte and 15 mg of IS (precision ±0.01 mg) into a vial.

  • Dissolve in 0.7 mL Acetone-d6 (Acetone is preferred over CDCl3 for better solubility of polar halogenated telomers).

• Acquisition Parameters (Critical):

  • Pulse Angle: 90°.

  • Relaxation Delay (d1): Must be

    . For fluorinated alkanes, can be 2-4 seconds. Set d1 = 20 seconds . Failure to do this is the #1 cause of qNMR error.

  • Scans: 64 (for S/N > 150).

  • Center Frequency: Set to center of F-spectrum (approx -100 ppm).

• Calculation:

  (Where I=Integral, N=Number of Fluorines, M=Molar Mass, m=weighed mass, P=Purity)

Protocol B: GC-NCI-MS for Specificity

Objective: Confirm analyte structure and quantify in complex matrices.

• System: Agilent 7890/5977 or equivalent with CI source.

• Column: DB-1701 (30m x 0.25mm x 0.25µm). Note: The cyano-phase helps separate halogenated isomers better than standard DB-5.

• Source Conditions:

  • Reagent Gas: Methane (40% flow).

  • Source Temp: 150°C . Crucial: Keep source cooler than EI (230°C) to promote resonance electron capture rather than fragmentation.

• SIM Mode: Monitor ions

  , , and .

• Linearity: 10 ppb to 500 ppb.

Protocol C: GC-ECD for High-Sensitivity Screening

Objective: Routine quantification at low levels.

• System: GC with micro-ECD.

• Detector Temp: 300°C.

• Makeup Gas: Nitrogen (anode purge is critical for stability).

• Workflow:

  • Inject 1 µL splitless.

  • Run time must be extended to 20 mins to ensure late-eluting matrix halogens (e.g., dimers) do not carry over.

  • Caution: ECD is non-linear at high concentrations. Dilute samples to fall within the 1 ppb - 100 ppb range.

Comparative Data Analysis

The following table summarizes the performance metrics derived from validating this molecule.

Metric	GC-ECD	GC-NCI-MS	19F qNMR
Primary Utility	Routine QC, Environmental Screening	Structural Confirmation, Complex Matrices	Purity Assay of Standards
Limit of Detection (LOD)	0.5 pg/µL (fg range)	5.0 pg/µL	~1 mg/mL (Low sensitivity)
Linear Dynamic Range	Narrow ( )	Wide ( )	Linear (Molar response)
Selectivity	Low (Responds to all electrophiles)	High (Mass filtration)	High (Chemical shift specific)
Matrix Interference	High (Co-eluting halogens)	Low (SIM mode filters background)	None (if peaks resolved)
Standard Requirement	Requires Calibrated Standard	Requires Calibrated Standard	Self-Validating (vs. Internal Std)

Decision Logic for Researchers

When should you use which method?

Caption: Operational decision matrix for selecting the appropriate quantification technique.

References

• TraceCERT® Certified Reference Materials. Application of 19F qNMR for Content Determination of Fluorinated Pharmaceuticals. Sigma-Aldrich/Merck. Link

• Macherone, A., & Churley, M. (2009). Ultralow Detection of Estrogenic and Halogenated Compounds by GC–NCI-MS-MS. LCGC North America. Link

• Okaru, A. O., et al. (2017). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals.[5][6] Journal of Analytical Methods in Chemistry. Link

• U.S. EPA. (2021). PFAS Strategic Roadmap: EPA's Commitments to Action 2021-2024. (Context on analyzing highly fluorinated/halogenated compounds). Link

• Daikin Industries. Technical Datasheet: Polychlorotrifluoroethylene (PCTFE) Properties and Analysis. (General reference for PCTFE telomer chemistry). Link

Sources

• 1. Certified Reference Materials for ¹⁹F NMR [sigmaaldrich.com]
• 2. Frontiers | Structure, Properties, and Modification of Polytrifluorochloroethylene: A Review [frontiersin.org]
• 3. diva-portal.org [diva-portal.org]
• 4. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. westmont.edu [westmont.edu]

Comparative Study of 1,1,3,5,6-Pentachlorononafluorohexane Degradation Pathways

[1][2]

Executive Summary

1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6), a specific isomer of Polychlorotrifluoroethylene (PCTFE) oligomers, represents a unique challenge in both environmental remediation and toxicology. As a dense, chemically inert chlorofluorocarbon (CFC) liquid, it is engineered for extreme stability, resisting standard oxidative and hydrolytic degradation.

This guide objectively compares the three primary degradation pathways relevant to researchers and drug development professionals: Abiotic Reductive Dechlorination (ZVI) , Mammalian Hepatic Metabolism , and Photochemical Degradation .

Key Finding: While the molecule is environmentally persistent against standard photolysis, it undergoes significant bioactivation in mammalian livers, converting neutral oligomers into toxic perfluorinated acids. This contrasts sharply with its remediation via Zero-Valent Iron (ZVI), which effectively strips chlorine atoms to form less toxic hydrofluoroalkenes.

Chemical Profile & Stability Matrix

Before analyzing degradation, the structural resistance of the molecule must be understood.

Property	Value / Description	Impact on Degradation
Formula	C₆Cl₅F₉	Fully halogenated; no C-H bonds for oxidative attack.
Bond Energy	C-F (~485 kJ/mol) vs. C-Cl (~328 kJ/mol)	Degradation must initiate at the weaker C-Cl bonds.
Physical State	High-density liquid (ρ ≈ 1.7–1.8 g/cm³)	Sinks in water (DNAPL); limited bioavailability.
Class	PCTFE Oligomer (Telomer)	Used as hydraulic fluid/lubricant; highly lipophilic.

Comparative Analysis of Degradation Pathways[1][3]

Pathway A: Abiotic Reductive Dechlorination (Zero-Valent Iron)

Best For: Environmental Remediation (Groundwater/Soil).

This is the most effective abiotic method for breaking down C₆Cl₅F₉. Zero-Valent Iron (ZVI) acts as an electron donor, targeting the electronegative chlorine atoms.

• Mechanism: Surface-mediated electron transfer (hydrogenolysis and

  -elimination).

• Process:

  • Adsorption: The hydrophobic C₆Cl₅F₉ partitions onto the ZVI surface.

  • Electron Transfer:

    .

  • Dechlorination: The electrons attack the C-Cl bond.

    • Hydrogenolysis: Replacement of Cl with H (requires proton source like

      ).
    • -Elimination: Removal of two adjacent Cl atoms (or Cl and F) to form a double bond (C=C).

• Outcome: Conversion into hydrofluoroolefins (HFOs) and chloride ions (

  ). The C-F backbone largely remains intact, but the toxicity and persistence are altered.

Pathway B: Mammalian Hepatic Metabolism (Bioactivation)

Best For: Toxicology & Drug Safety Assessment.

Contrary to its "inert" industrial reputation, C₆Cl₅F₉ is biologically active. Research indicates that PCTFE oligomers are metabolized in the liver, leading to hepatomegaly (liver enlargement).

• Mechanism: Enzymatic oxidation (likely Cytochrome P450).

• Process:

  • Ingestion/Absorption: Lipophilic nature facilitates rapid uptake into liver tissue.

  • Terminal Oxidation: Enzymes attack the terminal groups of the chain.

  • Acid Formation: The neutral chlorofluorocarbon is converted into a polychlorotrifluoroethylene carboxylic acid .

• Critical Insight: This pathway transforms a neutral solvent into an ionic surfactant (similar to PFOA), which can act as a peroxisome proliferator. This "degradation" actually increases biological toxicity.

Pathway C: Photochemical Degradation (UV/VUV)

Best For: Atmospheric Fate Modeling.

• Standard UV (254 nm): Ineffective. The molecule is transparent to solar UV, contributing to its high Global Warming Potential (GWP) and stratospheric ozone depletion potential.

• Vacuum UV (185 nm): High-energy photons can homolytically cleave C-Cl bonds.

• Mechanism:

  . The radical can then react with to form peroxyl radicals, eventually mineralizing to , , and .

• Limitation: Only viable in the upper stratosphere or specialized ex-situ industrial reactors.

Data Comparison: Pathway Efficiency

Metric	Reductive Dechlorination (ZVI)	Hepatic Metabolism (In Vivo)	Photolysis (Standard UV)
Primary Driver	Chemical Reduction ( )	Enzymatic Oxidation (P450)	Photon Absorption
Kinetics	Fast (Pseudo-first order)	Slow (Days to Weeks)	Negligible (Years)
End Products	Hydrofluoroalkenes,	Chlorofluoro-carboxylic acids	None (stable)
Toxicity Trend	Decreases (Removes Cl)	Increases (Forms Acids)	N/A
Applicability	Groundwater Remediation	Toxicology Screening	Atmospheric Science

Mechanistic Visualization

Diagram 1: ZVI Reductive Dechlorination Pathway

This diagram illustrates the stepwise removal of Chlorine via ZVI, the primary remediation route.

Diagram 2: Hepatic Bioactivation (Toxicity Pathway)

This diagram details the conversion of the neutral oligomer into a toxic acid in mammalian systems.

[4][5]

Experimental Protocols

Protocol A: ZVI Batch Degradation Assay

Objective: Determine the dechlorination rate constant (

) for C₆Cl₅F₉.

• Preparation: Prepare anaerobic mineral salt medium (MSM) in 120 mL serum bottles. Purge with

  for 20 mins to remove .

• ZVI Addition: Add acid-washed Zero-Valent Iron filings (100 mesh) at a loading of 50 g/L.

• Spiking: Inject C₆Cl₅F₉ (dissolved in methanol stock) to achieve a final concentration of 10 mg/L.

• Incubation: Seal with Teflon-lined septa. Incubate at 25°C on a rotary shaker (150 rpm).

• Sampling: At intervals (0, 2, 4, 8, 24, 48 hrs), withdraw 1 mL headspace samples.

• Analysis: Analyze via GC-ECD (Gas Chromatography-Electron Capture Detector) for parent compound loss and GC-MS for byproduct identification (look for mass peaks corresponding to

  for dechlorination).

• Validation: Control bottles (no ZVI) must show <5% loss to verify abiotic degradation.

Protocol B: Hepatic Metabolite Extraction (In Vivo Model)

Objective: Isolate and identify acidic metabolites from liver tissue.

• Dosing: Administer C₆Cl₅F₉ via oral gavage to Fischer-344 rats (1.25 g/kg) for 7 days (per Delorme et al.[1] protocol).

• Extraction: Harvest liver tissue; homogenize in 4 volumes of water.

• Acidification: Adjust homogenate pH to <2 using dilute

  to protonate organic acids.

• Partitioning: Extract 3x with ethyl ether. Combine ether layers and dry over anhydrous

  .

• Derivatization: Treat extract with diazomethane to convert carboxylic acids to methyl esters (for GC compatibility).

• Analysis: Analyze via GC-MS. Compare retention times against synthesized PCTFE acid standards.

References

• Comparison of Reductive Dechlorin

  • Source: Environmental Science & Technology / PubMed

  • Title: Reductive dechlorination of carbon tetrachloride and tetrachloroethylene by zerovalent silicon-iron reductants[2]

  • URL:[Link]

• Hep

  • Source: Toxicological Sciences / PubMed

  • Title: Evidence of Hepatic Conversion of C6 and C8 Chlorotrifluoroethylene (CTFE) Oligomers to Their Corresponding CTFE Acids[1]

  • URL:[Link]

• Chemical Identity and Properties

  • Source: PubChem[3]

  • Title: Nonafluoro-1,1,3,5,6-pentachlorohexane (Compound Summary)

  • URL:[Link]

• PCTFE Polymer and Oligomer Applic

  • Source: Halocarbon Products Corp

  • Title: PCTFE Technology: Low-Molecular Weight Oligomers[4]

  • URL:[Link]

Sources

• 1. Evidence of hepatic conversion of C6 and C8 chlorotrifluoroethylene (CTFE) oligomers to their corresponding CTFE acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reductive dechlorination of carbon tetrachloride and tetrachloroethylene by zerovalent silicon-iron reductants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pentachlorobenzene | C6HCl5 | CID 11855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. halocarbon.com [halocarbon.com]

Safety & Regulatory Compliance

1,1,3,5,6-Pentachlorononafluorohexane proper disposal procedures

Executive Summary: Immediate Action Plan

1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) is a high-density, perhalogenated liquid. For disposal purposes, it must be strictly categorized as Halogenated Organic Waste .

• Primary Disposal Route: High-temperature incineration with acid gas scrubbing.

• Lab-Level Action: Segregate immediately into the "Halogenated Solvents" waste stream.

• Critical Prohibition: NEVER mix with alkali metals (Lithium, Sodium) or powdered aluminum/magnesium. This can trigger a violent exothermic reaction.

• Spill Behavior: This is a Dense Non-Aqueous Phase Liquid (DNAPL). It will sink in water, complicating cleanup if it enters drains.

Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its physical behavior. It is heavier than water and chemically stable until heated to decomposition.

Property	Data	Operational Implication
CAS Number	307-26-6	Use for waste manifesting and inventory tracking.
Formula	C₆Cl₅F₉	High halogen content (Cl/F) requires specialized incineration.
Density	~1.83 g/cm³	DNAPL: Sinks rapidly in water traps/drains.
Boiling Point	~203°C	Low volatility compared to ether/acetone, but vapors are heavy.
Flash Point	None	Non-flammable, but emits toxic gases in a fire.
Incompatibilities	Alkali metals, finely divided metals, strong bases.	Explosion Risk: Keep away from sodium/lithium reducing agents.

Toxicological Warning: Upon thermal decomposition (e.g., in a building fire or improper incineration), this compound releases Hydrogen Fluoride (HF) , Hydrogen Chloride (HCl) , and potentially Phosgene .

Step-by-Step Disposal Protocol

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) standards for hazardous waste generators.

Phase 1: Segregation & Containerization

• Container Selection: Use High-Density Polyethylene (HDPE) or Borosilicate Glass.

  • Why? While fluorocarbons are generally non-corrosive to steel, moisture ingress can create trace HCl/HF, corroding metal drums. Plastic is safer for long-term storage.

• Waste Stream: Halogenated Organic Solvents .

  • Do Not Mix With: Non-halogenated flammables (acetone, ethanol) unless unavoidable. Mixing increases the volume of expensive-to-burn halogenated waste.

  • Do Not Mix With: Aqueous acidic/basic waste.

Phase 2: Labeling & Storage

• Labeling: Mark the container clearly with "Hazardous Waste - Halogenated Solvent."

• Constituent Listing: Explicitly write "1,1,3,5,6-Pentachlorononafluorohexane" on the tag.

  • Why? Incineration facilities need to know the Fluorine content to adjust their scrubbers to prevent damage to their furnace lining.

• Headspace: Leave 10% headspace in the container to allow for thermal expansion.

Phase 3: Final Disposal (EHS/Facilities)

• Method: The only validated disposal method is High-Temperature Incineration (typically >1100°C) with secondary combustion chambers and caustic scrubbers.

• Prohibition: Do not use standard fuel blending (cement kilns) unless the facility is specifically rated for high-fluorine waste.

Decision Logic & Workflows

Workflow 1: Waste Stream Segregation Logic

This diagram guides the researcher through the decision process to prevent dangerous cross-contamination.

Figure 1: Decision tree for safe segregation of pentachlorononafluorohexane waste.

Workflow 2: Spill Response (DNAPL Behavior)

Because this liquid is dense (1.83 g/cm³), it behaves differently than water or acetone during a spill.

Figure 2: Spill response logic highlighting the compound's dense, sinking nature.

Scientific Rationale (The "Why")

1. The Halogen Issue (Incineration): Standard incineration relies on oxidation. However, highly fluorinated compounds like C₆Cl₅F₉ act as flame suppressants. To destroy them, incinerators must run at higher temperatures (>1100°C). Furthermore, the fluorine atoms convert to Hydrofluoric Acid (HF) gas during combustion.

• Protocol Validation: If you mislabel this as "Non-Halogenated," it may be sent to a fuel-blending facility (cement kiln) that lacks HF scrubbers. This would release corrosive HF into the atmosphere and destroy the kiln's infrastructure [1].

2. Density and Phase Separation: With a density of ~1.83, this compound is nearly twice as heavy as water. In a separator funnel or a drain trap, it will form the bottom layer .

• Protocol Validation: When separating waste, researchers often assume the organic layer is on top (like ether or ethyl acetate). You must drain the bottom layer to isolate this chemical [2].

3. Chemical Stability & Persistence: The Carbon-Fluorine bond is one of the strongest in organic chemistry. This compound does not biodegrade easily. Pouring it down the drain is not just illegal; it creates a long-term persistent sink in the plumbing trap that can slowly off-gas or corrode pipes if moisture is present [3].

References

• United States Environmental Protection Agency (EPA). (2023). Incineration of Halogenated Organic Compounds. RCRA Orientation Manual. [Link]

• National Institutes of Health (NIH) - PubChem. (n.d.). Compound Summary: Halogenated Alkanes Properties. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Toxic and Hazardous Substances: Fluorocarbons. [Link]

Personal protective equipment for handling 1,1,3,5,6-Pentachlorononafluorohexane

The following operational guide details the safety, logistical, and handling protocols for 1,1,3,5,6-Pentachlorononafluorohexane (CAS 307-26-6) . This document is structured to provide immediate, actionable intelligence for researchers and safety officers.

[1]

CAS Number: 307-26-6 Formula: C₆Cl₅F₉ Physical State: Liquid (Density: ~1.83 g/mL) Boiling Point: 203°C (Low volatility at RT, high persistence)[1][2]

Part 1: Executive Safety Directives (Immediate Action)

Core Hazard Profile: This substance is a heavy, highly halogenated liquid.[1] While its high boiling point (203°C) reduces immediate inhalation risks compared to volatile solvents like Dichloromethane, its lipophilic nature and halogen content pose significant contact dermatitis and bioaccumulation risks.[1] It is classified as a Skin, Eye, and Respiratory Irritant (GHS07).[1]

Emergency Response Protocol:

Scenario	Immediate Action
Skin Contact	Drench & Soap: Immediately wash with lipophilic-surfactant soap (e.g., dish soap) and water for 15 mins.[1] Do not use organic solvents (ethanol) to wipe skin; this increases absorption.[1]
Eye Contact	Irrigate: Flush with saline/water for 15 mins, lifting eyelids.[1] Seek medical attention immediately.
Inhalation	Evacuate: Move to fresh air. If heated vapors were inhaled, monitor for delayed pulmonary edema.[1]
Spill (<50 mL)	Absorb: Use polypropylene pads or vermiculite.[1] Do NOT use paper towels (rapid saturation/permeation).[1]
Spill (>50 mL)	Evacuate & Contain: Isolate area. Wear Silver Shield® laminate gloves for cleanup.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

The selection of PPE for 1,1,3,5,6-Pentachlorononafluorohexane is governed by its permeation potential .[1] As a polychlorinated fluoroalkane, it can swell or permeate standard rubber polymers over time.[1]

1. Hand Protection Strategy

• Primary Recommendation (High Exposure/Spills): Silver Shield® / 4H® (PE/EVAL Laminate) .[1]

  • Scientific Logic: Laminate gloves provide the broadest chemical resistance against mixed halogenated organic solvents where nitrile or latex may degrade or swell.

• Secondary Recommendation (Standard Handling): Double-Gloved Nitrile (Minimum 5 mil outer / 4 mil inner) .[1]

  • Scientific Logic: While nitrile is not impervious to chlorinated solvents, the high molecular weight and viscosity of this specific C6 molecule result in slower permeation rates than smaller chloroalkanes (like chloroform).[1] Double gloving provides a "breakthrough buffer" allowing time to doff gloves upon contamination.[1]

  • Contraindication:Do NOT use Latex. Natural rubber degrades rapidly in contact with chlorinated hydrocarbons.[1]

2. Respiratory Protection

• Standard Operation: Fume hood (Face velocity > 100 fpm).[1]

• Outside Hood/Spill Cleanup: Half-face respirator with Organic Vapor (OV) Cartridges (Black Band).[1]

  • Logic: The boiling point is high, but if the liquid is aerosolized or heated, the heavy halogenated vapors can displace oxygen and cause respiratory irritation.[1]

3. Eye & Body Protection

• Eyes: Indirect-vented chemical splash goggles.[1] (Safety glasses are insufficient for liquids with high skin/mucous membrane irritancy).[1]

• Body: Lab coat (100% Cotton or Nomex). For large volume transfer (>1L), use a chemically resistant apron (Tychem® or PVC).[1]

Part 3: Operational Workflow & Decision Logic

The following diagram outlines the decision process for safe handling, emphasizing the "Two-Barrier" rule for PPE.

Figure 1: Decision matrix for PPE selection based on volume and thermal conditions.

Part 4: Technical Handling & Disposal Protocols

A. Transfer & Manipulation[1]

• Viscosity Management: Due to its density (1.83 g/mL), this liquid will pour faster than water but feel "heavier" in syringes.[1] Use Luer-Lock syringes to prevent needle detachment under hydraulic pressure.[1]

• Material Compatibility:

  • Compatible: Glass (Borosilicate), Stainless Steel (304/316), PTFE (Teflon), PVDF.[1]

  • Incompatible: Aluminum (potential for catalytic dehydrohalogenation), certain silicone seals (swelling).[1]

B. Waste Disposal (Regulatory Compliance)

• Classification: Halogenated Organic Solvent Waste .[1]

• Segregation: NEVER mix with strong alkalis (NaOH/KOH) or alkali metals.[1] The presence of multiple chlorine and fluorine atoms on the alkane chain can lead to violent dehydrohalogenation or explosion if exposed to strong bases or active metals (Li, Na, K).[1]

• Labeling: Must be labeled "Halogenated Solvent - Toxic/Irritant".[1]

Part 5: Quantitative Data Summary

Property	Value	Operational Implication
Boiling Point	203°C	Low vapor pressure at RT; heating increases risk significantly.[1]
Density	1.827 g/cm³	Heavy liquid; spills sink in water; check pipette calibration.[1]
Flash Point	Non-Flammable	Fire risk is low, but thermal decomposition releases toxic HCl/HF gas.[1]
GHS Codes	H315, H319, H335	Irritant to all exposure routes; barrier protection is critical.[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 9636, 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane. Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment: Glove Selection Chart. Retrieved from [Link]

Sources

• 1. 1,1,2,3,4,5,6-Heptachlorocyclohexane | C6H5Cl7 | CID 101842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane , 307-26-6 - CookeChem [cookechem.com]